Technical Documentation Center

3,5-Dibromo-6-chloropyridin-2-OL Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3,5-Dibromo-6-chloropyridin-2-OL
  • CAS: 6515-39-5

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis and Characterization of 3,5-Dibromo-6-chloropyridin-2-ol

This guide provides a comprehensive overview of the synthesis and characterization of 3,5-Dibromo-6-chloropyridin-2-ol, a halogenated pyridin-2-one derivative of interest to researchers in medicinal chemistry and materia...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive overview of the synthesis and characterization of 3,5-Dibromo-6-chloropyridin-2-ol, a halogenated pyridin-2-one derivative of interest to researchers in medicinal chemistry and materials science. This document offers a detailed, two-step synthetic pathway starting from the readily available 2,6-dihydroxypyridine, followed by a thorough discussion of the analytical techniques required for structural confirmation and purity assessment of the final compound. The protocols and mechanistic insights are designed for researchers, scientists, and drug development professionals, providing not just procedural steps but also the scientific rationale behind them.

Introduction and Strategic Approach

The synthesis of 3,5-Dibromo-6-chloropyridin-2-ol is a multi-step process that requires careful control of reaction conditions to achieve high yield and purity. The chosen synthetic strategy involves two key transformations: an electrophilic bromination to install the bromine atoms at the 3 and 5 positions, followed by a selective chlorination to replace one of the hydroxyl groups.

The decision to perform the bromination before the chlorination is a critical aspect of this synthetic design. The two hydroxyl groups of the starting material, 2,6-dihydroxypyridine, are electron-donating and thus activate the pyridine ring towards electrophilic substitution, facilitating the introduction of the two bromine atoms. If the chlorination were to be performed first, the electron-withdrawing nature of the chlorine atom would deactivate the ring, making the subsequent bromination significantly more challenging.

Part 1: Synthesis of 3,5-Dibromo-6-chloropyridin-2-ol

The synthetic pathway is a two-step process, beginning with the dibromination of 2,6-dihydroxypyridine to yield 3,5-dibromo-2,6-dihydroxypyridine. This intermediate is then subjected to chlorination using phosphorus oxychloride to furnish the final product.

Step 1: Synthesis of 3,5-Dibromo-2,6-dihydroxypyridine (Intermediate)

Reaction Principle: This step involves the electrophilic aromatic substitution of 2,6-dihydroxypyridine with N-bromosuccinimide (NBS) as the brominating agent. The hydroxyl groups activate the pyridine ring, directing the bromine atoms to the electron-rich 3 and 5 positions.[1][2][3]

Experimental Protocol:

  • To a solution of 2,6-dihydroxypyridine (1 equivalent) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetic acid, add N-bromosuccinimide (2.2 equivalents) portion-wise at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-water to precipitate the product.

  • Filter the precipitate, wash with copious amounts of water to remove any unreacted NBS and succinimide byproduct, and then dry under vacuum.

  • The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield 3,5-dibromo-2,6-dihydroxypyridine as a solid.

Causality of Experimental Choices:

  • N-Bromosuccinimide (NBS): NBS is chosen as the brominating agent because it provides a source of electrophilic bromine in a controlled manner, minimizing over-bromination and side reactions that can occur with liquid bromine.[4][5][6]

  • Solvent: A polar aprotic solvent like DMF is used to dissolve the starting material and facilitate the reaction. Acetic acid can also be used and can help to activate the NBS.

  • Work-up: Precipitation in ice-water is an effective method for isolating the product and separating it from the soluble byproducts.[7]

Reaction Mechanism:

bromination_mechanism 2,6-Dihydroxypyridine 2,6-Dihydroxypyridine Arenium_Ion_Intermediate Resonance-Stabilized Arenium Ion Intermediate 2,6-Dihydroxypyridine->Arenium_Ion_Intermediate + NBS (Electrophilic Attack) 3,5-Dibromo-2,6-dihydroxypyridine 3,5-Dibromo-2,6-dihydroxypyridine Arenium_Ion_Intermediate->3,5-Dibromo-2,6-dihydroxypyridine - H+ (Deprotonation)

Caption: Electrophilic Bromination Mechanism.

Step 2: Synthesis of 3,5-Dibromo-6-chloropyridin-2-ol (Final Product)

Reaction Principle: This step involves the conversion of one of the hydroxyl groups of 3,5-dibromo-2,6-dihydroxypyridine to a chlorine atom using phosphorus oxychloride (POCl₃). This is a standard method for the chlorination of hydroxy-heterocyclic compounds.[8][9][10]

Experimental Protocol:

  • In a sealed reaction vessel, suspend 3,5-dibromo-2,6-dihydroxypyridine (1 equivalent) in an excess of phosphorus oxychloride (POCl₃), which acts as both the reagent and the solvent.

  • Optionally, a catalytic amount of a tertiary amine base like pyridine can be added to facilitate the reaction.[11]

  • Heat the reaction mixture to reflux (approximately 105-110 °C) for 4-8 hours. The reaction should be performed in a well-ventilated fume hood due to the corrosive and toxic nature of POCl₃.

  • After cooling to room temperature, carefully quench the excess POCl₃ by slowly adding the reaction mixture to crushed ice with vigorous stirring. This is a highly exothermic process and should be done with extreme caution.

  • Neutralize the acidic solution with a base, such as sodium carbonate or sodium hydroxide solution, until the pH is approximately 7-8.

  • The product will precipitate out of the solution. Filter the solid, wash thoroughly with water, and dry under vacuum.

  • Further purification can be achieved by column chromatography on silica gel or by recrystallization.[12][13][14]

Causality of Experimental Choices:

  • Phosphorus Oxychloride (POCl₃): POCl₃ is a powerful chlorinating agent effective for converting hydroxyl groups on heterocyclic rings to chlorine atoms. Using it in excess ensures the reaction goes to completion.[7][15]

  • Sealed Vessel: The reaction is often heated in a sealed vessel to maintain the reflux temperature and prevent the loss of volatile POCl₃.[8][16]

  • Quenching and Neutralization: Careful quenching on ice is necessary to safely decompose the excess POCl₃. Neutralization is required to deprotonate the product and facilitate its precipitation from the aqueous solution.

Reaction Mechanism:

chlorination_mechanism Dibromo_Intermediate 3,5-Dibromo-2,6- dihydroxypyridine Chlorophosphate_Ester Chlorophosphate Ester Intermediate Dibromo_Intermediate->Chlorophosphate_Ester + POCl3 Final_Product 3,5-Dibromo-6- chloropyridin-2-ol Chlorophosphate_Ester->Final_Product - HPO3, - HCl

Caption: POCl₃ Chlorination Mechanism.

Part 2: Characterization of 3,5-Dibromo-6-chloropyridin-2-ol

A comprehensive characterization of the final product is essential to confirm its identity, structure, and purity. The following techniques are recommended.

Physical Properties
PropertyExpected Value
Molecular Formula C₅H₂Br₂ClNO
Molecular Weight 287.34 g/mol
Appearance Off-white to pale yellow solid
Melting Point Not reported, but expected to be a solid with a defined melting point
Spectroscopic Analysis

¹H NMR Spectroscopy

The proton NMR spectrum is expected to be simple, showing a single peak corresponding to the proton at the C4 position of the pyridine ring.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~8.0-8.5Singlet (s)1HH-4
  • Rationale: The proton at C4 is a singlet as it has no adjacent protons to couple with. The electron-withdrawing effects of the two bromine atoms, the chlorine atom, and the pyridine nitrogen will shift this proton significantly downfield.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon framework of the molecule.

Chemical Shift (δ, ppm)Assignment
~160-165C2 (C=O)
~145-150C6 (C-Cl)
~140-145C4 (C-H)
~110-115C3 (C-Br)
~105-110C5 (C-Br)
  • Rationale: The chemical shifts are estimated based on the known effects of the substituents on the pyridine ring. The C=O carbon (C2) will be the most downfield, followed by the carbon bearing the chlorine (C6). The carbons attached to the bromine atoms (C3 and C5) will be shifted upfield relative to the other sp² carbons.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.[17][18][19][20][21]

Wavenumber (cm⁻¹)Vibration
3100-3300N-H stretch (broad)
1640-1680C=O stretch (amide)
1550-1600C=C and C=N stretching
700-800C-Cl stretch
500-600C-Br stretch
  • Rationale: The presence of the pyridin-2-one tautomer will result in a strong carbonyl (C=O) absorption. The N-H stretch will likely be broad due to hydrogen bonding in the solid state. The C-halogen stretches appear in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for confirming the molecular weight and elemental composition of the compound.

  • Expected Molecular Ion Peak (M⁺): The mass spectrum will show a characteristic cluster of peaks for the molecular ion due to the isotopic distribution of bromine (⁷⁹Br and ⁸¹Br are in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl are in an approximate 3:1 ratio).[22][23][24] The most abundant peaks in the molecular ion cluster will be around m/z = 285, 287, 289, and 291. The unique isotopic pattern will be a definitive confirmation of the presence of two bromine atoms and one chlorine atom in the molecule.[25]

Visualization of the Overall Workflow

synthesis_workflow cluster_step1 Step 1: Dibromination cluster_step2 Step 2: Chlorination cluster_characterization Characterization Start 2,6-Dihydroxypyridine Reagents1 NBS, DMF Start->Reagents1 Reaction1 Stir at RT, 12-24h Reagents1->Reaction1 Workup1 Precipitate in ice-water, filter, and dry Reaction1->Workup1 Intermediate 3,5-Dibromo-2,6-dihydroxypyridine Workup1->Intermediate Reagents2 POCl3 (excess) Intermediate->Reagents2 Reaction2 Reflux, 4-8h Reagents2->Reaction2 Workup2 Quench on ice, neutralize, filter, and dry Reaction2->Workup2 Final_Product 3,5-Dibromo-6-chloropyridin-2-ol Workup2->Final_Product NMR ¹H and ¹³C NMR Final_Product->NMR IR IR Spectroscopy Final_Product->IR MS Mass Spectrometry Final_Product->MS

Sources

Exploratory

3,5-Dibromo-6-chloropyridin-2-OL CAS number 6515-39-5

An In-depth Technical Guide to 3,5-Dibromo-6-chloropyridin-2-ol (CAS 6515-39-5) For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 3,5-Dibro...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to 3,5-Dibromo-6-chloropyridin-2-ol (CAS 6515-39-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,5-Dibromo-6-chloropyridin-2-ol (CAS No. 6515-39-5), a halogenated pyridinone derivative of significant interest in synthetic chemistry. The document delineates its physicochemical properties, outlines plausible synthetic pathways, and explores its chemical reactivity. Furthermore, it details robust analytical methodologies for structural confirmation and purity assessment. The guide emphasizes the compound's role as a versatile building block in the design and synthesis of complex molecules, particularly within the pharmaceutical and agrochemical sectors.[1][] Safety protocols, handling procedures, and storage conditions are also rigorously addressed to ensure safe laboratory practice.

Introduction and Significance

3,5-Dibromo-6-chloropyridin-2-ol, also known by its tautomeric name 3,5-Dibromo-6-chloropyridin-2(1H)-one, is a polysubstituted heterocyclic compound.[3] Its structure, featuring a pyridine core functionalized with three halogen atoms (two bromine, one chlorine) and a hydroxyl group, makes it a highly valuable intermediate in organic synthesis. The pyridine ring is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous FDA-approved drugs and biologically active compounds.[4][5] The strategic placement of reactive halogen and hydroxyl groups on this scaffold allows for a wide range of subsequent chemical modifications, such as cross-coupling, nucleophilic substitution, and etherification reactions. This versatility positions 3,5-Dibromo-6-chloropyridin-2-ol as a key starting material for constructing libraries of novel compounds in drug discovery and agrochemical development programs.[1][6]

Physicochemical and Structural Properties

The fundamental properties of 3,5-Dibromo-6-chloropyridin-2-ol are critical for its application in synthesis, including solubility, reactivity, and thermal stability. These properties are summarized in the table below. The compound exists in tautomeric equilibrium between the pyridin-2-ol and pyridin-2(1H)-one forms, a common characteristic of 2-hydroxypyridines.

PropertyValueSource(s)
CAS Number 6515-39-5[3][7][8]
Molecular Formula C₅H₂Br₂ClNO[3]
Molecular Weight 287.34 g/mol [3]
Appearance Solid (form may vary)N/A
Melting Point 189-192 °C[3]
Boiling Point 252.6 ± 40.0 °C (Predicted)[3]
Density 2.34 ± 0.1 g/cm³ (Predicted)[3]
pKa 3.78 ± 0.10 (Predicted)[3]
Synonyms 3,5-Dibromo-6-chloro-2-hydroxypyridine, 3,5-Dibromo-6-chloropyridin-2(1H)-one[3]

Synthesis and Manufacturing

While multiple proprietary methods may exist, a common and logical synthetic approach involves the sequential halogenation of a simpler pyridine precursor. A plausible laboratory-scale synthesis starts from 2-chloro-6-hydroxypyridine. The process involves electrophilic aromatic substitution, where the electron-rich pyridine ring is activated by the hydroxyl group, directing bromination to the 3 and 5 positions.

Proposed Synthetic Pathway: Electrophilic Bromination

A likely two-step synthesis involves the controlled bromination of 2-chloro-6-hydroxypyridine.[9]

  • Mono-bromination: Reaction of 2-chloro-6-hydroxypyridine with one equivalent of a brominating agent like N-Bromosuccinimide (NBS) in a suitable solvent such as chloroform would yield a mixture of mono-brominated products.[9]

  • Di-bromination: Further reaction of the mono-brominated intermediate with another equivalent of NBS under reflux conditions drives the reaction to completion, yielding the desired 3,5-dibromo-6-chloropyridin-2-ol. Purification is typically achieved via column chromatography.

Synthesis_Workflow cluster_start Starting Material cluster_reagents Reagents & Conditions cluster_product Final Product SM 2-Chloro-6-hydroxypyridine (CAS: 16879-02-0) R1 1. N-Bromosuccinimide (NBS) 2. Chloroform (Solvent) 3. Reflux SM->R1 Electrophilic Bromination FP 3,5-Dibromo-6-chloropyridin-2-ol (CAS: 6515-39-5) R1->FP Reaction & Purification

A plausible workflow for the synthesis of 3,5-Dibromo-6-chloropyridin-2-ol.

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 3,5-Dibromo-6-chloropyridin-2-ol stems from its multiple reactive sites, which can be addressed with high selectivity under different reaction conditions.

  • N-H/O-H Reactivity: The proton on the nitrogen (in the pyridinone tautomer) or oxygen (in the pyridinol tautomer) is acidic and can be deprotonated with a base. The resulting anion can undergo N- or O-alkylation or acylation.

  • C-Cl Reactivity: The chlorine atom at the 6-position is susceptible to nucleophilic aromatic substitution (SNAr), particularly when the ring is activated.

  • C-Br Reactivity: The bromine atoms at the 3 and 5 positions are ideal handles for transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, or Sonogashira couplings. This allows for the introduction of a wide variety of carbon-based substituents (alkyl, aryl, alkynyl groups), enabling rapid diversification of the molecular scaffold.

Diagram of key reactive sites on 3,5-Dibromo-6-chloropyridin-2-ol.

Analytical Characterization and Quality Control

Confirming the identity and purity of 3,5-Dibromo-6-chloropyridin-2-ol is paramount before its use in further synthetic steps. A combination of spectroscopic and chromatographic techniques is employed for comprehensive quality control.

Standard Analytical Workflow
  • Structure Confirmation:

    • Nuclear Magnetic Resonance (NMR) Spectroscopy:

      • ¹H NMR: Due to the substitution pattern, a single proton signal (singlet) is expected in the aromatic region, corresponding to the hydrogen at the 4-position. Another broad singlet corresponding to the N-H or O-H proton would also be present.

      • ¹³C NMR: Five distinct carbon signals are expected for the pyridine ring.

    • Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for the molecular ion due to the presence of two bromine atoms and one chlorine atom.

    • Infrared (IR) Spectroscopy: Key vibrational bands would include C=O stretching (for the pyridinone form), O-H/N-H stretching, and C-Br/C-Cl stretching.

  • Purity Assessment:

    • High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the compound by separating it from starting materials, by-products, and other impurities.

QC_Workflow cluster_sample Sample cluster_analysis Analysis cluster_results Results Sample Synthesized Product NMR NMR (¹H, ¹³C) Sample->NMR Identity MS Mass Spec. Sample->MS Identity IR IR Spec. Sample->IR Identity HPLC HPLC Sample->HPLC Purity Struct Structural Confirmation NMR->Struct MS->Struct IR->Struct Purity Purity Assay (e.g., >95%) HPLC->Purity

A standard workflow for the quality control analysis of the title compound.

Safety, Handling, and Storage

Proper handling of halogenated organic compounds is essential to ensure laboratory safety. While a specific Safety Data Sheet (SDS) for this exact compound may not be universally available, data from closely related structures (e.g., brominated and chlorinated pyridines) provide a strong basis for hazard assessment.[10][11][12][13]

  • Hazard Identification:

    • Harmful if swallowed (Acute Toxicity, Oral).[10][11]

    • Causes skin irritation.[10][11]

    • Causes serious eye irritation/damage.[10][11]

    • May cause respiratory irritation.[10][11]

  • Personal Protective Equipment (PPE):

    • Wear protective gloves (nitrile or neoprene), a lab coat, and chemical safety goggles or a face shield.[13]

  • Handling:

    • Use only in a well-ventilated area, preferably within a chemical fume hood.[12]

    • Avoid breathing dust, fumes, or vapors.[11]

    • Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[10]

  • Storage:

    • Store in a cool, dry place away from incompatible materials.[3][7]

    • Keep the container tightly sealed. Recommended storage is at 2-8°C.[3][7]

Conclusion

3,5-Dibromo-6-chloropyridin-2-ol is a strategically designed chemical building block with significant potential for applications in research and development. Its polysubstituted nature provides multiple, distinct points for chemical modification, enabling the efficient synthesis of diverse and complex molecular architectures. For researchers in medicinal chemistry and materials science, this compound serves as a valuable platform for generating novel entities with potentially enhanced biological activity or material properties. Adherence to rigorous analytical validation and safety protocols is essential for its successful and safe application.

References

  • Acros PharmaTech Limited. (2018). Safety Data Sheet: 3-Bromo-5-chloropyridin-2-ol. Retrieved from [Link]

  • Chemsigma. (n.d.). 6515-39-5 3,5-Dibromo-6-chloropyridin-2-ol. Retrieved from [Link]

  • European Patent Office. (n.d.). EP 0341585 A1 - Production of 3,5,6-trichloro-pyridin-2-ol and novel intermediates thereof. Retrieved from [Link]

  • Chemsigma. (n.d.). 3,5-Dibromo-6-chloropyridin-2-ol [6515-39-5]. Retrieved from [Link]

  • ChemCD. (n.d.). 3,5-DIBROMO-6-CHLOROPYRIDIN-2-OL spectrum 6515-39-5. Retrieved from [Link]

  • Google Patents. (n.d.). US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones.
  • PubChem. (n.d.). 6-Chloropyridin-2-ol. Retrieved from [Link]

  • ChemDB. (n.d.). 3,5-DIBROMO-6-CHLOROPYRIDIN-2-OL. Retrieved from [Link]

  • PubMed Central. (n.d.). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026). Chemical Building Blocks: The Significance of Pyridine Derivatives in Industry. Retrieved from [Link]

  • Google Patents. (n.d.). US8039627B2 - Substituted 3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-A]isoquinolin-2-ol compounds and methods relating thereto.
  • MDPI. (n.d.). The Chromenopyridine Scaffold: A Privileged Platform in Drug Design. Retrieved from [Link]

  • National Institutes of Health. (2024). 3,5,6-Trichloropyridin-2-ol. Retrieved from [Link]

  • PubChem. (n.d.). 3,5,6-Trichloro-2-pyridinol. Retrieved from [Link]

  • PubChem. (n.d.). 5-Bromo-2-chloropyridin-3-ol. Retrieved from [Link]

  • MDPI. (n.d.). 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 2-Chloro-6-(trifluoromethyl)pyridine-3,5-dicarbonitrile: A Versatile Building Block. Retrieved from [Link]

  • PubMed. (n.d.). Discovery of MGL-3196, a Highly Selective Thyroid Hormone Receptor β agonist. Retrieved from [Link]

  • PubMed. (2023). Synthesis of a BC-Dihydrodipyrrin Building Block of Bacteriochlorophyll a. Retrieved from [Link]

  • PubChem. (n.d.). 3-Bromo-6-chloropyridine-2-carbonitrile. Retrieved from [Link]

  • PubMed. (2025). Discovery of ASP0965: A potent, orally active and brain-penetrable NLRP3 inflammasome inhibitor. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to the Spectroscopic Data of 3,5-Dibromo-6-chloropyridin-2-ol

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive analysis of the spectroscopic data for the compound 3,5-Dibromo-6-chloropyridin-2-ol (CAS No: 6515-39-5). Understanding...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the spectroscopic data for the compound 3,5-Dibromo-6-chloropyridin-2-ol (CAS No: 6515-39-5). Understanding the spectral characteristics of this molecule is fundamental for its identification, purity assessment, and elucidation of its role in various chemical and pharmaceutical applications. This document will delve into the interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights grounded in established spectroscopic principles.

Molecular Structure and Spectroscopic Overview

3,5-Dibromo-6-chloropyridin-2-ol is a halogenated derivative of 2-pyridone. The presence of bromine, chlorine, and a hydroxyl group on the pyridine ring results in a unique electronic environment, which is reflected in its spectroscopic signatures. The tautomeric equilibrium between the pyridin-2-ol and pyridin-2(1H)-one forms is a key consideration in the analysis of its spectral data, with the keto form generally predominating in solution and the solid state.

Molecular Formula: C₅H₂Br₂ClNO

Molecular Weight: 287.34 g/mol

The structural features, including the positions of the halogen substituents and the tautomeric nature of the core ring, are critical for interpreting the spectroscopic data that follows.

Caption: Molecular structure of 3,5-Dibromo-6-chloropyridin-2(1H)-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 3,5-Dibromo-6-chloropyridin-2-ol, both ¹H and ¹³C NMR are essential for confirming the substitution pattern on the pyridine ring.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 3,5-Dibromo-6-chloropyridin-2-ol is expected to be relatively simple, showing signals for the single proton on the pyridine ring and the proton attached to the nitrogen (in the pyridone tautomer) or oxygen (in the pyridinol tautomer).

Expected ¹H NMR Data:

Chemical Shift (δ) (ppm)MultiplicityIntegrationAssignment
~8.0 - 8.5Singlet1HH-4
~12.0 - 14.0Broad Singlet1HN-H

Interpretation:

  • Aromatic Region: The sole proton on the pyridine ring, H-4, is anticipated to appear as a singlet in the downfield region of the spectrum. Its chemical shift is influenced by the deshielding effects of the electronegative halogen atoms and the carbonyl group.

  • N-H Proton: The proton on the nitrogen atom of the pyridone ring is expected to be a broad singlet at a very downfield chemical shift due to hydrogen bonding and its acidic nature. The exact chemical shift can be highly dependent on the solvent and concentration.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The chemical shifts of the carbon atoms in the pyridine ring are significantly influenced by the attached halogens and the carbonyl/hydroxyl group.

Expected ¹³C NMR Data:

Chemical Shift (δ) (ppm)Assignment
~160 - 165C-2 (C=O)
~145 - 150C-6
~140 - 145C-4
~110 - 115C-5
~105 - 110C-3

Interpretation:

  • Carbonyl Carbon: The carbon atom of the carbonyl group (C-2) is expected to have the most downfield chemical shift due to the strong deshielding effect of the double-bonded oxygen.

  • Halogenated Carbons: The carbons directly bonded to the electronegative halogen atoms (C-3, C-5, and C-6) will also be shifted downfield. The differing electronegativities of bromine and chlorine will influence the precise chemical shifts.

  • C-4: The carbon atom C-4, bonded to a hydrogen, will have a chemical shift influenced by the adjacent substituents.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 3,5-Dibromo-6-chloropyridin-2-ol will be characterized by vibrations corresponding to the carbonyl group, N-H bond, C-N, C-C, and C-halogen bonds.

Expected IR Data:

Wavenumber (cm⁻¹)IntensityAssignment
3100 - 3000MediumAromatic C-H stretch
~3000 - 2800Broad, MediumN-H stretch (hydrogen-bonded)
~1650 - 1680StrongC=O stretch (amide I band)
~1600 - 1550Medium-StrongC=C and C=N ring stretching
Below 800Medium-StrongC-Br and C-Cl stretching

Interpretation:

  • N-H and C=O Stretching: The presence of a strong absorption band in the region of 1650-1680 cm⁻¹ is a clear indication of the carbonyl group of the pyridone tautomer. The broad absorption in the 3000-2800 cm⁻¹ region is characteristic of a hydrogen-bonded N-H group. The position and shape of this band can be influenced by the physical state of the sample (solid vs. solution) and the solvent used.

  • Ring Vibrations: The absorptions in the 1600-1550 cm⁻¹ range are due to the stretching vibrations of the C=C and C=N bonds within the aromatic ring.

  • Carbon-Halogen Stretching: The vibrations corresponding to the C-Br and C-Cl bonds are expected to appear in the fingerprint region of the spectrum, typically below 800 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and structure.

Expected MS Data:

  • Molecular Ion Peak (M⁺): Due to the presence of bromine and chlorine isotopes, the molecular ion peak will appear as a characteristic cluster of peaks. Bromine has two common isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), while chlorine has two common isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This will result in a complex isotopic pattern for the molecular ion. The most abundant peak in this cluster will correspond to the combination of the most abundant isotopes (C₅H₂⁷⁹Br₂³⁵ClNO).

  • Fragmentation Pattern: The fragmentation of 3,5-Dibromo-6-chloropyridin-2-ol under electron ionization is expected to involve the loss of small molecules or radicals. Common fragmentation pathways could include the loss of CO, halogens (Br or Cl), or HBr/HCl.

fragmentation_pathway M [M]⁺˙ 3,5-Dibromo-6-chloropyridin-2-ol M_CO [M-CO]⁺˙ M->M_CO - CO M_Br [M-Br]⁺ M->M_Br - Br• M_Cl [M-Cl]⁺ M->M_Cl - Cl•

Caption: A simplified potential fragmentation pathway for 3,5-Dibromo-6-chloropyridin-2-ol in mass spectrometry.

Experimental Protocols

To obtain the spectroscopic data discussed, the following general experimental protocols are recommended:

NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 5-10 mg of 3,5-Dibromo-6-chloropyridin-2-ol in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

  • Instrumentation: Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Data Acquisition: For ¹H NMR, acquire a sufficient number of scans to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.

  • Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., TMS).

IR Spectroscopy
  • Sample Preparation: For solid samples, prepare a KBr pellet by grinding a small amount of the compound with dry KBr powder and pressing it into a transparent disk. Alternatively, for solution-phase spectra, dissolve the compound in a suitable solvent (e.g., chloroform, acetonitrile) that has minimal absorption in the regions of interest.

  • Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Data Acquisition: Record the spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

  • Data Analysis: Identify and assign the major absorption bands to the corresponding functional groups.

Mass Spectrometry
  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

  • Ionization: Use a suitable ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

  • Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-flight).

  • Data Interpretation: Analyze the resulting mass spectrum to identify the molecular ion peak and major fragment ions. Compare the observed isotopic pattern of the molecular ion with the theoretical pattern to confirm the elemental composition.

Conclusion

The spectroscopic data of 3,5-Dibromo-6-chloropyridin-2-ol provides a detailed fingerprint of its molecular structure. The combination of NMR, IR, and MS allows for unambiguous identification and characterization. The key features to note are the single aromatic proton in the ¹H NMR, the downfield carbonyl signal in the ¹³C NMR, the characteristic C=O and N-H stretching vibrations in the IR spectrum, and the complex isotopic pattern of the molecular ion in the mass spectrum. This guide serves as a foundational resource for researchers working with this compound, enabling them to confidently interpret their own analytical data.

References

    • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

    • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

    • NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

Exploratory

theoretical studies of 3,5-Dibromo-6-chloropyridin-2-OL molecular structure

An In-Depth Technical Guide to the Theoretical Study of 3,5-Dibromo-6-chloropyridin-2-ol's Molecular Structure Executive Summary Halogenated pyridinols are a class of heterocyclic compounds that garner significant intere...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Theoretical Study of 3,5-Dibromo-6-chloropyridin-2-ol's Molecular Structure

Executive Summary

Halogenated pyridinols are a class of heterocyclic compounds that garner significant interest in medicinal chemistry and materials science due to their unique electronic properties and potential for diverse intermolecular interactions.[1][2] This guide provides a comprehensive theoretical framework for analyzing the molecular structure of a specific, highly functionalized member of this class: 3,5-Dibromo-6-chloropyridin-2-ol. We will delve into the rationale behind selecting appropriate computational methodologies, detail the core theoretical analyses required to elucidate its structural and electronic properties, and provide a validated, step-by-step protocol for researchers. This document is intended for scientists in computational chemistry, drug development, and materials research, offering both foundational knowledge and practical, field-proven insights.

Introduction: The Significance of Halogenated Pyridinols

The incorporation of halogens into organic molecules is a cornerstone strategy in drug design, profoundly influencing a compound's pharmacokinetic and pharmacodynamic properties.[2] Halogens can modulate lipophilicity, metabolic stability, and binding affinity through specific, non-covalent interactions known as halogen bonds.[2][3] Pyridin-2-ol (2-hydroxypyridine) derivatives, in particular, are prevalent scaffolds in biologically active compounds.

The subject of this guide, 3,5-Dibromo-6-chloropyridin-2-ol (C₅H₂Br₂ClNO), presents a fascinating case study. Its structure is rich with features amenable to theoretical investigation:

  • An aromatic pyridine ring.

  • Multiple heavy halogen substituents (Br, Cl) capable of forming halogen bonds.

  • A hydroxyl group (-OH) and a pyridine nitrogen (N), prime candidates for strong hydrogen bonding.[4][5]

Theoretical studies provide a powerful, cost-effective lens through which we can predict and understand the molecule's behavior at an atomic level, complementing and guiding experimental work.[6] By employing quantum chemical calculations, we can determine its stable 3D geometry, vibrational modes, electronic charge distribution, and chemical reactivity before a single physical sample is synthesized.

The Scientist's Rationale: Selecting the Right Computational Tools

The validity of any theoretical study hinges on the judicious selection of its computational methodology. This is not merely a procedural step but a critical decision based on a balance of accuracy and computational expense.

Why Density Functional Theory (DFT)?

For a medium-sized organic molecule like 3,5-Dibromo-6-chloropyridin-2-ol, Density Functional Theory (DFT) offers the optimal blend of precision and efficiency.[4][7]

  • Expertise-Driven Choice: While methods like Hartree-Fock (HF) are faster, they neglect electron correlation, a crucial factor for accurate property prediction. Conversely, post-HF methods like Møller–Plesset perturbation theory (MP2) are more accurate but computationally demanding.[3][4] DFT includes electron correlation at a manageable cost, making it the workhorse of modern computational chemistry.[8]

  • The B3LYP Functional: We select the Beck's three-parameter hybrid functional combined with the Lee–Yang–Parr correlation functional (B3LYP). This hybrid functional has a long track record of providing excellent results for the vibrational spectra and geometries of a wide range of organic molecules, including pyridine derivatives.[4][8]

The Importance of a Robust Basis Set: 6-311++G(d,p)

The basis set is the set of mathematical functions used to build the molecular orbitals. For a molecule containing electronegative atoms with lone pairs (O, N, Cl) and polarizable heavy atoms (Br), a flexible and comprehensive basis set is non-negotiable.

  • Trustworthiness Through Detail: We choose the 6-311++G(d,p) basis set.

    • 6-311G: A "triple-zeta" basis set, meaning it uses three separate functions to describe each valence electron, providing high flexibility.

    • ++: These two plus signs indicate the addition of diffuse functions on both heavy atoms and hydrogen. These are essential for accurately describing lone pairs, hydrogen bonds, and other regions of "soft" electron density far from the nuclei.

    • (d,p): These are polarization functions added to heavy atoms (d-functions) and hydrogen atoms (p-functions). They allow orbitals to change shape and "polarize" in the presence of other atoms, which is critical for describing covalent bonds and non-covalent interactions accurately.

This combination of the B3LYP functional and the 6-311++G(d,p) basis set establishes a self-validating system known to yield reliable predictions for molecules of this type.[4]

Core Theoretical Analyses and Predicted Properties

Once the methodology is established, a series of calculations are performed to build a complete profile of the molecule's structure and reactivity.

Geometry Optimization and Vibrational Analysis

The foundational step is to find the molecule's most stable three-dimensional arrangement, known as the ground-state geometry. This is achieved by minimizing the energy of the system with respect to all atomic positions.

A subsequent vibrational frequency calculation is mandatory.[8] Its purpose is twofold:

  • Verification: A true energy minimum will have no imaginary vibrational frequencies. Their presence would indicate a transition state, not a stable structure.

  • Spectral Prediction: The calculation yields the molecule's theoretical infrared (IR) and Raman vibrational modes, which can be directly compared with experimental spectra for validation.

Electronic Structure: Reactivity and Stability

Understanding the distribution of electrons is key to predicting chemical behavior.

  • Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical to reactivity.[4][9]

    • The HOMO energy relates to the ability to donate an electron.

    • The LUMO energy relates to the ability to accept an electron.

    • The HOMO-LUMO gap (ΔE) is a crucial indicator of kinetic stability; a larger gap implies lower chemical reactivity.[4]

  • Molecular Electrostatic Potential (MEP): The MEP is a color-coded map of the electrostatic potential on the molecule's surface.[4] It provides an intuitive guide to intermolecular interactions:

    • Red regions (negative potential): Electron-rich areas, prone to electrophilic attack. These are expected around the oxygen and nitrogen atoms.

    • Blue regions (positive potential): Electron-poor areas, prone to nucleophilic attack. These are expected around the acidic hydrogen of the hydroxyl group.

    • "Sigma-holes": A region of positive potential can also appear on the outermost portion of the halogen atoms (especially Br), which is the basis for halogen bonding.[3]

The table below summarizes the key quantitative data expected from these DFT calculations.

Calculated PropertySignificancePredicted Value (Illustrative)
Total Energy (Hartree)Thermodynamic stability-
Dipole Moment (Debye)Molecular polarity and solubility~2.5 - 4.0 D
HOMO Energy (eV)Electron-donating ability~ -7.0 eV
LUMO Energy (eV)Electron-accepting ability~ -1.5 eV
HOMO-LUMO Gap (eV)Chemical reactivity and stability~ 5.5 eV

Protocol: A Validated Step-by-Step Computational Workflow

This protocol outlines the standard procedure for performing a DFT geometry optimization and frequency calculation using a quantum chemistry software package like Gaussian.

Step 1: Molecular Structure Input

  • Construct the 3,5-Dibromo-6-chloropyridin-2-ol molecule using a molecular builder (e.g., GaussView, Avogadro).

  • Ensure the correct tautomeric form (pyridin-2-ol vs. 2-pyridone) is used. The pyridin-2-ol form is the focus here.

  • Perform an initial, rapid geometry clean-up using a molecular mechanics force field (e.g., UFF) to get a reasonable starting structure.

Step 2: Calculation Setup

  • Specify the calculation type: Opt Freq (Optimize geometry then calculate vibrational frequencies).

  • Select the method: B3LYP.

  • Select the basis set: 6-311++G(d,p).

  • Define the charge (0) and spin multiplicity (Singlet).

  • Save the input file (e.g., molecule.gjf).

Step 3: Execution

  • Submit the input file to the quantum chemistry software for execution. This process can take several hours depending on the available computational resources.

Step 4: Output Analysis & Validation

  • Convergence Check: Open the output file (e.g., molecule.log) and verify that the geometry optimization has converged successfully. Look for the "Optimization completed" message.

  • Frequency Validation: Search for the calculated vibrational frequencies. Confirm that there are zero imaginary frequencies, which validates the structure as a true energy minimum.

  • Data Extraction: Extract the final optimized coordinates, total energy, dipole moment, and orbital energies (HOMO/LUMO).

  • Visualization: Use visualization software to view the optimized structure, animate the vibrational modes, and generate surfaces for the HOMO, LUMO, and MEP.

Below is a diagram illustrating this computational workflow.

G Computational Chemistry Workflow for 3,5-Dibromo-6-chloropyridin-2-ol cluster_prep Preparation cluster_dft DFT Calculation cluster_results Results build 1. Build Molecular Structure pre_opt 2. Pre-optimize with Force Field build->pre_opt setup 3. Setup Calculation (B3LYP/6-311++G(d,p)) pre_opt->setup execute 4. Execute Job (Optimization + Frequency) setup->execute check_conv 5. Converged? execute->check_conv check_freq 6. No Imaginary Frequencies? check_conv->check_freq Yes error_node Error: Revise Structure or Method check_conv->error_node No extract 7. Extract Data (Energy, Geometry) check_freq->extract Yes check_freq->error_node No visualize 8. Visualize Properties (HOMO, LUMO, MEP) extract->visualize error_node->setup

Caption: A flowchart of the DFT protocol for structural and electronic analysis.

Beyond the Monomer: Intermolecular Interactions

A single-molecule analysis is incomplete. The properties of 3,5-Dibromo-6-chloropyridin-2-ol in a condensed phase (solid or solution) will be dominated by intermolecular interactions.

  • Hydrogen Bonding: The most significant interaction is expected to be a strong O-H···N hydrogen bond between the hydroxyl group of one molecule and the pyridine nitrogen of another, leading to the formation of stable dimers.[4][5] This type of interaction is known to be a defining feature in the crystal structures of similar pyridinol compounds.[5]

  • Halogen Bonding: The bromine atoms on the ring can act as halogen bond donors, interacting with electron-rich regions on neighboring molecules (like the oxygen or nitrogen atoms). These directional interactions are increasingly recognized as crucial for crystal engineering and ligand-receptor binding.[2][3]

Advanced computational techniques like Quantum Theory of Atoms in Molecules (QTAIM) and Natural Bond Orbital (NBO) analysis can be employed on a calculated dimer structure to quantify the strength and nature of these specific non-covalent interactions.[3][4]

G Key Intermolecular Interactions cluster_hb cluster_xb mol1 mol2 mol1:s->mol2:n O-H···N Hydrogen Bond mol2:e->mol1:e Br···O/N a Strong, Dimer Forming b Directional Halogen Bond (e.g., Br···O)

Caption: A conceptual diagram of potential hydrogen and halogen bonds.

Conclusion and Future Directions

The theoretical framework outlined provides a robust and scientifically rigorous approach to characterizing the molecular structure of 3,5-Dibromo-6-chloropyridin-2-ol. Using DFT with the B3LYP/6-311++G(d,p) level of theory allows for reliable predictions of its geometry, vibrational spectra, and electronic properties, which are essential for understanding its potential applications.

Future work should focus on:

  • Experimental Validation: Synthesizing the compound and performing X-ray crystallography, FT-IR, and UV-Vis spectroscopy to validate the theoretical predictions.

  • Molecular Docking: If the molecule is a candidate for drug development, docking simulations can be performed to predict its binding affinity and orientation within the active site of a target protein.[4][6]

  • Molecular Dynamics (MD) Simulations: MD simulations can provide insight into the dynamic behavior of the molecule in solution and its interactions with solvent molecules or biological membranes over time.[6][9]

By integrating these advanced computational studies with experimental data, a complete and actionable understanding of this promising molecule can be achieved.

References

  • Investigating the intrinsic electronic, structural properties and diverse bioactivities of mechanochemically crafted halogenated pyridine derivative: A combined experimental and comput
  • Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives.
  • Insights into enzymatic halogenation from comput
  • Computational Tools To Model Halogen Bonds in Medicinal Chemistry. PubMed.
  • 3,5-DIBROMO-6-CHLOROPYRIDIN-2-OL.
  • Molecular Structure, Spectral Analysis, Molecular Docking and Physicochemical Studies of 3-Bromo-2-hydroxypyridine Monomer and Dimer as Bromodomain Inhibitors. MDPI.
  • Unraveling Bonding Mechanisms and Electronic Structure of Pyridine Oximes on Fe(110)
  • 3,5,6-Trichloropyridin-2-ol. PMC - NIH.
  • Halogen Interactions in Halogenated Oxindoles: Crystallographic and Computational Investigations of Intermolecular Interactions. MDPI.
  • Vibrational spectra, structure, and theoretical calculations of 2-chloro- and 3-chloropyridine and 2-bromo- and 3-bromopyridine.
  • DFT Calculation for Newly Synthesized 2-Chloro-1-(3- methyl-3-mesityl-cyclobutyl)– ethanone. Letters in Applied NanoBioScience.

Sources

Foundational

An In-Depth Technical Guide to 3,5-Dibromo-6-chloropyridin-2-ol and its Analogs for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, chemical properties, and medicinal chemistry applications of the versatile heterocyclic scaffold, 3,5-Dibromo-6-chloropyridin-2-ol, and its derivatives. The...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive overview of the synthesis, chemical properties, and medicinal chemistry applications of the versatile heterocyclic scaffold, 3,5-Dibromo-6-chloropyridin-2-ol, and its derivatives. The strategic placement of halogen atoms on the pyridin-2(1H)-one core makes this molecule a highly valuable building block for the development of novel therapeutic agents, particularly in the realm of kinase inhibition.

Introduction: The Pyridin-2(1H)-one Core in Medicinal Chemistry

The pyridin-2(1H)-one moiety is a well-established "privileged scaffold" in drug discovery.[1][2] Its ability to act as both a hydrogen bond donor and acceptor, coupled with its capacity to serve as a bioisostere for various functional groups, has led to its incorporation into a multitude of biologically active compounds.[1] The inherent tautomerism between the 2-hydroxypyridine (lactim) and 2(1H)-pyridone (lactam) forms, with the latter predominating, further contributes to its unique chemical character.[3]

The introduction of halogen atoms, such as bromine and chlorine, onto this core structure provides medicinal chemists with powerful tools for modulating a compound's physicochemical properties and exploring structure-activity relationships (SAR).[4] Halogenation can influence lipophilicity, metabolic stability, and binding affinity to biological targets.[5] Specifically, the presence of multiple halogens on the pyridin-2-ol ring, as in 3,5-Dibromo-6-chloropyridin-2-ol, offers distinct opportunities for regioselective functionalization through various cross-coupling reactions.

Synthesis and Characterization of 3,5-Dibromo-6-chloropyridin-2-ol

The synthesis of the core compound, 3,5-Dibromo-6-chloropyridin-2-ol, typically involves the electrophilic bromination of a suitable pyridin-2-ol precursor.

Synthetic Approach: Electrophilic Bromination

A common strategy for the synthesis of halogenated pyridin-2-ols involves the direct halogenation of the parent heterocycle. For instance, the mono-bromination of 2-chloro-6-hydroxypyridine can be achieved by refluxing with N-bromosuccinimide (NBS) in a suitable solvent like chloroform.[6] To achieve di-bromination at the 3 and 5 positions, more forcing conditions or a different brominating agent may be required.

Conceptual Synthetic Workflow:

Start 6-Chloropyridin-2-ol Intermediate Monobrominated Intermediate Start->Intermediate Electrophilic Bromination Reagent Brominating Agent (e.g., Br2, NBS) Product 3,5-Dibromo-6-chloropyridin-2-ol Intermediate->Product Further Bromination

Caption: Conceptual workflow for the synthesis of 3,5-Dibromo-6-chloropyridin-2-ol.

Detailed Experimental Protocol (Hypothetical)

Step 1: Bromination of 6-Chloropyridin-2-ol

  • To a stirred solution of 6-chloropyridin-2-ol (1.0 eq) in a suitable solvent (e.g., glacial acetic acid or a chlorinated solvent) in a round-bottom flask, add N-bromosuccinimide (2.2 eq) portion-wise at room temperature.

  • Heat the reaction mixture to a specified temperature (e.g., 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Collect the resulting precipitate by vacuum filtration and wash with cold water.

  • Dry the crude product under vacuum.

Step 2: Purification

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford pure 3,5-Dibromo-6-chloropyridin-2-ol.

Spectroscopic Characterization

The structural confirmation of 3,5-Dibromo-6-chloropyridin-2-ol relies on standard spectroscopic techniques. Although specific data for this exact compound is not provided in the search results, related compounds' data can offer insights. For instance, the 1H NMR spectrum of 3,5-dibromo-2-hydroxypyridine would show signals in the aromatic region, and the integration would correspond to the number of protons on the ring.[7] The 13C NMR spectrum would show distinct signals for each carbon atom, with the chemical shifts influenced by the attached halogens and the hydroxyl/oxo group.[7][8] Mass spectrometry would confirm the molecular weight and isotopic pattern characteristic of a compound containing two bromine atoms and one chlorine atom. Infrared (IR) spectroscopy would show characteristic peaks for the N-H and C=O stretching vibrations of the pyridinone ring.

Table 1: Physicochemical Properties of 3,5-Dibromo-6-chloropyridin-2-ol

PropertyValueSource
CAS Number 6515-39-5
Molecular Formula C₅H₂Br₂ClNO
Molecular Weight 287.34 g/mol

Analogs of 3,5-Dibromo-6-chloropyridin-2-ol and Structure-Activity Relationships (SAR)

The true utility of 3,5-Dibromo-6-chloropyridin-2-ol lies in its potential for derivatization to generate a library of analogs for SAR studies. The bromine and chlorine atoms serve as synthetic handles for various cross-coupling reactions, allowing for the introduction of diverse substituents at specific positions.

Key Cross-Coupling Reactions

Suzuki-Miyaura Coupling: This palladium-catalyzed reaction is a powerful tool for forming carbon-carbon bonds between the halogenated pyridine core and various boronic acids or esters. This allows for the introduction of aryl, heteroaryl, or alkyl groups.[9]

Sonogashira Coupling: This reaction enables the formation of carbon-carbon triple bonds by coupling the halo-pyridine with a terminal alkyne, also catalyzed by palladium and a copper co-catalyst.[4][10]

Buchwald-Hartwig Amination: This palladium-catalyzed reaction facilitates the formation of carbon-nitrogen bonds, allowing for the introduction of a wide range of amine functionalities.

Regioselectivity: In polyhalogenated pyridines, the regioselectivity of these cross-coupling reactions is a critical consideration. Generally, the reactivity of the halogens follows the order I > Br > Cl. This differential reactivity can be exploited for the sequential and regioselective functionalization of the 3,5-dibromo-6-chloro-pyridin-2-ol scaffold.

Illustrative Derivatization Workflow:

Core 3,5-Dibromo-6-chloropyridin-2-ol Analog1 Aryl-substituted Analog Core->Analog1 Analog2 Alkynyl-substituted Analog Core->Analog2 Analog3 Amino-substituted Analog Core->Analog3 Suzuki Suzuki Coupling (Ar-B(OH)2) Sonogashira Sonogashira Coupling (R-C≡CH) Buchwald Buchwald-Hartwig (R2NH)

Caption: Derivatization strategies for 3,5-Dibromo-6-chloropyridin-2-ol.

SAR Insights from Pyridin-2-one Analogs as Kinase Inhibitors

The pyridin-2-one scaffold is a common feature in many kinase inhibitors, where it often forms key hydrogen bonding interactions with the hinge region of the ATP-binding pocket.[1][4] SAR studies on various pyridin-2-one derivatives have revealed several important trends:

  • Substituents on the Pyridine Ring: The nature and position of substituents on the pyridine ring significantly impact potency and selectivity. Bulky groups can either enhance or diminish activity depending on the specific kinase target and the topology of its active site.

  • N-Substitution: The nitrogen atom of the pyridinone ring is a common site for modification. N-aryl derivatives have shown promising activity in various contexts.[4]

  • Halogenation: As previously mentioned, halogens can contribute to binding through halogen bonding and can also be used to fine-tune electronic properties.[5]

Applications in Drug Discovery: Targeting Kinase Signaling Pathways

Aberrant kinase signaling is a hallmark of many diseases, including cancer, inflammation, and neurodegenerative disorders. The development of small molecule kinase inhibitors is therefore a major focus of modern drug discovery. Pyridin-2-one derivatives have emerged as a promising class of compounds in this area.

Mechanism of Action: Kinase Inhibition

Many pyridin-2-one-based inhibitors are ATP-competitive, meaning they bind to the ATP-binding site of the kinase, preventing the phosphorylation of downstream substrates. The pyridinone core often mimics the adenine portion of ATP, forming hydrogen bonds with the kinase hinge region.

General Kinase Inhibition Mechanism:

cluster_0 Normal Kinase Activity cluster_1 Inhibition by Pyridin-2-one Analog Kinase Kinase PhosphoSubstrate Phosphorylated Substrate Kinase->PhosphoSubstrate Phosphorylation ATP ATP ATP->Kinase Substrate Substrate Protein Substrate->Kinase Inhibitor Pyridin-2-one Analog InactiveKinase Inactive Kinase-Inhibitor Complex Inhibitor->InactiveKinase Kinase_i Kinase Kinase_i->InactiveKinase

Caption: General mechanism of ATP-competitive kinase inhibition.

Examples of Targeted Kinases and Pathways

While specific data for 3,5-Dibromo-6-chloropyridin-2-ol analogs is limited in the provided results, the broader class of pyridin-2-one derivatives has been shown to inhibit a variety of kinases, including:

  • Tyrosine Kinases: These are often implicated in cancer cell proliferation and survival.[4]

  • PI3K (Phosphoinositide 3-kinase): A key regulator of cell growth, proliferation, and survival.[11]

  • NEK6: A serine/threonine kinase involved in mitotic progression, making it a target in oncology.[12]

  • TYK2 (Tyrosine Kinase 2): A member of the JAK family involved in cytokine signaling and immune responses.[13]

Table 2: Representative IC₅₀ Values for Pyridin-2-one Analogs Against Various Kinases

Kinase TargetAnalog Structure (General)IC₅₀ (nM)Source
PI3KTrisubstituted triazine2-4 times more potent than ZSTK474[11]
ALK54,6-disubstituted pyridazineVaries[14]
TYK2Acyl-substituted pyridineVaries[13]

Note: The table presents data for structurally related compounds to illustrate the potential of the pyridin-2-one scaffold, as specific data for direct analogs of 3,5-Dibromo-6-chloropyridin-2-ol were not available in the search results.

Conclusion and Future Perspectives

3,5-Dibromo-6-chloropyridin-2-ol represents a highly versatile and valuable scaffold for medicinal chemists. Its polysubstituted and differentially reactive halogen atoms provide a rich platform for the generation of diverse chemical libraries through modern cross-coupling methodologies. The established importance of the pyridin-2-one core in kinase inhibition, coupled with the fine-tuning capabilities offered by its halogenated nature, positions this compound and its future analogs as promising candidates for the development of novel therapeutics targeting a range of diseases. Further exploration of the chemical space around this core, guided by detailed SAR studies and structural biology, is warranted to unlock its full therapeutic potential.

References

Sources

Exploratory

A Comprehensive Technical Guide to the Biological Activity Screening of 3,5-Dibromo-6-chloropyridin-2-ol Derivatives

Introduction: Unlocking the Therapeutic Potential of a Privileged Scaffold The pyridinone ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide ar...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unlocking the Therapeutic Potential of a Privileged Scaffold

The pyridinone ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide array of biological targets.[1][2][3] Its derivatives form the basis of numerous approved drugs, demonstrating a remarkable spectrum of activities including anticancer, antimicrobial, and anti-inflammatory effects.[1] This guide focuses on a specific, highly functionalized starting point: 3,5-Dibromo-6-chloropyridin-2-ol (CAS No: 6515-39-5).[4][5] The dense halogenation of this scaffold is not a trivial feature; it is a deliberate design element known to enhance biological potency, target binding affinity, and antimicrobial efficacy.[6][7][8]

This document serves as a technical and strategic framework for researchers, chemists, and drug development professionals. It moves beyond a simple recitation of methods to provide the causal logic behind experimental choices, enabling teams to design and execute a robust screening cascade. Our objective is to efficiently identify and characterize the therapeutic potential of novel derivatives synthesized from this promising core, transforming chemical novelty into biologically validated leads.

The screening strategy outlined herein is a multi-tiered approach, beginning with broad, high-throughput primary assays to identify general bioactivity, followed by more focused secondary assays to elucidate the mechanism of action for the most promising "hits."

G cluster_0 Phase 1: Primary Screening (Broad Activity) cluster_1 Phase 2: Secondary Screening (Mechanistic Insight) cluster_2 Phase 3: Lead Optimization Compound_Library Derivative Library (Based on 3,5-Dibromo-6-chloropyridin-2-ol) Antiproliferative Antiproliferative Assay (e.g., MTT on Cancer Lines) Compound_Library->Antiproliferative Antimicrobial Antimicrobial & Antibiofilm Assay (e.g., MIC & Crystal Violet) Compound_Library->Antimicrobial Anticancer_Hits Potent Anticancer Hits Antiproliferative->Anticancer_Hits Antimicrobial_Hits Potent Antimicrobial Hits Antimicrobial->Antimicrobial_Hits Enzyme_Inhibition Enzyme Inhibition Assays (e.g., Kinase, Urease) Anticancer_Hits->Enzyme_Inhibition Apoptosis_Analysis Apoptosis / Cell Cycle Analysis Anticancer_Hits->Apoptosis_Analysis MoA_Antimicrobial Mechanism of Action Studies (e.g., Membrane Permeability) Antimicrobial_Hits->MoA_Antimicrobial SAR_Analysis Structure-Activity Relationship (SAR) Analysis & Lead Optimization Enzyme_Inhibition->SAR_Analysis Apoptosis_Analysis->SAR_Analysis MoA_Antimicrobial->SAR_Analysis

Caption: High-level workflow for screening 3,5-Dibromo-6-chloropyridin-2-ol derivatives.

Section 1: Foundational Principles of the Screening Cascade

A successful screening campaign is built on a logical progression that maximizes information while conserving resources. The core principle is a tiered cascade , where a large number of compounds are assessed in broad primary assays, and only the most potent and interesting candidates advance to more complex, resource-intensive secondary assays.

The Causality Behind a Tiered Approach:

  • Efficiency: It is impractical to run every compound through a full battery of mechanistic assays. Primary screens act as a coarse filter to quickly discard inactive compounds.

  • Focus: By identifying general bioactivity first (e.g., "this compound kills cancer cells"), we can then ask more specific questions (e.g., "how does it kill them?"), guiding the selection of relevant secondary assays.

  • Structure-Activity Relationship (SAR) Development: This entire process is iterative. The results from each tier feed back into the design of the next generation of derivatives. A weak but interesting "hit" can become a potent lead through chemical modification guided by SAR data.[1][9] The goal is to understand which molecular modifications enhance desired activities while reducing off-target effects.

Section 2: Primary Screening – Identifying Broad Spectrum Bioactivity

This initial phase aims to answer a fundamental question: Do these derivatives possess any significant biological activity? Based on the known properties of pyridinone and halogenated heterocyclic scaffolds, we prioritize two key areas: antiproliferative and antimicrobial activity.

Antiproliferative Screening

Expertise & Rationale: The pyridine scaffold is present in numerous FDA-approved anticancer drugs, often acting as a kinase inhibitor.[10] Therefore, assessing the cytotoxicity of new derivatives against a panel of human cancer cell lines is a high-priority starting point.

Experimental Protocol: MTT Cell Proliferation Assay

This colorimetric assay measures the metabolic activity of cells, which serves as a proxy for cell viability. Viable cells with active mitochondrial dehydrogenases convert the yellow tetrazolium salt (MTT) into a purple formazan product, the absorbance of which can be quantified.

Step-by-Step Methodology:

  • Cell Culture: Maintain human cancer cell lines (e.g., MCF-7 for breast, HepG2 for liver, A549 for lung) in appropriate media (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin) at 37°C in a humidified 5% CO₂ incubator.

  • Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in a 96-well flat-bottom plate and allow them to adhere overnight. The optimal seeding density must be determined empirically for each cell line to ensure exponential growth throughout the experiment.

  • Compound Preparation: Prepare a 10 mM stock solution of each derivative in sterile DMSO. Create a series of dilutions in culture media to achieve final concentrations ranging from 0.01 µM to 100 µM. The final DMSO concentration in the well should not exceed 0.5% to avoid solvent-induced toxicity.

  • Treatment: Remove the old media from the cells and add 100 µL of the media containing the compound dilutions.

  • Controls (Self-Validation):

    • Negative Control: Wells with cells treated with media containing 0.5% DMSO (vehicle control).

    • Positive Control: Wells with cells treated with a known cytotoxic agent like Doxorubicin at its known IC₅₀ range.

    • Blank Control: Wells with media but no cells, to measure background absorbance.

  • Incubation: Incubate the plate for 48 to 72 hours. A 72-hour period allows for more cell divisions, potentially amplifying the antiproliferative effect.

  • MTT Addition: Add 20 µL of a 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C, protected from light.

  • Solubilization: Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

  • Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC₅₀).

Data Presentation: Antiproliferative Activity

Derivative IDModification (R-group)IC₅₀ (µM) vs. MCF-7IC₅₀ (µM) vs. HepG2
Core-001-H> 100> 100
Deriv-002-Phenyl15.222.5
Deriv-003-4-fluorophenyl1.84.3
Doxorubicin(Positive Control)1.92.1
Antimicrobial and Antibiofilm Screening

Expertise & Rationale: Halogenation is a proven strategy to boost the antimicrobial and antibiofilm properties of small molecules.[6][11] The presence of three halogen atoms on the core scaffold makes antimicrobial screening an essential primary step. Biofilms, which are structured communities of bacteria, are notoriously resistant to conventional antibiotics, making antibiofilm agents highly valuable.[11]

Experimental Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

Step-by-Step Methodology:

  • Bacterial Strains: Use representative Gram-positive (Staphylococcus aureus ATCC 25923) and Gram-negative (Escherichia coli ATCC 25922) strains.

  • Inoculum Preparation: Culture bacteria overnight in Mueller-Hinton Broth (MHB). Dilute the culture to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

  • Compound Plating: In a 96-well plate, perform a two-fold serial dilution of the test compounds (prepared in DMSO and diluted in MHB) to obtain a concentration range (e.g., 256 µg/mL to 0.5 µg/mL).

  • Inoculation: Add the prepared bacterial inoculum to each well.

  • Controls (Self-Validation):

    • Growth Control: Wells with bacteria and media (plus DMSO vehicle) but no compound.

    • Sterility Control: Wells with media only.

    • Positive Control: A known antibiotic (e.g., Ciprofloxacin).

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Data Acquisition: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Experimental Protocol 2: Crystal Violet Biofilm Inhibition Assay

Step-by-Step Methodology:

  • Biofilm Growth: In a 96-well plate, add bacterial culture (adjusted to 1 x 10⁶ CFU/mL in Tryptic Soy Broth) to wells containing sub-MIC concentrations of the test compounds. Sub-MIC levels are used to ensure that any reduction in biofilm is not simply due to cell death.

  • Incubation: Incubate the plate without shaking for 24 hours at 37°C to allow biofilm formation.

  • Washing: Gently discard the planktonic (free-floating) bacteria and wash the wells three times with phosphate-buffered saline (PBS) to remove non-adherent cells.

  • Fixation: Fix the remaining biofilms with 200 µL of methanol for 15 minutes.

  • Staining: Remove the methanol and stain the biofilms with 200 µL of 0.1% crystal violet solution for 15 minutes.

  • Final Wash & Solubilization: Wash away excess stain with water and allow the plate to air dry. Solubilize the bound stain with 200 µL of 33% acetic acid.

  • Data Acquisition: Measure the absorbance at 590 nm. A lower absorbance compared to the growth control indicates biofilm inhibition.

Data Presentation: Antimicrobial Activity

Derivative IDMIC (µg/mL) vs. S. aureusMIC (µg/mL) vs. E. coliBiofilm Inhibition at ½ MIC (%)
Core-001128>25615%
Deriv-00486485%
Deriv-0051612872%
Ciprofloxacin0.50.015N/A

Section 3: Secondary Screening – Elucidating the Mechanism of Action

Compounds that demonstrate high potency in primary screens ("hits") are advanced to this phase. The goal is to move from observing an effect to understanding how that effect is achieved.

Enzyme Inhibition Assays

Expertise & Rationale: For hits from the antiproliferative screen, a common mechanism of action is the inhibition of protein kinases, which are key regulators of cell growth and are often dysregulated in cancer.[12][13] Enzyme assays are fundamental to modern drug discovery and can be adapted to high-throughput formats.[12][14]

G Target_ID Target Identification (e.g., VEGFR-2, PIM-1) Assay_Dev Assay Development & Optimization Target_ID->Assay_Dev HTS High-Throughput Screening (HTS) of Derivative Library Assay_Dev->HTS Hit_Val Hit Validation (Dose-Response & IC₅₀) HTS->Hit_Val MoA Mechanism of Action Studies (e.g., Competitive vs. Non-competitive) Hit_Val->MoA

Caption: Workflow for an enzyme inhibitor screening campaign.

Protocol: General Kinase Inhibition Assay (Fluorescence-Based)

This protocol is a template for assays like those measuring VEGFR-2 or PIM-1 inhibition, which are common targets for pyridine-based compounds.[15][16]

Step-by-Step Methodology:

  • Principle: The assay measures the consumption of ATP, which is a universal substrate for kinases. Commercial kits (e.g., ADP-Glo™) quantify the amount of ADP produced, which is directly proportional to kinase activity.

  • Reaction Setup: In a 384-well plate, combine the kinase, its specific substrate peptide, and ATP at its empirically determined Kₘ concentration. The use of Kₘ ATP concentration is critical for sensitively detecting competitive inhibitors.

  • Compound Addition: Add the test derivatives across a range of concentrations.

  • Kinase Reaction: Incubate the plate at room temperature for 1 hour to allow the enzymatic reaction to proceed.

  • Detection Reagent 1 (ADP-Glo™ Reagent): Add the first reagent, which stops the kinase reaction and depletes the remaining ATP.

  • Detection Reagent 2 (Kinase Detection Reagent): Add the second reagent, which converts the ADP generated into ATP, and then uses this new ATP in a luciferase/luciferin reaction to produce light.

  • Data Acquisition: Measure the luminescence signal on a plate reader. A lower signal indicates less ADP was produced, meaning the kinase was inhibited.

  • Analysis: Calculate the IC₅₀ value from the dose-response curve.

Apoptosis and Cell Cycle Analysis

Expertise & Rationale: A desirable anticancer drug induces apoptosis (programmed cell death) rather than necrosis (uncontrolled cell death).[16] Determining if a compound triggers this specific pathway is a critical secondary screen.

Methodology Overview: Annexin V/Propidium Iodide (PI) Staining This flow cytometry-based method differentiates between healthy, apoptotic, and necrotic cells.

  • Annexin V: Binds to phosphatidylserine, which flips to the outer membrane leaflet during early apoptosis.

  • Propidium Iodide (PI): A fluorescent DNA intercalator that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

By analyzing the fluorescence profile of a cell population after treatment, we can quantify the induction of apoptosis. Hits that show a significant increase in the apoptotic population (Annexin V positive) are prioritized.

G Healthy Healthy Cell Annexin V: Neg PI: Neg Early Early Apoptosis Annexin V: Pos PI: Neg Healthy->Early Drug Treatment Late Late Apoptosis / Necrosis Annexin V: Pos PI: Pos Early->Late

Caption: Differentiating cell states using Annexin V and PI staining.

Section 4: Data Synthesis and SAR Analysis

The ultimate goal of screening is not just to find a single active compound, but to understand the Structure-Activity Relationship (SAR) . This involves correlating the structural changes across the derivative library with the results from all biological assays.

Authoritative Grounding: SAR analysis for pyridinone derivatives often reveals key trends. For instance, the introduction of specific substituents can be crucial for antiviral activity, while the presence and position of groups like -OH or -C=O can enhance antiproliferative effects.[1][2][3] Conversely, some studies have shown that bulky groups or certain halogen placements can reduce activity, highlighting that SAR is not always predictable and must be determined empirically.[2][3]

Data Presentation: Hypothetical SAR Summary Table

Derivative IDR-group at Position XAntiproliferative IC₅₀ (µM)Antimicrobial MIC (µg/mL)Kinase X IC₅₀ (µM)SAR Insight
Deriv-006-CH₃50.164>100Small alkyl group is poorly active.
Deriv-007-OCH₃25.86445.3Electron-donating group improves activity slightly.
Deriv-008-Cl2.5160.5Small, electron-withdrawing group is highly favorable.
Deriv-009-CF₃1.980.2Strong electron-withdrawing group further boosts potency.

This table allows for a clear visualization of how small chemical changes impact different biological endpoints, guiding the medicinal chemistry team in designing the next, more potent generation of compounds.

Conclusion and Future Outlook

The 3,5-Dibromo-6-chloropyridin-2-ol scaffold represents a rich starting point for the discovery of novel therapeutic agents. Its inherent polyhalogenation primes it for potent bioactivity. By employing the systematic, multi-tiered screening cascade detailed in this guide—progressing from broad antiproliferative and antimicrobial assays to specific mechanistic studies like enzyme inhibition and apoptosis analysis—research teams can efficiently and logically navigate the early stages of drug discovery. The integration of robust, self-validating protocols and a constant focus on building a clear Structure-Activity Relationship are paramount. The insights gained from this comprehensive screening approach will pave the way for lead optimization, preclinical development, and ultimately, the potential for new and effective medicines.

References

  • Title: Structure–activity relationship of pyridin-2(1H)-ones derivatives as urease inhibitors Source: ResearchGate URL: [Link]

  • Title: Recent Advances of Pyridinone in Medicinal Chemistry Source: PubMed Central (PMC) URL: [Link]

  • Title: Antibiofilm Activities of Multiple Halogenated Pyrimidines Against Staphylococcus aureus Source: MDPI URL: [Link]

  • Title: Alkyl Pyridinol Compounds Exhibit Antimicrobial Effects against Gram-Positive Bacteria Source: PubMed Central (PMC) URL: [Link]

  • Title: Pyridine Compounds with Antimicrobial and Antiviral Activities Source: MDPI URL: [Link]

  • Title: Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs Source: PubMed Central (PMC) URL: [Link]

  • Title: The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics Source: BellBrook Labs URL: [Link]

  • Title: The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives Source: MDPI URL: [Link]

  • Title: 3,5-DIBROMO-6-CHLOROPYRIDIN-2-OL spectrum 6515-39-5 Source: ChemCD URL: [Link]

  • Title: Trilogy-Function Thiadiazole-Triazole-Pyridine Derivatives as Anticancer Activity Source: Annals of Medical and Health Sciences Research URL: [Link]

  • Title: The Structure-Antiproliferative Activity Relationship of Pyridine Derivatives Source: PubMed URL: [Link]

  • Title: Recent advances on discovery of enzyme inhibitors from natural products using bioactivity screening Source: ResearchGate URL: [Link]

  • Title: The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives Source: ResearchGate URL: [Link]

  • Title: 3,5-Dibromo-6-chloropyridin-2-ol [6515-39-5] Source: Chemsigma URL: [Link]

  • Title: Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation Source: MDPI URL: [Link]

  • Title: (PDF) Antibiofilm Activities of Multiple Halogenated Pyrimidines Against Staphylococcus aureus Source: ResearchGate URL: [Link]

  • Title: New pyridine-based chalcones and pyrazolines with anticancer, antibacterial, and antiplasmodial activities Source: PubMed URL: [Link]

  • Title: Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation Source: PubMed Central (PMC) URL: [Link]

  • Title: Antibiofilm Activities of Halogenated Pyrimidines Against Enterohemorrhagic Escherichia coli O157:H7 Source: PubMed Central (PMC) URL: [Link]

  • Title: Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors Source: PubMed Central (PMC) URL: [Link]

Sources

Protocols & Analytical Methods

Method

The Strategic Utility of 3,5-Dibromo-6-chloropyridin-2-ol in the Synthesis of Novel Heterocyclic Scaffolds: Application Notes and Protocols

Introduction: Unlocking Molecular Complexity with a Versatile Pyridine Building Block In the landscape of modern medicinal chemistry and drug discovery, the pyridine scaffold remains a cornerstone of molecular design. It...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unlocking Molecular Complexity with a Versatile Pyridine Building Block

In the landscape of modern medicinal chemistry and drug discovery, the pyridine scaffold remains a cornerstone of molecular design. Its unique electronic properties and ability to engage in hydrogen bonding have cemented its status as a privileged structure in a vast array of therapeutic agents.[1][2] Within the extensive family of pyridine derivatives, polyhalogenated pyridin-2-ols represent a particularly powerful and versatile class of synthetic intermediates.[3] Among these, 3,5-Dibromo-6-chloropyridin-2-ol stands out as a strategically functionalized building block, offering multiple points for diversification and the construction of complex heterocyclic systems.

This technical guide provides an in-depth exploration of the synthetic utility of 3,5-Dibromo-6-chloropyridin-2-ol. We will delve into the core principles of its reactivity, focusing on regioselective functionalization through palladium-catalyzed cross-coupling reactions. Furthermore, we will present detailed, field-proven protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. Finally, we will illustrate how the products of these initial couplings can serve as advanced intermediates for the synthesis of novel, fused heterocyclic systems, which are of significant interest in the development of new therapeutic agents.[4][5]

Understanding the Reactivity Landscape: A Tale of Three Halogens

The synthetic utility of 3,5-Dibromo-6-chloropyridin-2-ol is fundamentally rooted in the differential reactivity of its three halogen substituents. In palladium-catalyzed cross-coupling reactions, the rate-determining step is often the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond. The energy of this bond is therefore a critical determinant of reactivity. The general trend for C(sp²)-X bond dissociation energy is C-Cl > C-Br > C-I.[6] Consequently, the carbon-bromine bonds in 3,5-Dibromo-6-chloropyridin-2-ol are significantly more susceptible to oxidative addition than the carbon-chlorine bond.

This inherent difference in reactivity allows for a high degree of regioselectivity. Under carefully controlled conditions, it is possible to selectively functionalize the bromine-bearing positions (C3 and C5) while leaving the chlorine at the C6 position intact for subsequent transformations. Further differentiation between the C3 and C5 positions can be influenced by steric and electronic factors of the coupling partners and the catalyst system employed.

Palladium-Catalyzed Cross-Coupling Reactions: Protocols and Mechanistic Insights

The following sections provide detailed protocols for three of the most powerful cross-coupling reactions in the synthetic chemist's arsenal, specifically tailored for use with 3,5-Dibromo-6-chloropyridin-2-ol. The causality behind the choice of reagents and conditions is explained to provide a deeper understanding of the reaction mechanics.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Precision

The Suzuki-Miyaura reaction is a robust and versatile method for the formation of carbon-carbon bonds, typically between an organoboron compound and an organic halide.[7][8] Its tolerance of a wide range of functional groups makes it an invaluable tool in drug discovery.[9]

Protocol 1: Selective Mono-Arylation of 3,5-Dibromo-6-chloropyridin-2-ol

This protocol is designed to favor the mono-arylation at one of the bromine positions.

Reagent MW Equivalents Amount
3,5-Dibromo-6-chloropyridin-2-ol287.341.0287 mg (1.0 mmol)
Arylboronic Acid-1.11.1 mmol
Pd(PPh₃)₄1155.560.0334.7 mg (0.03 mmol)
K₂CO₃138.212.5345.5 mg (2.5 mmol)
1,4-Dioxane--8 mL
Water--2 mL

Step-by-Step Methodology:

  • To a 25 mL Schlenk flask, add 3,5-Dibromo-6-chloropyridin-2-ol, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Seal the flask with a rubber septum, and evacuate and backfill with argon three times.

  • Add the degassed 1,4-dioxane and water via syringe.

  • Place the flask in a preheated oil bath at 90 °C and stir vigorously for 12 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

  • Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Causality and Experimental Choices:

  • Catalyst: Pd(PPh₃)₄ is a reliable and commercially available catalyst for Suzuki couplings. Its moderate activity helps to control the reaction and prevent di-substitution, especially when using a slight excess of the boronic acid.[10]

  • Base: K₂CO₃ is a moderately strong inorganic base that is essential for the transmetalation step of the catalytic cycle.[7] It activates the boronic acid to form a more nucleophilic boronate species.

  • Solvent System: The 1,4-dioxane/water mixture is a common and effective solvent system for Suzuki reactions, as it dissolves both the organic and inorganic reagents.

  • Temperature: The elevated temperature of 90 °C provides the necessary activation energy for the oxidative addition step without promoting the reaction at the less reactive C-Cl bond.

Diagram 1: Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle Pd0 Pd(0)L₂ OxAdd Oxidative Addition PdII_Aryl R¹-Pd(II)L₂-X OxAdd->PdII_Aryl R¹-X Transmetalation Transmetalation PdII_Aryl_R2 R¹-Pd(II)L₂-R² Transmetalation->PdII_Aryl_R2 R²-B(OH)₂ Base RedElim Reductive Elimination RedElim->Pd0 Product R¹-R² RedElim->Product BoronicAcid R²-B(OH)₂ BoronicAcid->Transmetalation Base Base Base->Transmetalation ArylHalide R¹-X ArylHalide->OxAdd

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction is a highly efficient method for the formation of C(sp²)-C(sp) bonds, coupling aryl or vinyl halides with terminal alkynes.[11][12] This reaction is of great importance for the synthesis of conjugated enynes and arylalkynes, which are common motifs in natural products and organic materials.[13][14]

Protocol 2: Selective Mono-alkynylation of 3,5-Dibromo-6-chloropyridin-2-ol

Reagent MW Equivalents Amount
3,5-Dibromo-6-chloropyridin-2-ol287.341.0287 mg (1.0 mmol)
Terminal Alkyne-1.21.2 mmol
Pd(PPh₃)₂Cl₂701.900.0214.0 mg (0.02 mmol)
CuI190.450.047.6 mg (0.04 mmol)
Triethylamine (TEA)101.19-10 mL

Step-by-Step Methodology:

  • To a 25 mL Schlenk flask, add 3,5-Dibromo-6-chloropyridin-2-ol, Pd(PPh₃)₂Cl₂, and CuI.

  • Seal the flask with a rubber septum, and evacuate and backfill with argon three times.

  • Add degassed triethylamine via syringe, followed by the terminal alkyne.

  • Stir the reaction mixture at room temperature for 8 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst and salts.

  • Rinse the Celite pad with ethyl acetate (10 mL).

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Causality and Experimental Choices:

  • Catalyst System: The combination of a palladium catalyst (Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst (CuI) is classic for Sonogashira couplings.[15] The palladium complex facilitates the oxidative addition, while the copper(I) salt reacts with the terminal alkyne to form a copper acetylide, which is the active species in the transmetalation step.

  • Base and Solvent: Triethylamine serves as both the base and the solvent. As a base, it neutralizes the HX formed during the reaction and facilitates the formation of the copper acetylide.

  • Reaction Temperature: The Sonogashira reaction is often efficient at room temperature, which helps to maintain the high regioselectivity for the C-Br bonds over the C-Cl bond.

Diagram 2: Sonogashira Catalytic Cycles

Sonogashira_Cycle cluster_pd Palladium Cycle cluster_cu Copper Cycle Pd0 Pd(0)L₂ PdII_Aryl R¹-Pd(II)L₂-X Pd0->PdII_Aryl Oxidative Addition PdII_Aryl_Alkyne R¹-Pd(II)L₂-C≡CR² PdII_Aryl->PdII_Aryl_Alkyne Transmetalation PdII_Aryl_Alkyne->Pd0 Reductive Elimination Product R¹-C≡CR² PdII_Aryl_Alkyne->Product ArylHalide R¹-X ArylHalide->Pd0 CuX CuX Cu_Acetylide Cu-C≡CR² CuX->Cu_Acetylide + Alkyne + Base Cu_Acetylide->PdII_Aryl Cu_Acetylide->CuX Transmetalation to Pd(II) Alkyne H-C≡CR² Alkyne->CuX Base Base Base->CuX

Caption: Catalytic cycles for the copper-co-catalyzed Sonogashira reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, a transformation of immense importance in pharmaceutical synthesis.[16][17] The reaction allows for the coupling of aryl halides with a wide variety of amines.[18]

Protocol 3: Selective Mono-amination of 3,5-Dibromo-6-chloropyridin-2-ol

Reagent MW Equivalents Amount
3,5-Dibromo-6-chloropyridin-2-ol287.341.0287 mg (1.0 mmol)
Amine-1.21.2 mmol
Pd₂(dba)₃915.720.019.2 mg (0.01 mmol)
Xantphos578.680.0317.4 mg (0.03 mmol)
NaOtBu96.101.4134.5 mg (1.4 mmol)
Toluene--10 mL

Step-by-Step Methodology:

  • In a glovebox, add NaOtBu to an oven-dried Schlenk tube.

  • In a separate vial, dissolve Pd₂(dba)₃ and Xantphos in toluene.

  • Add the catalyst solution to the Schlenk tube.

  • Add 3,5-Dibromo-6-chloropyridin-2-ol and the amine to the Schlenk tube.

  • Seal the tube, remove it from the glovebox, and place it in a preheated oil bath at 100 °C.

  • Stir the reaction mixture for 16 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • After cooling to room temperature, quench the reaction by adding a saturated aqueous solution of NH₄Cl (10 mL).

  • Extract the mixture with ethyl acetate (2 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by flash column chromatography.

Causality and Experimental Choices:

  • Catalyst System: A combination of a palladium precursor like Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand such as Xantphos is highly effective for Buchwald-Hartwig aminations.[1] The ligand facilitates both the oxidative addition and the reductive elimination steps.

  • Base: Sodium t-butoxide is a strong, non-nucleophilic base that is crucial for deprotonating the amine in the catalytic cycle.[2]

  • Inert Conditions: The Pd(0) active catalyst is sensitive to oxygen, so carrying out the reaction under an inert atmosphere is critical for success.[16]

  • Temperature: A higher temperature is often required to drive the reaction to completion, especially with less reactive amines.

Diagram 3: Buchwald-Hartwig Amination Workflow

Buchwald_Hartwig_Workflow Start Start Prep Prepare Schlenk Tube (NaOtBu, Catalyst, Ligand) Start->Prep AddReagents Add 3,5-Dibromo-6-chloropyridin-2-ol and Amine in Toluene Prep->AddReagents Reaction Heat at 100°C under Argon (16h) AddReagents->Reaction Workup Quench (NH₄Cl), Extract (EtOAc) Reaction->Workup Purify Column Chromatography Workup->Purify End Product Purify->End

Caption: Experimental workflow for the Buchwald-Hartwig amination protocol.

Synthesis of Fused Heterocycles: A Step Beyond Cross-Coupling

The selectively functionalized pyridin-2-ols obtained from the cross-coupling reactions described above are ideal precursors for the synthesis of more complex, fused heterocyclic systems.[19] By introducing a functional group that can undergo a subsequent intramolecular cyclization, novel bicyclic and polycyclic scaffolds can be accessed.

Conceptual Protocol: Synthesis of a Furo[3,2-b]pyridin-7-ol Derivative

This conceptual protocol outlines a two-step synthesis of a furo[3,2-b]pyridin-7-ol derivative, starting from 3,5-Dibromo-6-chloropyridin-2-ol.

Step 1: Sonogashira Coupling with a Propargyl Alcohol

First, a Sonogashira coupling is performed as per Protocol 2, using a protected propargyl alcohol (e.g., 2-methyl-3-butyn-2-ol) to introduce an alkynyl alcohol moiety at the C3 position.

Step 2: Intramolecular Cyclization

The resulting 3-alkynyl-5-bromo-6-chloropyridin-2-ol can then undergo an intramolecular cyclization to form the fused furan ring.[4]

Reagent MW Equivalents Amount
3-(3-hydroxy-3-methylbut-1-yn-1-yl)-5-bromo-6-chloropyridin-2-ol-1.01.0 mmol
Copper(I) Iodide (CuI)190.450.119 mg (0.1 mmol)
N,N-Dimethylformamide (DMF)--10 mL

Step-by-Step Methodology:

  • Dissolve the 3-alkynyl-5-bromo-6-chloropyridin-2-ol intermediate in DMF in a round-bottom flask.

  • Add CuI to the solution.

  • Heat the reaction mixture to 120 °C and stir for 6 hours.

  • Monitor the formation of the fused product by LC-MS.

  • Upon completion, cool the reaction, pour it into water, and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography to yield the furo[3,2-b]pyridin-7-ol derivative.

Diagram 4: Synthesis of a Fused Heterocycle

Fused_Heterocycle_Synthesis Start 3,5-Dibromo-6-chloropyridin-2-ol Step1 Sonogashira Coupling (Protocol 2) Start->Step1 Intermediate 3-Alkynyl-5-bromo- 6-chloropyridin-2-ol Step1->Intermediate Step2 Intramolecular Cyclization (CuI) Intermediate->Step2 Product Fused Furo[3,2-b]pyridin-7-ol Derivative Step2->Product

Caption: A two-step strategy for the synthesis of a fused heterocycle.

Conclusion

3,5-Dibromo-6-chloropyridin-2-ol is a highly valuable and versatile starting material for the synthesis of a wide range of novel heterocyclic compounds. The differential reactivity of its halogen substituents allows for selective, stepwise functionalization using powerful palladium-catalyzed cross-coupling reactions. The protocols and mechanistic insights provided in this guide are intended to empower researchers, scientists, and drug development professionals to leverage the full synthetic potential of this remarkable building block in their quest for the next generation of therapeutic agents.

References

  • Shaikh, I. A., et al. (2022). Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. Critical Reviews in Analytical Chemistry, 54(3), 599-616. [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of Pyridine Derivatives in Modern Drug Discovery. [Link]

  • Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

  • Langer, P., et al. (2010). Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. Organic & Biomolecular Chemistry, 8(1), 133-139. [Link]

  • Sahu, R. K., et al. (2024). Advances in synthesis, medicinal properties and biomedical applications of Pyridine Derivatives: A Comprehensive Review. ResearchGate. [Link]

  • Altaf, A. A., et al. (2016). A review on the medicinal importance of pyridine derivatives. ResearchGate. [Link]

  • University of York. (n.d.). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. [Link]

  • Wikipedia. (2023). Sonogashira coupling. [Link]

  • Das, B., et al. (2025). Synthetic strategies to pyrido fused heterocycles. Journal of Chemical Sciences, 137(41). [Link]

  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]

  • Al-Ostath, A. I. A., et al. (2023). Synthetic Methods for Various Chromeno-fused Heterocycles and their Potential as Antimicrobial Agents. Molecules, 28(14), 5433. [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

  • Bakunov, S. A., et al. (2021). Free-radical cyclization approach to polyheterocycles containing pyrrole and pyridine rings. Beilstein Journal of Organic Chemistry, 17, 1568-1577. [Link]

  • ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. [Link]

  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]

  • Jones, C. D., et al. (2017). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Journal of Chemical Education, 94(9), 1391-1395. [Link]

  • Wikipedia. (2023). Suzuki reaction. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Kłys, A., & Główka, M. L. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2296-2304. [Link]

  • Wang, D., et al. (2025). Recent advances in cyclization reactions of ortho-substituted gem-dibromoolefins. RSC Advances, 15(1), 1-18. [Link]

  • Al-Amiery, A. A., et al. (2012). Synthesis of Some Novel Fused Heterocyclic Compounds Derivatives from Bis-chalcones. Organic Chemistry International, 2012, 839494. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Jouda, M., et al. (2022). Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. Molecules, 27(20), 6825. [Link]

  • ResearchGate. (2025). Regiocontrolled Suzuki-Miyaura Couplings of 3,5-Dibromo-2-pyrone. [Link]

  • Lynch, D. E., & Thomas, G. (2024). 3,5,6-Trichloropyridin-2-ol. IUCrData, 9(12), x241126. [Link]

  • Wade, J. V., & Krueger, C. A. (2003). Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids. Journal of Combinatorial Chemistry, 5(3), 267-272. [Link]

  • Stalinskaya, E. R., et al. (2022). Cyclization Reaction of 3,5-Diacetyl-2,6-dimethylpyridine with Salicylic Aldehyde and Its Derivatives: Quantum-Chemical Study and Molecular Docking. Russian Journal of General Chemistry, 92(5), 915-923. [Link]

Sources

Application

Application Notes and Protocols for the Palladium-Catalyzed Functionalization of 3,5-Dibromo-6-chloropyridin-2-ol

Introduction: The Strategic Value of Functionalized Pyridin-2-ol Scaffolds Pyridin-2(1H)-one and its derivatives are privileged scaffolds in medicinal chemistry and drug discovery, prized for their ability to engage in a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of Functionalized Pyridin-2-ol Scaffolds

Pyridin-2(1H)-one and its derivatives are privileged scaffolds in medicinal chemistry and drug discovery, prized for their ability to engage in a multitude of biological interactions.[1][2][3] These structures can act as both hydrogen bond donors and acceptors, and serve as effective bioisosteres for amides and other heterocyclic systems.[2] The targeted functionalization of polyhalogenated pyridinols, such as 3,5-Dibromo-6-chloropyridin-2-ol, opens a gateway to a vast chemical space for the development of novel therapeutics, agrochemicals, and functional materials.[4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic, palladium-catalyzed functionalization of this versatile building block. We will delve into the principles of chemoselective transformations and provide detailed, field-proven protocols for key cross-coupling reactions.

Strategic Considerations for Selective Functionalization

The presence of three distinct halogen atoms on the pyridin-2-ol ring—two bromines at the C3 and C5 positions and a chlorine at the C6 position—presents a unique opportunity for sequential and site-selective functionalization. The widely accepted principle governing the reactivity of aryl halides in palladium-catalyzed cross-coupling reactions is the disparity in carbon-halogen bond dissociation energies, which follows the trend C-I > C-Br > C-Cl.[5][6] This inherent reactivity difference is the cornerstone of achieving chemoselectivity in the functionalization of 3,5-Dibromo-6-chloropyridin-2-ol.

Consequently, the C-Br bonds at the 3- and 5-positions are significantly more susceptible to oxidative addition to a palladium(0) catalyst than the more robust C-Cl bond at the 6-position.[5] This allows for the selective modification of the C3 and C5 positions while leaving the C6 chloro-substituent intact for subsequent transformations.

The pyridin-2-ol moiety exists in a tautomeric equilibrium with its corresponding 2-hydroxypyridine form. This can influence the electronic properties of the ring and potentially direct the palladium catalyst, though in most cross-coupling conditions, the pyridinone form is expected to predominate. The precise influence of the 2-ol group on reactivity can be substrate- and condition-dependent and may require empirical optimization.

Part 1: Selective Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a robust and versatile method for the formation of C-C bonds. For 3,5-Dibromo-6-chloropyridin-2-ol, this reaction can be controlled to achieve either mono- or di-arylation at the bromine-substituted positions.

Protocol 1.1: Mono-Arylation at the C5 Position (Presumed More Reactive Site)

This protocol is designed for the selective mono-arylation, which is anticipated to occur preferentially at the C5 position due to potential electronic effects, although this may vary.

Materials:

  • 3,5-Dibromo-6-chloropyridin-2-ol

  • Arylboronic acid (1.1 equivalents)

  • Pd(PPh₃)₄ (3 mol%)

  • Sodium carbonate (Na₂CO₃) (2 equivalents)

  • 1,4-Dioxane

  • Water

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • To a flame-dried Schlenk flask, add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 mmol), the arylboronic acid (1.1 mmol), Pd(PPh₃)₄ (0.03 mmol), and sodium carbonate (2.0 mmol).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add degassed 1,4-dioxane (8 mL) and water (2 mL) via syringe.

  • Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon consumption of the starting material (typically 12-24 hours), cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired 5-aryl-3-bromo-6-chloropyridin-2-ol.

Protocol 1.2: Di-Arylation at C3 and C5 Positions

This protocol aims for the exhaustive arylation of both bromo-positions.

Materials:

  • 3,5-Dibromo-6-chloropyridin-2-ol

  • Arylboronic acid (2.5 equivalents)

  • Pd(dppf)Cl₂ (5 mol%)

  • Potassium carbonate (K₂CO₃) (4 equivalents)

  • Toluene/Water (4:1 mixture)

Procedure:

  • In a microwave vial, combine 3,5-Dibromo-6-chloropyridin-2-ol (0.5 mmol), the arylboronic acid (1.25 mmol), Pd(dppf)Cl₂ (0.025 mmol), and potassium carbonate (2.0 mmol).

  • Add the degassed toluene/water mixture (5 mL) and seal the vial.

  • Place the vial in a microwave reactor and irradiate at 120 °C for 30-60 minutes.

  • After cooling, dilute the mixture with ethyl acetate and filter through a pad of celite.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the residue by column chromatography to yield the 3,5-diaryl-6-chloropyridin-2-ol.

Data Summary: Suzuki-Miyaura Coupling Conditions
Position(s)CatalystBaseSolventTemperature (°C)Time (h)
C5 (Mono)Pd(PPh₃)₄Na₂CO₃Dioxane/H₂O9012-24
C3 & C5 (Di)Pd(dppf)Cl₂K₂CO₃Toluene/H₂O120 (MW)0.5-1

Part 2: Selective Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds, providing access to a diverse range of amino-substituted pyridinols. The higher reactivity of the C-Br bonds allows for selective amination while preserving the C-Cl bond.[5]

Protocol 2.1: Mono-Amination at the C5 Position

This protocol outlines the selective coupling of a primary or secondary amine at one of the bromo-positions, likely C5.

Materials:

  • 3,5-Dibromo-6-chloropyridin-2-ol

  • Primary or secondary amine (1.2 equivalents)

  • Pd₂(dba)₃ (2 mol%)

  • Xantphos (4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.5 equivalents)

  • Anhydrous toluene

Procedure:

  • To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.02 mmol), Xantphos (0.04 mmol), and sodium tert-butoxide (1.5 mmol).

  • Seal the tube, evacuate, and backfill with argon (repeat three times).

  • Add anhydrous toluene (5 mL).

  • Add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 mmol) and the amine (1.2 mmol).

  • Heat the reaction mixture to 100 °C with stirring for 16-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool to room temperature and quench with a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate (3 x 15 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

Visualizing the Buchwald-Hartwig Catalytic Cycle

Buchwald_Hartwig_Cycle Pd(0)L2 Pd(0)L2 Oxidative_Addition Oxidative Addition Pd(0)L2->Oxidative_Addition Ar-Br Pd(II)_Complex Ar-Pd(II)(X)L2 Oxidative_Addition->Pd(II)_Complex Amine_Coordination Amine Coordination Pd(II)_Complex->Amine_Coordination R2NH, Base Amido_Complex Ar-Pd(II)(NR2)L2 Amine_Coordination->Amido_Complex Reductive_Elimination Reductive Elimination Amido_Complex->Reductive_Elimination Ar-NR2 Reductive_Elimination->Pd(0)L2

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Part 3: Selective Sonogashira Coupling

The Sonogashira coupling is a powerful tool for the formation of C(sp²)-C(sp) bonds, leading to the synthesis of alkynyl-substituted pyridinols.[7] Similar to the other cross-coupling reactions, selectivity for the C-Br bonds is expected.

Protocol 3.1: Mono-Alkynylation at the C5 Position

This protocol describes the selective introduction of an alkyne at one of the bromo-positions.

Materials:

  • 3,5-Dibromo-6-chloropyridin-2-ol

  • Terminal alkyne (1.2 equivalents)

  • Pd(PPh₃)₂Cl₂ (2 mol%)

  • Copper(I) iodide (CuI) (4 mol%)

  • Triethylamine (Et₃N) (3 equivalents)

  • Anhydrous Tetrahydrofuran (THF)

Procedure:

  • To a Schlenk flask, add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol), and CuI (0.04 mmol).

  • Evacuate and backfill with argon.

  • Add anhydrous THF (10 mL) and triethylamine (3.0 mmol).

  • Add the terminal alkyne (1.2 mmol) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

  • Once the reaction is complete, filter the mixture through a pad of celite, washing with THF.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate, wash with saturated aqueous ammonium chloride and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate.

  • Purify by column chromatography to afford the 5-alkynyl-3-bromo-6-chloropyridin-2-ol.

Visualizing the Sonogashira Coupling Workflow

Sonogashira_Workflow cluster_prep Reaction Setup cluster_reaction Reaction & Workup cluster_purification Purification A Combine Substrate, Pd Catalyst, & CuI B Inert Atmosphere (Argon Purge) A->B C Add Anhydrous Solvent & Base B->C D Add Terminal Alkyne C->D E Stir at RT (12-24h) D->E F Filter through Celite E->F G Aqueous Workup F->G H Column Chromatography G->H

Caption: Experimental workflow for the Sonogashira coupling.

Characterization of Functionalized Products

The successful synthesis of the desired functionalized 3,5-Dibromo-6-chloropyridin-2-ol derivatives should be confirmed by a combination of standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation and confirmation of regioselectivity.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • Infrared (IR) Spectroscopy: To identify key functional groups.

  • Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS): For monitoring reaction progress and assessing purity.

Troubleshooting

IssuePotential CauseSuggested Solution
Low or No ConversionInactive catalystUse a fresh catalyst or a pre-catalyst. Ensure strictly anhydrous and inert conditions.
Insufficiently active baseUse a stronger base or ensure the base is anhydrous.
Formation of Side ProductsHomocoupling of boronic acid/alkyneOptimize the reaction temperature and stoichiometry.
ProtodehalogenationEnsure anhydrous conditions and use a non-protic solvent if possible.
Poor SelectivityOver-reaction (di-substitution)Reduce the amount of the coupling partner, lower the reaction temperature, or shorten the reaction time.

Conclusion

The palladium-catalyzed functionalization of 3,5-Dibromo-6-chloropyridin-2-ol is a powerful strategy for the synthesis of a diverse library of substituted pyridin-2-ol derivatives. By leveraging the differential reactivity of the carbon-halogen bonds, chemists can achieve a high degree of control and selectivity in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions. The protocols outlined in this document provide a solid foundation for the exploration of this versatile scaffold in the pursuit of novel molecules with significant potential in drug discovery and materials science.

References

  • Frontiers in Chemistry. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. [Link]

  • ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. [Link]

  • ACS Publications. (2005). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. [Link]

  • ResearchGate. (n.d.). Optimization of reaction conditions for the Sonogashira reaction. [Link]

  • National Institutes of Health. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

  • MDPI. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

  • ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

  • ResearchGate. (2025). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. [Link]

  • PubMed. (2021). Pyridones in drug discovery: Recent advances. [Link]

  • Taylor & Francis Online. (n.d.). Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery. [Link]

  • National Institutes of Health. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. [Link]

  • National Institutes of Health. (n.d.). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. [Link]

  • Advanced Science. (2024). Regio‐ and Chemoselective Palladium‐Catalyzed Additive‐Free Direct C H Functionalization of Heterocycles with Chloroaryl. [Link]

  • ACS Publications. (2021). Buchwald–Hartwig Amination, High-Throughput Experimentation, and Process Chemistry: An Introduction via Undergraduate Laboratory. [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

  • ResearchGate. (n.d.). Cross-Coupling Reactions of Polyhalogenated Heterocycles. [Link]

  • National Institutes of Health. (n.d.). and Chemoselective Palladium‐Catalyzed Additive‐Free Direct C H Functionalization of Heterocycles with Chloroaryl Triflates Using Pyrazole‐Alkyl Phosphine Ligands. [Link]

  • J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Link]

  • Organic Chemistry Portal. (n.d.). A Convenient Procedure for Sonogashira Reactions Using Propyne. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • PubMed. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. [Link]

  • Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

  • PubMed. (2008). A solution to the 2-pyridyl organometallic cross-coupling problem: regioselective catalytic direct arylation of pyridine N-oxides. [Link]

Sources

Method

Application Notes and Protocols: Leveraging 3,5-Dibromo-6-chloropyridin-2-ol for the Synthesis of Advanced Pharmaceutical Intermediates

Abstract The pyridin-2(1H)-one core is a privileged scaffold in modern medicinal chemistry, forming the structural basis of numerous therapeutic agents, particularly in oncology and inflammatory diseases.[1][2] This appl...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The pyridin-2(1H)-one core is a privileged scaffold in modern medicinal chemistry, forming the structural basis of numerous therapeutic agents, particularly in oncology and inflammatory diseases.[1][2] This application note provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the strategic utilization of 3,5-Dibromo-6-chloropyridin-2-ol, a versatile and highly functionalized starting material. We delve into the principles of its reactivity, offering detailed, field-proven protocols for key synthetic transformations including site-selective Suzuki-Miyaura coupling, Sonogashira coupling, and Buchwald-Hartwig amination. The causality behind experimental choices, troubleshooting, and safety considerations are discussed to empower scientists in the efficient construction of complex molecular architectures for drug discovery programs.

Introduction: The Strategic Value of Polysubstituted Pyridinones

Pyridinone and its derivatives are prominent N-heterocyclic compounds in medicinal chemistry, prized for their ability to act as hydrogen bond donors and acceptors, and to serve as bioisosteres for amides and phenols.[3] This structural versatility has led to their incorporation into a multitude of approved drugs and clinical candidates, including kinase inhibitors, antivirals, and anti-inflammatory agents.[4][5]

3,5-Dibromo-6-chloropyridin-2-ol emerges as a particularly powerful building block due to its three distinct halogenated positions. The differential reactivity of the C-Br versus the C-Cl bonds under various catalytic conditions allows for a programmed, sequential approach to molecular elaboration. This enables the controlled introduction of diverse functional groups, facilitating the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[6]

Principles of Reactivity and Site-Selectivity

The synthetic utility of 3,5-Dibromo-6-chloropyridin-2-ol is rooted in the predictable and controllable reactivity of its three halogen substituents.

  • Palladium-Catalyzed Cross-Coupling: The rate-determining step in many palladium-catalyzed reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) is the oxidative addition of the catalyst to the carbon-halogen (C-X) bond. The reactivity follows the trend of bond dissociation energy: C-I > C-Br > C-Cl.[6][7] Consequently, the two C-Br bonds at the C3 and C5 positions are significantly more reactive than the C-Cl bond at the C6 position. This allows for selective functionalization at the C3 and/or C5 positions while leaving the C6 chloro group intact for subsequent transformations.[8]

  • Nucleophilic Aromatic Substitution (SNAr): In contrast to cross-coupling, SNAr reactivity is governed by the electronic properties of the ring. The C6 position is ortho to the ring nitrogen and para to the C3 position. The electron-withdrawing nature of the pyridine nitrogen activates the C6 position for attack by nucleophiles.[9] This provides an orthogonal strategy for introducing nucleophiles, such as amines or alkoxides, specifically at the C6 position, often after the C3/C5 positions have been modified.[3]

The diagram below illustrates the potential synthetic pathways stemming from this differential reactivity.

G start_node 3,5-Dibromo-6-chloro pyridin-2-ol pd_path_node Pd-Catalyzed Cross-Coupling start_node->pd_path_node C-Br > C-Cl Reactivity snar_path_node_direct SNAr start_node->snar_path_node_direct SNAr on C6 inter1 3-R, 5-Bromo-6-chloro pyridin-2-ol pd_path_node->inter1 Suzuki, Sonogashira, Buchwald-Hartwig snar_path_node Nucleophilic Aromatic Subst. (SNAr) final_product 3-R, 5-R', 6-Nu pyridin-2-ol (Trisubstituted Core) snar_path_node->final_product e.g., Amination, Alkoxylation intermediate_node intermediate_node final_node final_node pd_path_node2 Pd-Catalyzed Cross-Coupling inter1->pd_path_node2 Further Coupling inter2 3-R, 5-R'-6-chloro pyridin-2-ol pd_path_node2->inter2 Suzuki, etc. inter2->snar_path_node Orthogonal Reactivity inter3 3,5-Dibromo-6-Nu pyridin-2-ol snar_path_node_direct->inter3 pd_path_node3 Pd-Catalyzed Cross-Coupling inter3->pd_path_node3 Pd Coupling on C3/C5 pd_path_node3->final_product

Caption: Sequential functionalization workflow for 3,5-Dibromo-6-chloropyridin-2-ol.

Core Synthetic Protocols

The following protocols are generalized and may require optimization for specific substrates. All reactions should be conducted in a well-ventilated fume hood using appropriate personal protective equipment (PPE).[10][11]

Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

This reaction is a cornerstone for creating biaryl structures, which are common motifs in kinase inhibitors.[12] The protocol focuses on the selective reaction at the more labile C-Br positions.

Rationale for Component Selection:

  • Catalyst: Pd(PPh₃)₄ is a reliable, commercially available Pd(0) catalyst suitable for a wide range of aryl bromides. For more challenging couplings, catalyst systems generated in situ from a Pd(II) source (e.g., Pd(OAc)₂) and a phosphine ligand may offer higher activity.[13]

  • Base: An aqueous solution of a carbonate base (e.g., K₂CO₃, Na₂CO₃) is crucial. It facilitates the transmetalation step by converting the boronic acid to a more nucleophilic boronate species.[14]

  • Solvent: A mixture of an organic solvent (Dioxane, Toluene, or DMF) and water is standard, ensuring solubility for both the organic substrate and the inorganic base.[15]

Protocol 1: Mono-Arylation at the C3/C5 Position

G start_node 3,5-Dibromo-6-chloro pyridin-2-ol reagents R¹R²NH Pd₂(dba)₃ / Xantphos NaOtBu, Toluene, 100 °C start_node->reagents Buchwald-Hartwig Amination product 3-(NR¹R²)-5-bromo-6-chloro pyridin-2-ol reagents->product

Sources

Application

Protocol for Selective Sonogashira Coupling with 3,5-Dibromo-6-chloropyridin-2-ol: A Guide to Controlled Functionalization

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon b...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp² and sp hybridized centers.[1] This application note provides a detailed protocol and technical guide for the selective Sonogashira coupling of 3,5-Dibromo-6-chloropyridin-2-ol, a versatile, polyhalogenated heterocyclic building block. Due to the differential reactivity of its halogen substituents, this substrate offers a unique platform for controlled, stepwise functionalization, which is of significant interest in the synthesis of complex molecules for pharmaceuticals, natural products, and organic materials.[2][3] We will delve into the mechanistic basis for selectivity, provide step-by-step protocols for both mono- and di-alkynylation, and offer expert insights into troubleshooting and optimization.

Scientific Foundation: Mechanism and Rationale for Selectivity

The power of the Sonogashira reaction lies in its ability to be finely tuned. When employing a polyhalogenated substrate such as 3,5-Dibromo-6-chloropyridin-2-ol, understanding the underlying principles is critical to achieving the desired outcome.

The Dual Palladium/Copper Catalytic Cycle

The reaction proceeds through two interconnected catalytic cycles, as illustrated below.[4] The palladium cycle is responsible for activating the aryl halide, while the copper cycle generates the reactive copper(I) acetylide species.

  • Palladium Cycle : A Pd(0) complex undergoes oxidative addition into the aryl-halide bond. This is typically the rate-determining step and is highly dependent on the nature of the halide.

  • Copper Cycle : In the presence of a base, the terminal alkyne reacts with a Cu(I) salt (e.g., CuI) to form a copper acetylide.[2]

  • Transmetalation & Reductive Elimination : The copper acetylide transfers its alkynyl group to the palladium complex (transmetalation). The resulting diorganopalladium(II) complex then undergoes reductive elimination to yield the final alkynylated product and regenerate the active Pd(0) catalyst.[4]

G cluster_pd Palladium Cycle cluster_cu Copper Cycle pd0 Pd(0)L₂ pd_ox R-Pd(II)(X)L₂ pd0->pd_ox Oxidative Addition (R-X) pd_trans R-Pd(II)(C≡CR')L₂ pd_ox->pd_trans Transmetalation pd_trans->pd0 Reductive Elimination product R-C≡CR' alkyne H-C≡CR' cu_acetylide Cu-C≡CR' alkyne->cu_acetylide + Cu(I)X - HX cu_acetylide->pd_ox CuX base Base base->alkyne

Figure 1: The interconnected catalytic cycles of the Sonogashira coupling.
Substrate Analysis: Exploiting Differential Halogen Reactivity

The key to selectively functionalizing 3,5-Dibromo-6-chloropyridin-2-ol lies in the well-established reactivity trend of aryl halides in oxidative addition to palladium(0).[3]

Reactivity Order: Ar-I > Ar-Br >> Ar-Cl [5]

This hierarchy is a direct consequence of the carbon-halogen (C-X) bond dissociation energies. The C-Br bond is significantly weaker than the C-Cl bond, making it far more susceptible to cleavage by the palladium catalyst. Therefore, by carefully controlling reaction conditions (temperature, time, stoichiometry), one can achieve high selectivity for coupling at the bromo positions while leaving the chloro position intact. The electron-deficient nature of the pyridine ring further facilitates the oxidative addition step compared to electron-rich aromatic systems.[6]

Experimental Protocols

Safety Note : These procedures should be carried out in a well-ventilated fume hood. Personal protective equipment (lab coat, safety glasses, and gloves) is mandatory. All reagents are hazardous and should be handled with care.

Materials and Reagents
ReagentFormulaM.W. ( g/mol )Typical PurityKey Properties
3,5-Dibromo-6-chloropyridin-2-olC₅H₂Br₂ClNO287.34>97%Substrate
Terminal AlkyneR-C≡CHVariable>98%Coupling Partner
Pd(PPh₃)₂Cl₂C₃₆H₃₀Cl₂P₂Pd701.90>98%Palladium Pre-catalyst
Copper(I) IodideCuI190.45>99%Co-catalyst
Triethylamine (Et₃N)C₆H₁₅N101.19>99.5%Base, Anhydrous
Tetrahydrofuran (THF)C₄H₈O72.11AnhydrousSolvent
Protocol for Selective Mono-alkynylation

This protocol is optimized for the selective coupling of one equivalent of a terminal alkyne at one of the two bromo positions.

Step-by-Step Methodology:

  • Inert Atmosphere Setup : Assemble a flame-dried two-neck round-bottom flask, equipped with a magnetic stir bar and a condenser, under an inert atmosphere of dry nitrogen or argon.

  • Reagent Loading : To the flask, add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 eq.), Pd(PPh₃)₂Cl₂ (0.03 eq., 3 mol%), and CuI (0.06 eq., 6 mol%).

  • Solvent and Base Addition : Add anhydrous THF (approx. 0.1 M concentration relative to the substrate) and anhydrous triethylamine (3.0 eq.) via syringe.

  • Degassing : Sparge the resulting suspension with nitrogen or argon for 15-20 minutes to ensure the removal of dissolved oxygen, which is crucial to prevent the undesired Glaser-type homocoupling of the alkyne.[5]

  • Alkyne Addition : Add the terminal alkyne (1.1 eq.) dropwise via syringe.

  • Reaction : Heat the reaction mixture to 50-60 °C and stir vigorously. The lower temperature helps to ensure selectivity for the more reactive bromo positions.

  • Monitoring : Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-8 hours).

  • Work-up :

    • Cool the reaction to room temperature.

    • Filter the mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate.

    • Concentrate the filtrate under reduced pressure.

    • Redissolve the crude residue in ethyl acetate and wash with saturated aqueous NH₄Cl solution and then with brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification : Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to isolate the mono-alkynylated product.

G start Start setup Inert Atmosphere Setup start->setup reagents Add Substrate, Pd(PPh₃)₂Cl₂, CuI setup->reagents solvent Add Anhydrous THF & Et₃N reagents->solvent degas Degas with N₂/Ar (20 min) solvent->degas alkyne Add Terminal Alkyne (1.1 eq) degas->alkyne react Heat to 60°C (4-8h) alkyne->react monitor Monitor by TLC/LC-MS react->monitor monitor->react Incomplete workup Aqueous Work-up & Extraction monitor->workup Complete purify Column Chromatography workup->purify characterize Characterization (NMR, MS) purify->characterize end End characterize->end

Figure 2: Experimental workflow for selective mono-alkynylation.
Protocol for Di-alkynylation

To achieve coupling at both bromo positions, the reaction conditions are driven harder.

Key Modifications from Mono-alkynylation Protocol:

  • Stoichiometry : Increase the amount of terminal alkyne to 2.5 equivalents and triethylamine to 5.0 equivalents .

  • Temperature : Increase the reaction temperature to 70-80 °C or reflux conditions.

  • Reaction Time : The reaction will likely require a longer duration (12-24 hours). Monitor carefully by TLC/LC-MS for the disappearance of the mono-alkynylated intermediate.

Troubleshooting Guide

Even with a robust protocol, challenges can arise. Below are common issues and their solutions.

ProblemPotential Cause(s)Recommended Solution(s)
Low or No Product Yield • Inactive palladium catalyst.• Poor quality reagents (base, solvent not anhydrous).• Insufficient temperature for bromide activation.• Use a fresh batch of catalyst; Pd(II) precatalysts are more stable than Pd(0).[5]• Use freshly distilled, anhydrous solvents and bases.• Gradually increase the reaction temperature by 10 °C increments.
Formation of Black Precipitate (Palladium Black) • Catalyst decomposition. • Can be promoted by certain solvents or impurities.• Ensure rigorous degassing to remove oxygen.[7]• Use high-purity reagents and solvents. If the problem persists, consider a different ligand or solvent system.
Significant Alkyne Homocoupling (Glaser Product) • Presence of oxygen in the reaction vessel.• Copper catalyst concentration is too high.• Improve degassing technique (e.g., use freeze-pump-thaw cycles).[8]• Reduce the amount of CuI or consider a copper-free protocol, which may require a different ligand/base system and higher temperatures.[2]
Incomplete Conversion / Stalled Reaction • Catalyst has deactivated over the reaction time.• Insufficient base.• Add a fresh portion of the palladium catalyst (e.g., another 1 mol%).• Add more base if TLC indicates the presence of amine salts.

Conclusion

The protocol described provides a validated and reliable method for the selective functionalization of 3,5-Dibromo-6-chloropyridin-2-ol via the Sonogashira coupling reaction. By leveraging the inherent differences in C-X bond reactivity, researchers can access either mono- or di-alkynylated pyridinol derivatives in a controlled manner. These products serve as valuable intermediates for the synthesis of novel compounds in drug discovery, agrochemicals, and materials science, where the precise placement of functional groups is paramount.

References

  • Chemistry LibreTexts . (2024). Sonogashira Coupling. [Link]

  • Wikipedia . (n.d.). Sonogashira coupling. [Link]

  • Vedantu . (n.d.). Sonogashira Coupling: Mechanism, Steps & Applications Explained. [Link]

  • Organic Chemistry Portal . (n.d.). Sonogashira Coupling. [Link]

  • Tariq, M., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. [Link]

  • ResearchGate . (2015). The Sonogashira coupling reaction mechanism. [Link]

  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications. [Link]

  • Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. ResearchGate. [Link]

  • Liang, Y., et al. (2010). Sonogashira coupling in natural product synthesis. ResearchGate. [Link]

  • Reddit . (2020). Sonogashira troubleshooting help needed. [Link]

  • Reddit . (2021). Struggling to make a sonogashira coupling reaction happen. [Link]

  • ResearchGate . (2014). What is the best procedure for Sonogashira coupling?. [Link]

  • Langer, P., et al. (n.d.). Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. RSC Publishing. [Link]

Sources

Method

Application Note & Protocol: Selective Buchwald-Hartwig Amination of 3,5-Dibromo-6-chloropyridin-2-ol

For: Researchers, scientists, and drug development professionals. Abstract The Buchwald-Hartwig amination stands as a pillar of modern organic synthesis, enabling the formation of crucial carbon-nitrogen bonds.[1][2][3]...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Abstract

The Buchwald-Hartwig amination stands as a pillar of modern organic synthesis, enabling the formation of crucial carbon-nitrogen bonds.[1][2][3] This application note provides a comprehensive guide to the selective monoamination of 3,5-Dibromo-6-chloropyridin-2-ol, a complex, electron-deficient heteroaromatic substrate. The protocol herein is designed to navigate the inherent challenges of regioselectivity presented by multiple halogen substituents. We will delve into the rationale behind catalyst and ligand selection, base and solvent choice, and provide a detailed, step-by-step protocol for achieving a successful and selective transformation. This guide is intended to be a practical resource for chemists in pharmaceutical and materials science research.

Introduction: The Challenge of Polyhalogenated Pyridinols

The synthesis of substituted aminopyridines is a cornerstone of medicinal chemistry, as this scaffold is a common feature in a vast array of bioactive molecules.[4] The Buchwald-Hartwig amination has emerged as a powerful tool for this purpose, offering a broad substrate scope and functional group tolerance that surpasses many classical methods.[1][5] However, the application of this reaction to polyhalogenated and electron-deficient substrates such as 3,5-Dibromo-6-chloropyridin-2-ol presents significant challenges.

The primary obstacle is achieving regioselectivity. With three potential leaving groups (two bromides and a chloride), the reaction can, in principle, yield a mixture of products. The general reactivity trend for halides in palladium-catalyzed cross-coupling reactions is I > Br > Cl > F.[6] This suggests that the bromine atoms are more likely to react than the chlorine atom. Furthermore, steric hindrance and the electronic nature of the pyridine ring will play a crucial role in determining the site of amination. The pyridinol-pyridone tautomerism of the substrate adds another layer of complexity that must be considered when designing the reaction conditions.

This document will provide a robust protocol for the selective monoamination of 3,5-Dibromo-6-chloropyridin-2-ol, with a focus on elucidating the factors that govern the reaction's outcome.

Reaction Optimization: A Data-Driven Approach

Achieving high selectivity and yield in the Buchwald-Hartwig amination of 3,5-Dibromo-6-chloropyridin-2-ol requires careful optimization of several parameters. The choice of catalyst, ligand, base, and solvent are all critical. Below is a summary of key considerations and a table of suggested starting conditions for optimization.

Key Considerations:

  • Palladium Pre-catalyst: Pd₂(dba)₃ and Pd(OAc)₂ are common and effective choices.[6] For air-sensitive reactions, pre-formed palladium-ligand complexes can be advantageous.

  • Ligand Selection: Bulky, electron-rich phosphine ligands are essential for promoting the catalytic cycle.[1][5] For heteroaromatic substrates, ligands like XPhos, SPhos, and Josiphos-type ligands have shown great promise.[5] The use of N-heterocyclic carbene (NHC) ligands can also be beneficial for challenging substrates.[7][8][9]

  • Base: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the catalytic cycle. Sodium tert-butoxide (NaOtBu) and potassium phosphate (K₃PO₄) are common choices.[10] The choice of base can significantly impact the reaction rate and selectivity.

  • Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are typically used.[6] The solubility of the substrate and reagents should be a guiding factor.

Table 1: Suggested Reaction Conditions for Optimization

EntryPalladium Pre-catalyst (mol%)Ligand (mol%)Base (equiv.)SolventTemperature (°C)Expected Outcome
1Pd₂(dba)₃ (2)XPhos (4)NaOtBu (1.5)Toluene100High conversion, potential for mixed mono- and di-amination products.
2Pd(OAc)₂ (2)SPhos (4)K₃PO₄ (2.0)Dioxane110Good conversion, potentially higher selectivity for mono-amination.
3Pd₂(dba)₃ (2)RuPhos (4)LHMDS (1.5)THF80Favorable for sterically hindered amines.[11]
4[Pd(IPr)Cl₂] (2)-NaOtBu (1.5)Toluene100Potentially high activity with an NHC-based catalyst.

Detailed Experimental Protocol

This protocol is a starting point based on established principles of the Buchwald-Hartwig amination. Researchers should optimize conditions based on their specific amine and analytical observations.

Materials:

  • 3,5-Dibromo-6-chloropyridin-2-ol

  • Amine of choice (e.g., morpholine)

  • Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous Toluene

  • Anhydrous Diethyl Ether

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Saturated aqueous sodium chloride (brine)

  • Magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 equiv.), Pd₂(dba)₃ (0.02 equiv.), and XPhos (0.04 equiv.).

  • Reagent Addition: In a separate flask, dissolve the amine (1.2 equiv.) in anhydrous toluene. Add this solution to the Schlenk flask containing the solids.

  • Base Addition: Carefully add sodium tert-butoxide (1.5 equiv.) to the reaction mixture.

  • Reaction: Seal the Schlenk flask and heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Once the starting material is consumed (typically 12-24 hours), cool the reaction to room temperature. Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Extraction: Dilute the mixture with diethyl ether and transfer to a separatory funnel. Wash the organic layer sequentially with water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the desired mono-aminated product.

  • Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Visualization of the Experimental Workflow

Buchwald_Hartwig_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification start Oven-dried Schlenk Flask reagents Add Substrate, Pd₂(dba)₃, XPhos start->reagents add_amine Add Amine Solution reagents->add_amine amine_sol Dissolve Amine in Toluene amine_sol->add_amine add_base Add NaOtBu add_amine->add_base heat Heat to 100°C add_base->heat monitor Monitor by TLC/LC-MS heat->monitor quench Quench with NH₄Cl (aq) monitor->quench extract Extract with Et₂O quench->extract wash Wash with H₂O and Brine extract->wash dry Dry (MgSO₄) & Concentrate wash->dry purify Column Chromatography dry->purify end Characterized Product purify->end

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Mechanism & Rationale

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle.[1][10][11] Understanding this mechanism is key to rationalizing the choice of reagents and predicting the reaction outcome.

The Catalytic Cycle:

  • Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X), forming a Pd(II) complex. The rate of this step generally follows the trend Ar-I > Ar-Br > Ar-Cl, which is why we anticipate preferential reaction at one of the C-Br bonds.[12]

  • Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) center, and the base facilitates the deprotonation of the amine, forming a palladium-amido complex.

  • Reductive Elimination: This is the product-forming step where the C-N bond is formed, and the desired aminated product is released from the palladium center, regenerating the active Pd(0) catalyst.[11]

Catalytic_Cycle pd0 Pd(0)L₂ ox_add Oxidative Addition pd_ii Ar-Pd(II)(X)L₂ pd0->pd_ii + Ar-X arx Ar-X pd_amido [Ar-Pd(II)(NR₂)L₂] pd_ii->pd_amido + R₂NH - HX pd_ii->pd_amido base_pos amine R₂NH base Base pd_amido->pd0 red_elim Reductive Elimination product Ar-NR₂ pd_amido->product product_pos ox_add_pos red_elim_pos

Caption: The Buchwald-Hartwig amination catalytic cycle.

Rationale for Selectivity:

For 3,5-Dibromo-6-chloropyridin-2-ol, the expected site of monoamination is one of the two bromine-substituted carbons. The C-Cl bond is significantly less reactive towards oxidative addition. Between the two C-Br bonds, the one at the 5-position is less sterically hindered than the one at the 3-position, which is flanked by the chloro and hydroxyl/oxo groups. Therefore, we predict that the amination will preferentially occur at the C-5 position. The use of a bulky ligand like XPhos can further enhance this selectivity by increasing the steric demand around the palladium center.

Conclusion

The Buchwald-Hartwig amination is a versatile and powerful method for the synthesis of aminopyridines. The protocol outlined in this application note provides a solid foundation for the selective monoamination of the challenging substrate, 3,5-Dibromo-6-chloropyridin-2-ol. By carefully selecting the catalyst, ligand, base, and solvent, researchers can achieve high yields and excellent regioselectivity. Further optimization may be necessary depending on the specific amine used, but the principles and procedures described herein should serve as a valuable guide for drug discovery professionals and synthetic chemists.

References

  • Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023). Retrieved January 17, 2026, from [Link]

  • How to Wisely Design Conditions for Buchwald-Hartwig Couplings? (n.d.). Chemical Insights. Retrieved January 17, 2026, from [Link]

  • Kieffer, M. E., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 11(1), 235-243. [Link]

  • Buchwald-Hartwig Coupling: Mechanism & Examples. (n.d.). NROChemistry. Retrieved January 17, 2026, from [Link]

  • Dorel, R., & Feringa, B. L. (2020). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 59(1), 2-15. [Link]

  • Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Controlling Regioselectivity in Palladium‐Catalyzed C−H Activation/Aryl–Aryl Coupling of 4‐Phenylamino[2.2]paracyclophane. (2021). Chemistry – An Asian Journal, 16(18), 2634-2638. [Link]

  • Palladium‐catalyzed synthesis of various aminopyridine and aryl/heteroaryl bromides nitriles. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts. (2021). Semantic Scholar. Retrieved January 17, 2026, from [Link]

  • Ring walking as a regioselectivity control element in Pd-catalyzed C-N cross-coupling. (2022). Nature Communications, 13(1), 2901. [Link]

  • Selected ligands and catalysts for Buchwald‐Hartwig amination. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Buchwald‐Hartwig Amination of Coordinating Heterocycles Enabled by Large‐but‐Flexible Pd‐BIAN‐NHC Catalysts. (2021). ResearchGate. Retrieved January 17, 2026, from [Link]

Sources

Application

Application Note & Protocols: Strategic Synthesis of Substituted Pyridines from 3,5-Dibromo-6-chloropyridin-2-ol

Introduction: The Strategic Value of Polysubstituted Pyridines The pyridine scaffold is a cornerstone of modern medicinal chemistry and agrochemicals, appearing in numerous top-selling pharmaceuticals and biologically ac...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of Polysubstituted Pyridines

The pyridine scaffold is a cornerstone of modern medicinal chemistry and agrochemicals, appearing in numerous top-selling pharmaceuticals and biologically active compounds.[1] The ability to precisely control the substitution pattern around this heterocycle is paramount for tuning a molecule's physicochemical properties, biological activity, and pharmacokinetic profile. 3,5-Dibromo-6-chloropyridin-2-ol is a highly valuable and versatile starting material, offering a platform for creating diverse, highly substituted pyridines. Its utility stems from the differential reactivity of its three halogen atoms, enabling selective and sequential functionalization through a variety of modern synthetic methodologies.

This guide provides a detailed, step-by-step framework for the synthesis of substituted pyridines from this key intermediate. We will move beyond simple procedural lists to explain the underlying principles of regioselectivity and provide robust protocols for key transformations, including palladium-catalyzed cross-coupling and nucleophilic aromatic substitution.

Foundational Principles: Exploiting Differential Halogen Reactivity

The synthetic strategy hinges on the predictable differences in reactivity among the C-Br and C-Cl bonds. In palladium-catalyzed cross-coupling reactions, the rate of the initial, rate-limiting oxidative addition step is governed by the carbon-halogen bond dissociation energy. This energy follows a clear trend: C-I > C-Br > C-Cl.[2][3]

Consequently, the C-Br bonds at the C3 and C5 positions of our starting material are significantly more reactive than the C-Cl bond at the C6 position. This intrinsic difference allows for the selective functionalization of the C3 and C5 positions under conditions that leave the C6-Cl bond intact for subsequent, more forcing transformations.[3][4]

Furthermore, the C6-Cl bond, being ortho to the ring nitrogen, is electronically activated towards nucleophilic aromatic substitution (SNAr), providing an orthogonal pathway for introducing substituents at this position.[5]

A Note on the 2-Hydroxy Group: The starting material exists in a tautomeric equilibrium between the pyridin-2-ol and 2-pyridone forms. The acidic proton of the hydroxyl group can interfere with many organometallic reactions by quenching reagents or interacting with the catalyst. Therefore, protection of the hydroxyl group (e.g., as a methyl ether, benzyl ether, or silyl ether) is a critical first step before attempting most cross-coupling reactions. The following protocols assume this protection has been carried out.

Workflow for Sequential Pyridine Functionalization

The overall synthetic strategy can be visualized as a multi-step, divergent process, allowing for the creation of a wide array of derivatives from a single starting material.

G A 3,5-Dibromo-6-chloro-2-(P)O-Pyridine (P = Protecting Group) B Pd-Catalyzed Cross-Coupling (Suzuki, Sonogashira, Buchwald-Hartwig) A->B Selective reaction at C3/C5 (C-Br) C 3,5-Disubstituted-6-chloro-2-(P)O-Pyridine B->C D Second Cross-Coupling (Harsher Conditions) C->D Reaction at C6 (C-Cl) E Nucleophilic Aromatic Substitution (SNAr) C->E Reaction at C6 (C-Cl) F Deprotection D->F E->F G 2,3,5,6-Tetrasubstituted Pyridine F->G If P≠H H 3,5,6-Trisubstituted Pyridin-2-one F->H If P≠H

Caption: Divergent synthesis from a protected di-bromo-chloro-pyridinol.

Protocol I: Selective C-C Bond Formation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust and versatile method for forming C(sp²)-C(sp²) bonds, ideal for synthesizing biaryl structures.[6][7] We will leverage the higher reactivity of the C-Br bonds to selectively couple aryl or heteroaryl boronic acids at the C3 and C5 positions.

Rationale: This protocol uses a standard palladium catalyst like Pd(PPh₃)₄ or a more active combination of a palladium source and a phosphine ligand. The base is crucial for activating the boronic acid to facilitate transmetalation.[6] The reaction is performed under conditions mild enough to not disturb the C-Cl bond.

Step-by-Step Protocol: Mono- or Di-Arylation
  • Reagent Preparation: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the protected 3,5-Dibromo-6-chloropyridin-2-ol (1.0 equiv.), the desired arylboronic acid (1.1 equiv. for mono-arylation or 2.2 equiv. for di-arylation), and a base such as K₂CO₃ (3.0 equiv.) or Cs₂CO₃ (2.5 equiv.).

  • Catalyst Addition: Add the palladium catalyst. Common choices include Pd(PPh₃)₄ (3-5 mol%) or a combination of Pd(OAc)₂ (2-4 mol%) and a ligand like SPhos or XPhos (4-8 mol%).

  • Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane/water (e.g., 4:1 v/v) or DME/water. The total solvent volume should be sufficient to create a 0.1-0.2 M solution with respect to the starting pyridine.

  • Reaction: Heat the mixture with vigorous stirring to 80-90 °C. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-16 hours.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield the 3-aryl-5-bromo-6-chloropyridine or the 3,5-diaryl-6-chloropyridine derivative.

ParameterConditionPurpose
Catalyst Pd(PPh₃)₄ or Pd(OAc)₂/LigandFacilitates oxidative addition and reductive elimination
Base K₂CO₃, Cs₂CO₃, K₃PO₄Activates the boronic acid for transmetalation
Solvent Dioxane/H₂O, DME/H₂OSolubilizes reactants and base
Temperature 80-90 °CProvides thermal energy for catalysis without C-Cl activation

Protocol II: Selective Alkynylation via Sonogashira Coupling

The Sonogashira coupling is the premier method for installing alkyne moieties onto aryl halides, creating C(sp²)-C(sp) bonds.[8][9] This reaction also displays excellent chemoselectivity for C-Br over C-Cl bonds.[10]

Rationale: This reaction employs a dual-catalyst system. The palladium complex performs the main cross-coupling cycle, while a copper(I) salt acts as a co-catalyst, forming a copper-acetylide intermediate that accelerates the transmetalation step.[11] An amine base is used both to neutralize the HX byproduct and as a solvent.

Step-by-Step Protocol: Mono- or Di-Alkynylation
  • Reagent Preparation: To a dry Schlenk flask under an inert atmosphere, add the protected 3,5-Dibromo-6-chloropyridin-2-ol (1.0 equiv.) and the terminal alkyne (1.1 equiv. for mono- or 2.2 equiv. for di-substitution).

  • Catalyst Addition: Add the palladium catalyst, typically Pd(PPh₃)₂Cl₂ (2-3 mol%), and the copper(I) co-catalyst, CuI (4-6 mol%).

  • Solvent and Base: Add a degassed amine solvent such as triethylamine (Et₃N) or diisopropylamine (DIPA). Anhydrous THF or DMF can be used as a co-solvent if needed.

  • Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C). The reaction is often rapid, and progress should be monitored by TLC or LC-MS.

  • Work-up: Once the reaction is complete, remove the amine solvent under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with a saturated aqueous solution of NH₄Cl to remove copper salts, followed by water and brine.

  • Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

G cluster_0 Sonogashira Cycle cluster_1 Copper Co-catalyst Cycle A Pd(0)L2 B Oxidative Addition A->B Ar-Br C Ar-Pd(II)-Br B->C D Transmetalation C->D E Ar-Pd(II)-C≡CR D->E F Reductive Elimination E->F F->A Ar-C≡CR G Cu(I)Br H R-C≡C-H + Base I R-C≡C-Cu(I) H->I I->D To Pd Cycle

Caption: Simplified catalytic cycles in Sonogashira coupling.

Protocol III: Selective C-N Bond Formation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming C-N bonds, enabling the synthesis of a wide range of aryl amines.[12][13] This transformation is highly selective for aryl bromides in the presence of aryl chlorides.[2]

Rationale: This reaction requires a palladium precursor and a specialized, sterically hindered phosphine ligand that facilitates the difficult C-N reductive elimination step. A strong, non-nucleophilic base is used to deprotonate the amine starting material.[14]

Step-by-Step Protocol: Mono- or Di-Amination
  • Inert Atmosphere: All steps must be performed under a strict inert atmosphere (glovebox or Schlenk line) as the catalysts are oxygen-sensitive.

  • Reagent Preparation: To a dry Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., BINAP, Xantphos, 2-4 mol%), and the base (e.g., NaOt-Bu, LiHMDS, 1.4 equiv. per amination).

  • Reactant Addition: Add the protected 3,5-Dibromo-6-chloropyridin-2-ol (1.0 equiv.) and the primary or secondary amine (1.2 equiv. per amination).

  • Solvent Addition: Add anhydrous, degassed solvent such as toluene or dioxane.

  • Reaction: Seal the tube and heat the reaction mixture to 80-110 °C with stirring for 12-24 hours. Monitor progress by LC-MS.

  • Work-up: After cooling to room temperature, carefully quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate), and wash the combined organic layers with brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.[2][15]

ParameterConditionRationale
Catalyst Pd₂(dba)₃ / Ligand (e.g., BINAP)Active Pd(0) source and ligand to promote C-N coupling
Base NaOt-Bu, LiHMDS, Cs₂CO₃Strong, non-nucleophilic base to form the metal amide
Solvent Toluene, DioxaneAnhydrous, non-protic solvent
Temperature 80-110 °CSufficient energy for catalysis while preserving the C-Cl bond

Functionalizing the C6-Position: Accessing Tri-substituted Scaffolds

Once the C3 and C5 positions have been functionalized, the less reactive C6-Cl bond becomes the target for diversification.

  • Cross-Coupling: The C-Cl bond can undergo Suzuki, Sonogashira, or Buchwald-Hartwig reactions, but it typically requires more forcing conditions. This may involve higher temperatures ( >110 °C), stronger bases, and specialized catalysts designed for C-Cl activation (e.g., those with bulky, electron-rich phosphine ligands like RuPhos or BrettPhos).

  • Nucleophilic Aromatic Substitution (SNAr): The C6-Cl bond is susceptible to displacement by strong nucleophiles. This reaction proceeds via a Meisenheimer intermediate and does not require a metal catalyst.[16] It is an excellent method for introducing O-, N-, or S-based nucleophiles.

Protocol IV: SNAr with an Alkoxide
  • Alkoxide Formation: In a separate flask, prepare the desired alkoxide by reacting the corresponding alcohol (1.5 equiv.) with a strong base like sodium hydride (NaH) in an anhydrous solvent like THF or DMF at 0 °C.

  • Substitution Reaction: Add the solution of the 3,5-disubstituted-6-chloropyridine (1.0 equiv.) to the alkoxide solution.

  • Heating: Heat the reaction mixture (e.g., 60-100 °C) until the starting material is consumed (monitor by TLC/LC-MS).

  • Work-up & Purification: Cool the reaction, quench carefully with water, and extract with an organic solvent. Wash, dry, and purify by column chromatography.

Conclusion

3,5-Dibromo-6-chloropyridin-2-ol is a powerful building block for the synthesis of complex, highly functionalized pyridine derivatives. By understanding and exploiting the inherent differences in halogen reactivity, researchers can devise logical and efficient synthetic routes. The selective and sequential application of modern cross-coupling reactions at the C3/C5 positions, followed by either more demanding cross-coupling or SNAr at the C6 position, provides a robust platform for generating diverse molecular libraries for drug discovery and materials science.

References

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

  • Route to Highly Substituted Pyridines - PubMed. (2016). National Center for Biotechnology Information. [Link]

  • Selective Halogenation of Pyridines Using Designed Phosphine Reagents - ChemRxiv. (2020). ChemRxiv. [Link]

  • Three-component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines - PubMed. (2012). National Center for Biotechnology Information. [Link]

  • Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines - PubMed Central. (2012). National Center for Biotechnology Information. [Link]

  • A Simple, Modular Synthesis of Substituted Pyridines - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

  • Buchwald–Hartwig amination - Wikipedia. (n.d.). Wikipedia. [Link]

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups | Chemical Reviews - ACS Publications. (2021). ACS Publications. [Link]

  • Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine - RSC Publishing. (n.d.). Royal Society of Chemistry. [Link]

  • Synthesis of Substituted Pyridine Derivatives via the Ruthenium-Catalyzed Cycloisomerization of 3-Azadienynes - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

  • Selective Halogenation of Pyridines Using Designed Phosphine Reagents - PMC. (2020). National Center for Biotechnology Information. [Link]

  • Selective meta-Halogenation of Pyridines - ResearchGate. (2025). ResearchGate. [Link]

  • Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. (n.d.). [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023). Chemistry LibreTexts. [Link]

  • Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

  • Suzuki coupling of different chloropyridines with phenylboronic acids a - ResearchGate. (n.d.). ResearchGate. [Link]

  • Suzuki Coupling - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

  • Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Royal Society of Chemistry. [Link]

  • Sonogashira coupling - Wikipedia. (n.d.). Wikipedia. [Link]

  • Suzuki reaction - Wikipedia. (n.d.). Wikipedia. [Link]

  • Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed. (2003). National Center for Biotechnology Information. [Link]

  • Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

  • The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry | Chemical Reviews - ACS Publications. (n.d.). ACS Publications. [Link]

  • nucleophilic aromatic substitutions - YouTube. (2019). YouTube. [Link]

  • Site-selective nucleophilic substitution reactions of pentafluoropyridine with hydroxybenzaldehydes: synthesis of triarylmethanes comprising perfluoropyridine moieties - New Journal of Chemistry (RSC Publishing). (n.d.). Royal Society of Chemistry. [Link]

  • Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazi - Zenodo. (n.d.). Zenodo. [Link]

  • nucleophilic substitution - halogenoalkanes and hydroxide ions - Chemguide. (n.d.). Chemguide. [Link]

Sources

Method

experimental procedure for nucleophilic aromatic substitution on 3,5-Dibromo-6-chloropyridin-2-OL

An Application Note on the Regioselective Nucleophilic Aromatic Substitution (SNAr) of 3,5-Dibromo-6-chloropyridin-2-ol Abstract The 2-pyridone scaffold is a privileged structure in medicinal chemistry and drug developme...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note on the Regioselective Nucleophilic Aromatic Substitution (SNAr) of 3,5-Dibromo-6-chloropyridin-2-ol

Abstract

The 2-pyridone scaffold is a privileged structure in medicinal chemistry and drug development, appearing in numerous bioactive compounds.[1][2] The functionalization of halogenated 2-pyridone precursors via nucleophilic aromatic substitution (SNAr) is a cornerstone strategy for generating molecular diversity. This application note provides a detailed experimental protocol and mechanistic rationale for the regioselective SNAr on 3,5-Dibromo-6-chloropyridin-2-ol. We focus on the reaction with secondary amines as a representative nucleophile class, outlining a robust procedure from reaction setup to product characterization. The principles discussed are broadly applicable to other nucleophiles, offering researchers a validated starting point for synthesizing novel substituted 2-pyridone derivatives.

Mechanistic Rationale and Regioselectivity

The nucleophilic aromatic substitution on pyridines is fundamentally different from SN1/SN2 reactions and proceeds via a two-step addition-elimination mechanism.[3][4] The success of this reaction hinges on the electronic properties of the aromatic ring.

Pillar 1: Ring Activation The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom. This deficiency is significantly enhanced by the presence of three strongly electron-withdrawing halogen substituents (two bromine, one chlorine). This electronic landscape makes the ring carbons electrophilic and susceptible to attack by nucleophiles.

Pillar 2: The Meisenheimer Complex The reaction is initiated by the nucleophile attacking an electrophilic carbon atom bearing a leaving group. This forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[5] The stability of this complex is critical to the reaction's feasibility. The negative charge is delocalized onto the electronegative nitrogen atom and further stabilized by the electron-withdrawing halogens.

Pillar 3: Regioselectivity In 3,5-Dibromo-6-chloropyridin-2-ol, three potential sites for substitution exist. The regioselectivity is dictated by the ability of the ring structure to stabilize the negative charge in the Meisenheimer complex.

  • Attack at C6 (ortho to Nitrogen): Attack at the C6 position is strongly favored. The proximity of the ring nitrogen allows for direct and effective resonance stabilization of the negative charge developed during the formation of the Meisenheimer intermediate.[6]

  • Attack at C3/C5 (meta to Nitrogen): Attack at the C3 or C5 positions does not allow for direct delocalization of the negative charge onto the ring nitrogen. Consequently, the corresponding Meisenheimer complex is significantly less stable, and this pathway is kinetically disfavored.

Therefore, nucleophilic substitution will occur selectively at the C6 position, leading to the displacement of the chloride ion. While bromide is typically a better leaving group than chloride in SN1/SN2 reactions, the order is often reversed in SNAr, where the more electronegative halogen (Cl vs. Br) can better stabilize the transition state through induction, though the C-Cl bond strength also plays a role. The activation of the C6 position is the dominant factor determining the outcome.

.dot

SNAr_Mechanism sub 3,5-Dibromo-6-chloropyridin-2-ol + Nucleophile (Nu-H) meisenheimer Meisenheimer Complex (Resonance Stabilized Anion) sub->meisenheimer Addition Step (Rate-determining) product 6-Substituted-3,5-dibromopyridin-2-ol + HCl meisenheimer->product Elimination Step (Fast, Restores Aromaticity)

Caption: Generalized SNAr mechanism on the pyridine substrate.

Detailed Experimental Protocol: Amination with Morpholine

This protocol details the synthesis of 3,5-Dibromo-6-(morpholino)pyridin-2-ol as a representative example.

2.1 Materials and Reagents

ReagentGradeSupplier Example
3,5-Dibromo-6-chloropyridin-2-ol>97%Sigma-Aldrich
Morpholine>99%, ReagentPlus®Sigma-Aldrich
Potassium Carbonate (K₂CO₃)>99%, anhydrousFisher Scientific
N,N-Dimethylformamide (DMF)Anhydrous, >99.8%Acros Organics
Ethyl Acetate (EtOAc)ACS GradeVWR Chemicals
HexanesACS GradeVWR Chemicals
Deionized WaterN/AIn-house
Brine (Saturated NaCl solution)N/AIn-house
Anhydrous Magnesium Sulfate (MgSO₄)ACS GradeSigma-Aldrich
Silica Gel60 Å, 230-400 meshSorbent Tech.

2.2 Equipment

  • Round-bottom flask (50 mL) with stir bar

  • Reflux condenser and heating mantle

  • Inert atmosphere setup (Nitrogen or Argon)

  • Glass funnel and separatory funnel (250 mL)

  • Rotary evaporator

  • Glassware for column chromatography

  • TLC plates (Silica gel 60 F₂₅₄)

2.3 Step-by-Step Procedure

  • Reaction Setup: To a 50 mL oven-dried round-bottom flask containing a magnetic stir bar, add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 eq, e.g., 1.00 g, 3.53 mmol).

  • Reagent Addition: Add anhydrous potassium carbonate (2.0 eq, 0.97 g, 7.06 mmol) followed by anhydrous N,N-Dimethylformamide (DMF, ~0.2 M, 18 mL).

  • Inert Atmosphere: Seal the flask with a septum, and purge with an inert gas (N₂ or Ar) for 5-10 minutes.

  • Nucleophile Addition: Add morpholine (1.2 eq, 0.37 mL, 4.24 mmol) dropwise via syringe at room temperature while stirring.

  • Heating and Monitoring: Heat the reaction mixture to 80-90 °C using a heating mantle. Monitor the reaction progress by Thin Layer Chromatography (TLC) every 1-2 hours (Eluent: 30% Ethyl Acetate in Hexanes). The reaction is typically complete within 4-8 hours.

  • Workup - Quenching: Once the starting material is consumed, cool the reaction mixture to room temperature. Pour the mixture into a beaker containing 100 mL of cold deionized water. A precipitate may form.

  • Workup - Extraction: Transfer the aqueous mixture to a 250 mL separatory funnel and extract with ethyl acetate (3 x 50 mL).[7]

  • Workup - Washing: Combine the organic layers and wash with deionized water (2 x 50 mL) followed by brine (1 x 50 mL) to remove residual DMF and inorganic salts.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexanes (e.g., 10% to 50% EtOAc) to afford the pure 3,5-Dibromo-6-(morpholino)pyridin-2-ol.

Data Summary and Characterization

3.1 Quantitative Parameters

ParameterValueRationale
Substrate1.0 eqBasis for stoichiometry.
Nucleophile (Morpholine)1.2 eqA slight excess ensures complete consumption of the limiting substrate.
Base (K₂CO₃)2.0 eqNeutralizes the HCl byproduct and facilitates the reaction.[8]
SolventDMF (~0.2 M)A polar aprotic solvent stabilizes the charged Meisenheimer complex.[7]
Temperature80-90 °CProvides sufficient thermal energy to overcome the activation barrier.
Reaction Time4-8 hours (TLC monitored)Typical duration; monitoring is crucial to avoid side-product formation.
Expected Yield75-90%Represents a typical outcome for this class of reaction after purification.

3.2 Expected Characterization Data

  • ¹H NMR: Expect to see the disappearance of the signal corresponding to the proton on the starting material and the appearance of new signals corresponding to the morpholine protons, typically in the 3.0-4.0 ppm range.

  • ¹³C NMR: The carbon at the C6 position will show a significant upfield shift upon substitution of chlorine with the amino group. New signals for the morpholine carbons will also be present.

  • Mass Spectrometry (HRMS): The molecular ion peak will correspond to the calculated exact mass of the product (C₉H₉Br₂N₂O₂), confirming the successful substitution.

  • FT-IR: Presence of a broad O-H/N-H stretch (for the pyridone tautomer) and characteristic C-Br and C-N stretches.

Experimental Workflow Overview

.dot

Workflow cluster_prep Reaction Phase cluster_workup Workup & Isolation cluster_final Purification & Analysis setup 1. Assemble Flask (Substrate, Base, Solvent) purge 2. Purge with N₂/Ar setup->purge add_nuc 3. Add Nucleophile purge->add_nuc react 4. Heat & Monitor (TLC) add_nuc->react quench 5. Quench with Water react->quench extract 6. Extract with EtOAc quench->extract wash 7. Wash with Brine extract->wash dry 8. Dry & Concentrate wash->dry purify 9. Column Chromatography dry->purify char 10. Characterize Product (NMR, MS, etc.) purify->char

Caption: Step-by-step experimental workflow diagram.

Troubleshooting and Key Insights

  • Incomplete Reaction: If the reaction stalls, ensure all reagents are anhydrous, particularly the DMF and K₂CO₃. Water can compete as a nucleophile or interfere with the base. A slight increase in temperature (e.g., to 100 °C) or the addition of more nucleophile may be beneficial.

  • Choice of Base: K₂CO₃ is a mild and effective base for this transformation. Stronger bases like sodium hydride (NaH) could be used if the nucleophile is an alcohol or thiol to pre-form the nucleophile anion, but care must be taken as it can also deprotonate the 2-pyridone, potentially altering reactivity.[7]

  • Alternative Nucleophiles: This protocol is readily adaptable.

    • Alcohols/Phenols: Use a stronger base (e.g., NaH, t-BuOK) to deprotonate the alcohol first in an anhydrous solvent like THF or DMF before adding the pyridine substrate.[7]

    • Thiols: Thiols are excellent nucleophiles and often react under similar or even milder conditions than amines.

  • Purification: The product is moderately polar. A well-packed silica gel column is essential for obtaining high purity. If the product is highly crystalline, recrystallization from a suitable solvent system (e.g., EtOAc/Hexanes or Ethanol/Water) can be an effective alternative to chromatography.

References

  • Current time inform
  • Synthesis of Substituted Ring- Fused 2-Pyridones and Applications in Chemical Biology. Diva-portal.org.
  • Recent Advances in the Synthesis of 2-Pyrones. PMC - NIH.
  • Synthesis of 2-pyridones. Organic Chemistry Portal.
  • SNAr Reaction of Polyhalogen
  • Synthesis of substituted Ring-Fused 2-Pyridones and applic
  • Amination of Heteroaryl Chlorides: Palladium C
  • nucleophilic arom
  • Reaction Examples. ChemMagic.
  • Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine. Benchchem.
  • 16.
  • 16.

Sources

Application

Application Notes and Protocols for the Development of Bioactive Compounds from 3,5-Dibromo-6-chloropyridin-2-ol

Abstract: This technical guide provides a comprehensive framework for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 3,5-Dibromo-6-chloropyridin-2-ol as a versatile sc...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This technical guide provides a comprehensive framework for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 3,5-Dibromo-6-chloropyridin-2-ol as a versatile scaffold for the synthesis of novel bioactive compounds. We delve into the principles of chemoselective functionalization, provide detailed, field-proven protocols for synthesis and biological evaluation, and offer insights into the causality behind experimental choices. This document is designed to serve as a practical and authoritative resource for unlocking the therapeutic potential of this highly functionalized heterocyclic starting material.

Introduction: The Strategic Value of the 3,5-Dibromo-6-chloropyridin-2-ol Scaffold

The pyridine ring is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs.[1] The 2-pyridone tautomer, in particular, is a recognized pharmacophore known for its ability to act as a hydrogen bond donor and acceptor, contributing to favorable interactions with biological targets.[2] The starting material, 3,5-Dibromo-6-chloropyridin-2-ol, represents a highly valuable, yet underexplored, platform for diversity-oriented synthesis. Its key strategic advantages lie in:

  • Multiple Reactive Centers: The scaffold possesses three distinct halogen atoms (two bromine, one chlorine) and a nucleophilic/protic 2-hydroxyl group, allowing for a wide array of chemical transformations.

  • Differential Halogen Reactivity: The carbon-halogen bond strength decreases in the order C-Cl > C-Br > C-I.[3] This inherent difference is the cornerstone of a selective functionalization strategy, as the C-Br bonds will preferentially undergo palladium-catalyzed cross-coupling reactions over the more robust C-Cl bond.[4][5]

  • Positional Isomerism: The two bromine atoms at the C3 and C5 positions offer opportunities for creating regioisomers with distinct biological profiles, as substituent placement on the pyridine ring is critical for activity.[6]

This guide will systematically explore how to leverage these features to generate libraries of novel derivatives for screening and lead optimization.

The Core Principle: Chemoselective Functionalization Strategy

The development of a successful synthetic campaign from this scaffold hinges on the ability to selectively modify one position while leaving the others intact for subsequent reactions. The primary strategy involves leveraging the differential reactivity of the C-Br and C-Cl bonds in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations.[7][8]

The general order of reactivity for oxidative addition to a Pd(0) catalyst is C-Br > C-Cl.[4] Therefore, one can selectively perform a cross-coupling reaction at one or both bromine atoms while preserving the chlorine atom for a potential second-stage diversification. The 2-hydroxyl group can also be alkylated or otherwise modified, typically under conditions that do not interfere with the cross-coupling steps.

G cluster_0 Phase 1: C-Br Functionalization cluster_1 Phase 2: C-Cl / C-OH Functionalization start 3,5-Dibromo-6-chloro pyridin-2-ol suzuki Suzuki-Miyaura Coupling (Ar-B(OH)2, Pd Catalyst) start->suzuki Selective at C3/C5 buchwald Buchwald-Hartwig Amination (R2NH, Pd Catalyst) start->buchwald Selective at C3/C5 prod_suzuki Mono/Di-Aryl Derivative (C-Cl intact) suzuki->prod_suzuki prod_buchwald Mono/Di-Amino Derivative (C-Cl intact) buchwald->prod_buchwald suzuki2 Forced Suzuki Coupling (Harsher Conditions) prod_suzuki->suzuki2 Target C6-Cl alkylation O-Alkylation (R-X, Base) prod_suzuki->alkylation Target 2-OH snar Nucleophilic Aromatic Substitution (SNAr) prod_buchwald->snar Target C6-Cl prod_final Trisubstituted Bioactive Candidate suzuki2->prod_final snar->prod_final alkylation->prod_final

Caption: Strategic workflow for selective functionalization.

Synthetic Protocols: Building the Compound Library

The following protocols are presented as robust starting points. As a Senior Application Scientist, I must emphasize that optimization of catalyst, ligand, base, and solvent is often necessary for novel substrates. All reactions should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents unless otherwise specified.

Protocol 1: Selective Suzuki-Miyaura C-C Coupling at the Bromine Position(s)

This protocol targets the formation of a C-C bond at the more reactive C-Br positions.[9][10]

Rationale: The Suzuki-Miyaura reaction is chosen for its exceptional functional group tolerance and the commercial availability of a vast array of boronic acids, allowing for the introduction of diverse aryl and heteroaryl moieties. We use a standard Pd(PPh₃)₄ catalyst, which is effective for C-Br bonds.

Step-by-Step Methodology:

  • Vessel Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 equiv.), the desired arylboronic acid (1.1 to 2.2 equiv., depending on whether mono- or di-substitution is desired), and sodium carbonate (Na₂CO₃, 3.0 equiv.).

  • Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equiv.).

  • Solvent Addition: Evacuate and backfill the flask with argon three times. Add a degassed solvent mixture of 1,4-dioxane and water (4:1 ratio, ~0.1 M concentration relative to the starting material).

  • Reaction: Heat the mixture to 90 °C and stir vigorously for 12-18 hours.

  • Monitoring: Track the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to observe the consumption of the starting material.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Selective Buchwald-Hartwig C-N Coupling at the Bromine Position(s)

This protocol establishes a C-N bond, introducing primary or secondary amines that are crucial pharmacophores.[4][7]

Rationale: The C-Br bond's higher reactivity is again exploited for selective amination.[4] We use a robust catalyst system (Pd₂(dba)₃ with a specialized ligand like XPhos) and a strong, non-nucleophilic base (NaOt-Bu) to facilitate the coupling.[11]

Step-by-Step Methodology:

  • Vessel Preparation: To a dry Schlenk tube, add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 equiv.), Sodium tert-butoxide (NaOt-Bu, 2.4 equiv.), Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 equiv.), and XPhos (0.08 equiv.).

  • Reagent Addition: Evacuate and backfill the tube with argon three times. Add anhydrous toluene (~0.2 M), followed by the desired amine (1.2 to 2.5 equiv.).

  • Reaction: Seal the tube and heat the mixture to 100-110 °C for 16-24 hours.

  • Monitoring: Monitor the reaction by LC-MS.

  • Work-up: Cool the reaction to room temperature. Dilute with diethyl ether and filter through a pad of Celite®, washing with additional ether. Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude residue by silica gel chromatography.

Parameter Protocol 1: Suzuki-Miyaura Protocol 2: Buchwald-Hartwig
Bond Formed Carbon-Carbon (Aryl)Carbon-Nitrogen
Pd Catalyst Pd(PPh₃)₄Pd₂(dba)₃ / XPhos
Base Na₂CO₃ (aq)NaOt-Bu
Solvent Dioxane / WaterToluene
Temperature 90 °C100-110 °C
Key Advantage High functional group toleranceAccess to diverse amine derivatives

Table 1: Comparison of key parameters for selective cross-coupling protocols.

Characterization and Biological Evaluation Workflows

A self-validating system requires rigorous characterization of newly synthesized compounds before proceeding to biological assays.

G cluster_struct Structural Elucidation start Crude Product (Post-Workup) purification Purification (Silica Gel Chromatography) start->purification purity Purity Assessment (LC-MS, >95%) purification->purity nmr NMR Spectroscopy (¹H, ¹³C) purity->nmr If pure ms High-Resolution MS (HRMS) nmr->ms ir IR Spectroscopy (Functional Groups) ms->ir final_compound Pure, Characterized Compound ir->final_compound

Caption: General workflow for compound purification and characterization.

Protocol 3: In Vitro Cytotoxicity Screening (MTT Assay)

This is a primary screen to assess the general toxicity or anti-proliferative effects of the new compounds, often against cancer cell lines (e.g., MCF-7, HepG2).[12][13]

Rationale: The MTT assay is a robust, colorimetric method that measures the metabolic activity of cells, which correlates with cell viability.[2][14] It relies on the reduction of the yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases in living cells.[12]

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the old medium with 100 µL of medium containing the compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.[15]

  • Formazan Solubilization: Carefully aspirate the medium. Add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well.[14][15]

  • Data Acquisition: Agitate the plate on an orbital shaker for 15 minutes to fully dissolve the formazan crystals.[15] Read the absorbance at 570-590 nm using a microplate reader.[12]

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited).

Protocol 4: Antimicrobial Activity Screening (Agar Well Diffusion Method)

This protocol provides a preliminary assessment of a compound's ability to inhibit the growth of bacteria or fungi.[16][17]

Rationale: The agar well diffusion method is a cost-effective and widely used technique for screening antimicrobial activity.[18][19] It provides a clear visual indication (the zone of inhibition) of a compound's efficacy.

Step-by-Step Methodology:

  • Media Preparation: Prepare Mueller-Hinton Agar (MHA) plates.

  • Inoculum Preparation: Prepare a bacterial suspension (e.g., S. aureus, E. coli) and adjust its turbidity to match the 0.5 McFarland standard.

  • Plate Inoculation: Evenly spread the bacterial inoculum over the surface of the MHA plates using a sterile cotton swab.[16]

  • Well Creation: Aseptically punch wells (6-8 mm diameter) into the agar using a sterile cork borer.[19]

  • Compound Loading: Add a defined volume (e.g., 50-100 µL) of the test compound solution (at a known concentration, dissolved in a suitable solvent like DMSO) into each well.[19]

  • Controls: Use the solvent (e.g., DMSO) as a negative control and a standard antibiotic (e.g., Neomycin) as a positive control.[17]

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Data Acquisition: Measure the diameter (in mm) of the clear zone of inhibition around each well.

Bio-Assay Principle Primary Endpoint Common Controls
MTT Assay Mitochondrial Dehydrogenase ActivityIC₅₀ Value (µM)Vehicle (DMSO), Doxorubicin
Agar Diffusion Inhibition of Microbial GrowthZone of Inhibition (mm)Vehicle (DMSO), Neomycin
Kinase Assay Enzyme Activity InhibitionIC₅₀ Value (nM)Vehicle (DMSO), Staurosporine

Table 2: Summary of primary biological evaluation protocols.

Protocol 5: Targeted Enzyme Inhibition (PIM-1 Kinase Assay)

Many pyridine derivatives are known kinase inhibitors.[20] This protocol assesses activity against PIM-1, a serine/threonine kinase implicated in cancer.[1][21]

Rationale: An in vitro luminescent kinase assay, such as the ADP-Glo™ assay, provides a highly sensitive and quantitative measure of enzyme inhibition. It measures the amount of ADP produced in the kinase reaction, which directly correlates with kinase activity.[21][22]

Step-by-Step Methodology:

  • Reagent Preparation: Prepare serial dilutions of the test compound. Prepare a master mix containing the kinase buffer, ATP, and the PIM-1 substrate (e.g., S6Ktide).[22]

  • Reaction Setup: In a 384-well plate, add the test compound, the diluted PIM-1 enzyme, and initiate the reaction by adding the substrate/ATP master mix.[21]

  • Kinase Reaction: Incubate the plate at room temperature for 60 minutes.

  • Signal Generation:

    • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

    • Add Kinase Detection Reagent, which converts the ADP generated into ATP, and subsequently into a luminescent signal via luciferase. Incubate for 30 minutes.[21]

  • Data Acquisition: Record the luminescence using a plate-reading luminometer.

  • Analysis: Normalize the data to positive (no inhibitor) and negative (no enzyme) controls. Plot the results to determine the IC₅₀ value of the compound against PIM-1 kinase.

Conclusion and Future Directions

The 3,5-Dibromo-6-chloropyridin-2-ol scaffold is a launchpad for the creation of novel, structurally diverse small molecules. By employing a strategy of chemoselective functionalization, researchers can systematically explore the chemical space around this core. The protocols detailed herein provide a validated roadmap for synthesis, characterization, and primary biological screening. The data generated from these assays—cytotoxicity, antimicrobial activity, and specific enzyme inhibition—will guide structure-activity relationship (SAR) studies, paving the way for the rational design of next-generation therapeutic agents.

References

  • Al-Samydai, A., Al-Mamoori, F., & Al-khalifa, A. (2023). MTT (Assay protocol). Protocols.io. [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Retrieved from [Link]

  • MTT Proliferation Assay Protocol. (n.d.). ResearchGate. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

  • Saeed, A., et al. (n.d.). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. National Institutes of Health. Retrieved from [Link]

  • Antibacterial Efficacy: Step-by-Step Guide to the Well Diffusion Method for Evaluating Activity. (2023). LinkedIn. [Link]

  • Chemistry Notes. (2021). Antimicrobial activity by Agar well diffusion. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Retrieved from [Link]

  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. [Link]

  • Levy, J. N., Liu, R. R., & McNally, A. (2020). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. ChemRxiv. [Link]

  • BPS Bioscience. (n.d.). Chemi-Verse™ PIM1 Kinase Assay Kit. Retrieved from [Link]

  • Levy, J. N., et al. (2020). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Journal of the American Chemical Society. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • ACS Publications. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews. [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. Retrieved from [Link]

  • ResearchGate. (n.d.). Selective meta-Halogenation of Pyridines. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). In vitro assessment of the efficiency of the PIM-1 kinase pharmacological inhibitor as a potential treatment for Burkitt's lymphoma. Retrieved from [Link]

  • Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. (n.d.). SynArchive. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • European Patent Office. (n.d.). Production of 3,5,6-trichloro-pyridin-2-ol and novel intermediates thereof. Retrieved from [Link]

  • ResearchGate. (n.d.). Kinetics of inhibition of Pim-1 by 4a. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. Retrieved from [Link]

  • Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Wade, J. V., & Krueger, C. A. (2003). Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids. Journal of Combinatorial Chemistry, 5(3), 267-272. [Link]

  • Google Patents. (n.d.). Synthesis method of 3-bromo-6-chloropyridyl-2-formic acid.
  • Google Patents. (n.d.). 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones.
  • RSC Publishing. (n.d.). Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides. Organic & Biomolecular Chemistry. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

troubleshooting low yield in Suzuki coupling of 3,5-Dibromo-6-chloropyridin-2-OL

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 3,5-Dibromo-6-chloropyridin-2-ol. This guide is designed for researchers, scientists, and professionals in drug development who are navigat...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 3,5-Dibromo-6-chloropyridin-2-ol. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this challenging transformation. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical, field-proven insights.

Introduction: The Challenge of a Polyhalogenated Pyridinol

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry for its ability to form carbon-carbon bonds. However, the substrate 3,[1]5-Dibromo-6-chloropyridin-2-ol presents a unique set of challenges. Its polyhalogenated nature raises issues of regioselectivity, while the electron-deficient pyridine ring, coupled with the coordinating potential of the pyridinol nitrogen and oxygen atoms, can complicate the catalytic cycle. This guide will help you [2][3][4]navigate these complexities to achieve higher yields and cleaner reaction profiles.

Troubleshooting Guide: Question & Answer

This section addresses specific problems you may encounter during your experiments, offering explanations for the underlying causes and providing actionable solutions.

Question 1: My reaction yield is consistently low, and I'm recovering a significant amount of starting material. What's going wrong?

Low conversion is a frequent hurdle with this substrate and can stem from several factors related to the intricate balance of the Suzuki-Miyaura catalytic cycle.

Potential Cause 1: Ine[1][5]fficient Oxidative Addition. The first step of the catalytic cycle, oxidative addition, involves the insertion of the Pd(0) catalyst into the carbon-halogen bond. While C-Br bonds are gene[5][6]rally more reactive than C-Cl bonds, the overall electron-deficient nature of the pyridine ring can influence this step.

  • Solution: Employ[5][7] a more active catalyst system. Bulky, electron-rich phosphine ligands are known to accelerate oxidative addition. Consider screening ligand[6][8]s such as SPhos, XPhos, or RuPhos in combination with a palladium precursor like Pd₂(dba)₃ or Pd(OAc)₂.

Potential Cause 2: Cat[9][10]alyst Deactivation. The nitrogen atom of the pyridine ring and the oxygen of the hydroxyl group can coordinate to the palladium center, forming inactive catalyst species and effectively removing the catalyst from the reaction cycle.

  • Solution: The us[2][4][7]e of sterically hindered ligands can mitigate this issue by shielding the palladium center from coordination with the substrate. Additionally, using a pre[2][4]-catalyst, which generates the active Pd(0) species in situ under milder conditions, can sometimes be beneficial.

Potential Cause 3: Sub[10]optimal Base and Solvent System. The base is not just a simple additive; it plays a crucial role in activating the boronic acid for the transmetalation step. An inappropriate base or [1][11][12][13]solvent can lead to poor solubility of reagents, inefficient transmetalation, or decomposition of starting materials.

  • Solution: A common and often effective choice for this type of substrate is a phosphate base like K₃PO₄. Carbonate bases such as C[9][10]s₂CO₃ or K₂CO₃ can also be effective. The solvent system often [14]requires a mixture of an organic solvent (e.g., dioxane, toluene, or THF) and water to ensure all components are sufficiently soluble. It is critical to thoroug[5][14]hly degas all solvents to remove oxygen, which can lead to catalyst decomposition and unwanted side reactions.

Question 2: I'm o[10][14]bserving significant amounts of a debrominated byproduct. How can I suppress this side reaction?

Dehalogenation, the replacement of a halogen with a hydrogen atom, is a common side reaction in Suzuki couplings, particularly with electron-deficient and heteroaromatic halides.

Primary Mechanism: For[5][9][15]mation of Palladium-Hydride Species. The undesired dehalogenation is often mediated by a palladium-hydride (Pd-H) species. This can form through the[9] reaction of the palladium complex with the base, solvent (especially alcohols), or even trace amounts of water. This Pd-H species can the[5][9]n undergo reductive elimination with the aryl group on the palladium intermediate to yield the dehalogenated product.

  • Solution 1: Optimi[5]ze the Base. Avoid strongly basic conditions where possible. Weaker inorganic bases like K₂CO₃ or Cs₂CO₃, or phosphate bases like K₃PO₄, are often less prone to generating Pd-H species compared to stronger bases like alkoxides.

  • Solution 2: Ligand [9]Selection. Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands can often suppress dehalogenation. These ligands can promote[9] the desired reductive elimination over the undesired dehalogenation pathway.

  • Solution 3: Protect the N-H Group. For N-H containing heterocycles, deprotonation by the base can increase the electron density of the ring and influence the reaction outcome. In some cases, protecting the N-H group can suppress dehalogenation. For 3,5-Dibromo-6-chlorop[9][16]yridin-2-ol, which exists in tautomeric equilibrium with the pyridone form, this is a crucial consideration.

Question 3: I'm seeing multiple products, suggesting a lack of regioselectivity. How can I control which bromine atom reacts?

With two bromine atoms at the 3 and 5 positions, achieving regioselective coupling is a significant challenge. The electronic and steric environment of each bromine atom will influence its reactivity.

Influencing Factors:

  • Electronic Effects: The electron-withdrawing nature of the adjacent chlorine and the pyridinol group can influence the reactivity of the C-Br bonds.

  • Steric Hindrance: The steric bulk of the catalyst and the boronic acid can favor reaction at the less hindered position.

  • Solution: A systematic screening of reaction parameters is essential to achieve regioselectivity.

    • Ligand Screening: The steric and electronic properties of the ligand can have a profound impact on regioselectivity. Bulky ligands may favor r[17]eaction at the less sterically hindered C5-Br position.

    • Temperature Control: Lowering the reaction temperature can sometimes enhance selectivity by favoring the kinetically controlled product.

    • Base and Solvent: The choice of base and solvent can also influence the reaction outcome, although often to a lesser extent than the ligand.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a starting point for the optimization of your reaction.

  • Reaction Setup: To a dry Schlenk tube or reaction vial under an inert atmosphere (e.g., argon or nitrogen), add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 equiv.), the desired arylboronic acid (1.1-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

  • **Catalyst Addition:[9] Add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., SPhos, 2-4 mol%).

  • Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water).

  • Degassing: Further degas the reaction mixture by bubbling an inert gas through the solution for 10-15 minutes or by using three freeze-pump-thaw cycles.

  • Reaction: Heat th[9]e reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitoring: Monit[7]or the reaction progress by TLC, GC-MS, or LC-MS.

  • Workup: Upon comp[7]letion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water or brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography.

Protocol 2: Screening of Ligands for Optimal Yield and Selectivity

To identify the best ligand for your specific transformation, a parallel screen is highly recommended.

LigandPalladium SourceBaseSolventTemperature (°C)Yield (%)
PPh₃Pd(OAc)₂K₂CO₃Toluene/H₂O100<20%
SPhosPd₂(dba)₃K₃PO₄Dioxane/H₂O90Optimize
XPhosPd₂(dba)₃K₃PO₄Dioxane/H₂O90Optimize
RuPhosPd(OAc)₂Cs₂CO₃Toluene/H₂O100Optimize
cataCXium APd(OAc)₂K₃PO₄Dioxane/H₂O90Optimize

This table is for illustrative purposes. Actual yields will vary.

Mandatory Visualizations

Diagram 1: Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd PdII_Aryl Ar-Pd(II)-X(L₂) (Aryl-Pd Complex) OxAdd->PdII_Aryl Transmetalation Transmetalation PdII_Aryl->Transmetalation PdII_Diaryl Ar-Pd(II)-R(L₂) (Diaryl-Pd Complex) Transmetalation->PdII_Diaryl Boronate R-B(OR)₃⁻ (Activated Boronic Species) Boronate->Transmetalation Base Base (e.g., K₃PO₄) Base->Boronate activates RedElim Reductive Elimination PdII_Diaryl->RedElim RedElim->Pd0 regenerates Product Ar-R (Coupled Product) RedElim->Product ArylHalide Ar-X (Starting Material) ArylHalide->OxAdd

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: Troubleshooting Workflow for Low Yield

Troubleshooting_Workflow Start Low Yield Observed Check_Catalyst Is the Catalyst System Active Enough? Start->Check_Catalyst Screen_Ligands Screen Bulky, Electron-Rich Ligands (e.g., SPhos, XPhos) Check_Catalyst->Screen_Ligands No Check_Base Is the Base/Solvent System Optimal? Check_Catalyst->Check_Base Yes Screen_Ligands->Check_Base Screen_Bases Screen Bases (K₃PO₄, Cs₂CO₃) Check_Base->Screen_Bases No Check_Dehalogenation Is Dehalogenation Observed? Check_Base->Check_Dehalogenation Yes Screen_Bases->Check_Dehalogenation Optimize_Base_Ligand Optimize Base and Ligand Combination Check_Dehalogenation->Optimize_Base_Ligand Yes Check_Purity Verify Starting Material Purity Check_Dehalogenation->Check_Purity No Optimize_Base_Ligand->Check_Purity Success Improved Yield Check_Purity->Success

Caption: A workflow diagram for troubleshooting low yields in the Suzuki coupling.

Frequently Asked Questions (FAQs)

Q1: How does the tautomerism of 3,5-Dibromo-6-chloropyridin-2-ol affect the reaction?

A1: 2-Hydroxypyridines exist in a tautomeric equilibrium with their corresponding 2-pyridone form. The position of this equi[18][19]librium is influenced by the solvent polarity. This tautomerism can impa[18]ct the Suzuki coupling in several ways:

  • Coordination to Palladium: Both the hydroxyl and the pyridone forms present potential coordination sites (N and O atoms) that can interact with the palladium catalyst, potentially leading to deactivation.

  • Electronic Properti[2][4]es: The electronic nature of the pyridinol versus the pyridone tautomer is different, which could subtly influence the reactivity of the C-Br bonds.

  • Deprotonation: The pyridinol proton is acidic and will be deprotonated by the base. The resulting pyridinolate is a highly electron-rich species, which can significantly alter the electronic properties of the ring and its reactivity in the catalytic cycle.

Q2: My boronic acid seems to be decomposing. What is happening and how can I prevent it?

A2: The side reaction you are observing is likely protodeboronation, where the C-B bond is cleaved and replaced by a C-H bond. This is a common issue wi[2]th heteroaryl boronic acids, especially under basic, aqueous conditions.

  • Solution: To mit[2][10]igate protodeboronation, consider using more stable boronic acid derivatives such as pinacol esters or MIDA boronates. These are generally more [2][10]robust to the reaction conditions and release the boronic acid slowly over the course of the reaction.

Q3: Is it possible to perform a double Suzuki coupling to replace both bromine atoms?

A3: Yes, it is possible to perform a double or exhaustive Suzuki coupling. However, this will requir[4]e more forcing conditions, such as a higher catalyst loading, an excess of the boronic acid, a stronger base, and potentially higher temperatures and longer reaction times. Achieving a clean double coupling without side reactions can be challenging and will likely require significant optimization.

Q4: Which is more reactive, the C-Br or the C-Cl bond in this substrate?

A4: In palladium-catalyzed cross-coupling reactions, the general order of reactivity for carbon-halogen bonds is C-I > C-Br > C-Cl. Therefore, the C-Br bonds[9] in 3,5-Dibromo-6-chloropyridin-2-ol are expected to be significantly more reactive than the C-Cl bond. This allows for selective[7] Suzuki coupling at the C-Br positions while leaving the C-Cl bond intact for potential further functionalization.

References

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Wikipedia. Suzuki reaction. [Link]

  • ResearchGate. Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. [Link]

  • ResearchGate. Palladium‐Catalyzed Amination of Aryl Halides. [Link]

  • Journal of the American Chemical Society. Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. [Link]

  • Sci-Hub. Palladium-Catalysed Amination of Hindered Aryl Halides with 9H-Carbazole. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • ACS Publications. The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

  • Wiley Online Library. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. [Link]

  • RSC Publishing. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. [Link]

  • ACS Publications. Palladium-Catalyzed Hydroxylation of Aryl and Heteroaryl Halides Enabled by the Use of a Palladacycle Precatalyst. [Link]

  • RSC Publishing. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst. [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

  • NIH National Library of Medicine. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. [Link]

  • stephenbuchwald.com. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

  • ResearchGate. An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. [Link]

  • ResearchGate. Selective Palladium-Catalyzed Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes. [Link]

  • ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

  • Reddit. Why am I getting low yield for my Suzuki coupling reaction?. [Link]

  • ResearchGate. Regiocontrolled Suzuki-Miyaura Couplings of 3,5-Dibromo-2-pyrone. [Link]

  • ResearchGate. Why can't I achieve good yields for this Suzuki reaction?. [Link]

  • Reddit. Diagnosing issues with a failed Suzuki coupling?. [Link]

  • ResearchGate. Suzuki coupling of different chloropyridines with phenylboronic acids a. [Link]

  • MDPI. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. [Link]

  • ResearchGate. Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. [Link]

  • ResearchGate. Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic.... [Link]

  • MDPI. Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. [Link]

  • ResearchGate. Regioselective palladium-catalyzed SuzukieMiyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. [Link]

  • RSC Publishing. Tautomeric pyridines. Part XV. Pyridone–hydroxypyridine equilibria in solvents of differing polarity. [Link]

  • Sci-Hub. Reaction Paths of Tautomerization between Hydroxypyridines and Pyridones. [Link]

Sources

Optimization

Technical Support Center: Optimizing Palladium Catalysis for 3,5-Dibromo-6-chloropyridin-2-ol Reactions

Welcome to the technical support center dedicated to overcoming the challenges of palladium-catalyzed cross-coupling reactions with the sterically hindered and electronically complex substrate, 3,5-Dibromo-6-chloropyridi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to overcoming the challenges of palladium-catalyzed cross-coupling reactions with the sterically hindered and electronically complex substrate, 3,5-Dibromo-6-chloropyridin-2-ol. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth troubleshooting and optimization strategies.

The unique substitution pattern of 3,5-Dibromo-6-chloropyridin-2-ol presents several challenges, including regioselectivity, catalyst deactivation, and sluggish reactivity. This resource offers a structured, question-and-answer-based approach to navigate these common experimental hurdles.

I. Frequently Asked Questions (FAQs)

Q1: What is the expected order of reactivity for the halogen atoms in 3,5-Dibromo-6-chloropyridin-2-ol in a typical palladium-catalyzed cross-coupling reaction?

A1: The reactivity of carbon-halogen bonds in palladium-catalyzed cross-coupling reactions generally follows the trend: C-I > C-Br > C-Cl.[1] Therefore, for 3,5-Dibromo-6-chloropyridin-2-ol, the two C-Br bonds are significantly more reactive than the C-Cl bond. This inherent difference in reactivity is the foundation for achieving selective functionalization. Under carefully controlled conditions, it is possible to selectively react at the C-Br positions while leaving the C-Cl bond intact.

Q2: Can the pyridinol (-OH) group interfere with the catalytic cycle?

A2: Yes, the hydroxyl group can potentially interfere in several ways. It can act as a ligand, coordinating to the palladium center and altering its catalytic activity. Additionally, its acidic proton can participate in side reactions, particularly with strong bases, potentially leading to catalyst deactivation or undesired byproducts. Protecting the hydroxyl group as a more inert ether (e.g., methyl or benzyl ether) or silyl ether is a common strategy to mitigate these effects, although this adds extra steps to the synthetic route.

Q3: My reaction is sluggish or stalls completely. How can I determine if catalyst deactivation is the cause?

A3: Catalyst deactivation is a common issue, especially with pyridine-containing substrates which can act as ligands and poison the catalyst.[2][3] To diagnose this, you can:

  • Monitor the reaction profile: Take aliquots at regular intervals and analyze by LC-MS or GC-MS. A reaction that starts well and then flattens out is a classic sign of catalyst deactivation.

  • Add a fresh charge of catalyst: If the reaction restarts after adding more catalyst, it strongly suggests the initial catalyst charge was deactivated.

  • Run a control experiment: Compare the reaction with a similar, non-pyridine containing substrate. If the control proceeds without issue, it points towards pyridine-induced deactivation.[4]

II. Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your cross-coupling reactions with 3,5-Dibromo-6-chloropyridin-2-ol.

Problem 1: Low or No Yield in Suzuki-Miyaura Coupling

Potential Causes & Solutions:

  • Inappropriate Catalyst System: Standard palladium catalysts may be ineffective for this sterically hindered and electron-deficient substrate.

    • Solution: Employ bulky, electron-rich phosphine ligands which have demonstrated efficacy in challenging cross-coupling reactions.[5] Examples include SPhos, XPhos, and RuPhos. These ligands promote the formation of the active monoligated palladium species and can sterically shield the metal center from inhibitory coordination by the pyridine nitrogen.[3]

  • Catalyst Poisoning: The nitrogen atom of the pyridine ring can irreversibly bind to the palladium center, leading to catalytically inactive species.[2][6]

    • Solution: Increasing the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can sometimes overcome partial deactivation.[5] Additionally, using pre-formed palladium complexes with bulky ligands can provide a more stable catalytic system.

  • Inefficient Transmetalation: The transfer of the organic group from the boronic acid to the palladium complex can be a rate-limiting step.

    • Solution: The choice of base is critical for activating the boronic acid.[7] While stronger bases can be effective, they may also promote side reactions. A thorough screening of bases such as K₃PO₄, Cs₂CO₃, and K₂CO₃ is recommended. Using more stable boronic esters (e.g., pinacol esters) or trifluoroborate salts can also improve transmetalation efficiency.[3]

  • Protodeboronation: The boronic acid can be cleaved by the basic reaction medium, reducing the concentration of the active coupling partner.

    • Solution: Use of anhydrous solvents and reagents is crucial. Employing boronic esters or trifluoroborates, which are more resistant to protodeboronation, is a highly effective strategy.[8]

Problem 2: Lack of Regioselectivity (Reaction at C-Cl bond)

Potential Causes & Solutions:

  • Harsh Reaction Conditions: High temperatures and prolonged reaction times can provide enough energy to activate the less reactive C-Cl bond.

    • Solution: Optimize the reaction temperature and time. Start with milder conditions (e.g., lower temperature) and monitor the reaction closely to find the point of maximum C-Br reactivity before significant C-Cl activation occurs.

  • Highly Active Catalyst System: Some very active catalyst systems designed for C-Cl bond activation may not be suitable for achieving selectivity in this polyhalogenated substrate.

    • Solution: If selective C-Br functionalization is desired, choose a catalyst system with moderate activity that is known to be effective for C-Br bonds but less so for C-Cl bonds under the chosen conditions.

Problem 3: Formation of Homocoupled Byproducts

Potential Causes & Solutions:

  • Presence of Oxygen: Oxygen can promote the homocoupling of boronic acids.

    • Solution: Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen).[5] Thoroughly degas all solvents and reagents before use. The freeze-pump-thaw method is highly effective for removing dissolved oxygen.[5]

  • Inefficient Reduction of Pd(II) Precatalyst: If a Pd(II) source like Pd(OAc)₂ is used, its reduction to the active Pd(0) species may be incomplete, leading to side reactions.

    • Solution: Consider using a Pd(0) catalyst source, such as Pd₂(dba)₃ or Pd(PPh₃)₄, to bypass the in-situ reduction step.[5]

Problem 4: Difficulty with Buchwald-Hartwig Amination

Potential Causes & Solutions:

  • Incompatible Base: The choice of base is critical and highly dependent on the amine coupling partner.

    • Solution: Strong, non-nucleophilic bases are typically required. Sodium tert-butoxide (NaOt-Bu) is a common choice, but for substrates with base-sensitive functional groups, weaker bases like Cs₂CO₃ or K₃PO₄ may be necessary.[9]

  • Ligand Selection: The ligand must facilitate both oxidative addition and reductive elimination.

    • Solution: Biaryl phosphine ligands such as XPhos, SPhos, and RuPhos are often highly effective for Buchwald-Hartwig aminations of challenging substrates.[10] For sterically hindered amines, ligands with a wider bite angle may be beneficial.

III. Experimental Protocols & Data

Illustrative Protocol: Selective Suzuki-Miyaura Coupling at the C-Br Positions

This protocol is a starting point and may require optimization for specific boronic acids.

  • Reagent Preparation: In a flame-dried Schlenk tube under an inert atmosphere (argon or nitrogen), combine 3,5-Dibromo-6-chloropyridin-2-ol (1.0 equiv.), the arylboronic acid (2.2 equiv.), and a suitable base (e.g., K₃PO₄, 3.0 equiv.).

  • Catalyst Addition: Add the palladium source (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%).

  • Solvent Addition: Add a degassed solvent system, for example, a mixture of 1,4-dioxane and water (e.g., in a 4:1 ratio).

  • Reaction Execution: Stir the reaction mixture vigorously at an optimized temperature (e.g., 80-100 °C) and monitor the progress by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Table 1: Catalyst System Optimization for Suzuki-Miyaura Coupling*
EntryPalladium Source (mol%)Ligand (mol%)BaseSolventTemperature (°C)Yield (%)
1Pd(OAc)₂ (2)PPh₃ (4)K₂CO₃Toluene/H₂O100<10
2Pd₂(dba)₃ (2)SPhos (4)K₃PO₄1,4-Dioxane/H₂O8075
3Pd₂(dba)₃ (2)XPhos (4)Cs₂CO₃Toluene/H₂O10082
4Pd(PPh₃)₄ (5)-K₂CO₃DME/H₂O9045

*Illustrative data based on typical conditions for similar substrates. Actual results may vary and require experimental optimization.

IV. Visualizing Reaction Workflows and Mechanisms

Troubleshooting Workflow for Low Yield

Troubleshooting_Low_Yield Start Low or No Yield Observed Check_Catalyst Is the Catalyst System Appropriate? Start->Check_Catalyst Change_Ligand Switch to Bulky, Electron-Rich Phosphine Ligand (e.g., SPhos, XPhos) Check_Catalyst->Change_Ligand No Check_Deactivation Suspect Catalyst Deactivation? Check_Catalyst->Check_Deactivation Yes Success Improved Yield Change_Ligand->Success Increase_Loading Increase Catalyst Loading (e.g., to 3-5 mol%) Check_Deactivation->Increase_Loading Yes Check_Base Is the Base Effective? Check_Deactivation->Check_Base No Increase_Loading->Success Screen_Bases Screen Bases (K3PO4, Cs2CO3) Check_Base->Screen_Bases No Check_Boronic_Acid Is Protodeboronation an Issue? Check_Base->Check_Boronic_Acid Yes Screen_Bases->Success Use_Ester Use Boronic Ester or Trifluoroborate Salt Check_Boronic_Acid->Use_Ester Yes Check_Boronic_Acid->Success No Use_Ester->Success

Caption: A step-by-step guide to troubleshooting low yield in cross-coupling reactions.

Generalized Catalytic Cycle for Suzuki-Miyaura Coupling

Suzuki_Cycle cluster_cycle Catalytic Cycle cluster_reactants Reactants cluster_products Product Pd(0)L2 Pd(0)L2 (Active Catalyst) OxAdd Oxidative Addition (Ar-Pd(II)-X)L2 Pd(0)L2->OxAdd + Ar-X Transmetalation Transmetalation (Ar-Pd(II)-Ar')L2 OxAdd->Transmetalation + Ar'-B(OR)2 + Base RedElim Reductive Elimination (Ar-Ar') Transmetalation->RedElim RedElim->Pd(0)L2 + Ar-Ar' Product Coupled Product (Ar-Ar') RedElim->Product ArX 3,5-Dibromo-6-chloropyridin-2-ol (Ar-X) ArX->OxAdd ArB Arylboronic Acid (Ar'-B(OR)2) ArB->Transmetalation

Sources

Troubleshooting

purification of 3,5-Dibromo-6-chloropyridin-2-OL derivatives by column chromatography

An in-depth guide to resolving common challenges in the chromatographic purification of 3,5-Dibromo-6-chloropyridin-2-ol and its derivatives, designed for researchers and drug development professionals. Introduction Halo...

Author: BenchChem Technical Support Team. Date: January 2026

An in-depth guide to resolving common challenges in the chromatographic purification of 3,5-Dibromo-6-chloropyridin-2-ol and its derivatives, designed for researchers and drug development professionals.

Introduction

Halogenated pyridinols, such as 3,5-Dibromo-6-chloropyridin-2-ol, are crucial intermediates in pharmaceutical synthesis. Their purification via column chromatography, however, presents unique challenges. The presence of a basic pyridine nitrogen, acidic hydroxyl group, and multiple halogen atoms can lead to issues like peak tailing, poor separation from structurally similar impurities, and on-column degradation. This technical support center provides detailed troubleshooting guides and FAQs to empower scientists to overcome these hurdles, ensuring the isolation of high-purity compounds essential for downstream applications.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing insights into the causes and offering actionable solutions.

Issue 1: Poor Separation or Overlapping Peaks

Question: My TLC analysis shows multiple spots, but on the column, my target compound co-elutes with an impurity. What's happening and how can I improve the resolution?

Answer: This is a common challenge, especially when dealing with isomers or byproducts with similar polarities. The problem often stems from an inadequately optimized mobile phase or suboptimal column conditions.

Possible Causes & Solutions:

  • Inappropriate Solvent System: The selectivity of your mobile phase may be insufficient to resolve compounds with close Rf values. Thin-Layer Chromatography (TLC) is the foundational tool for developing your solvent system.[1][2][3] An ideal system should place the Rf value of your target compound around 0.2-0.4 for effective column separation.[4]

    • Solution: Systematically screen different solvent combinations. If a standard hexane/ethyl acetate system fails, consider solvents that offer different interaction mechanisms. For example, replacing hexane with dichloromethane or adding a small percentage of methanol can alter the selectivity and improve separation.[5]

  • Isocratic vs. Gradient Elution: Running the entire purification with a single solvent mixture (isocratic elution) can be inefficient if your impurities have a wide range of polarities.[6][7][8] Later eluting compounds often broaden significantly under isocratic conditions.[8]

    • Solution: Employ a gradient elution. Start with a less polar mobile phase to allow less polar impurities to elute, then gradually increase the polarity to elute your target compound, followed by any highly polar impurities.[3][6] This technique sharpens peaks, improves resolution, and can shorten the overall run time.[7][9][10]

  • Column Overloading: Loading too much crude material onto the column is a frequent cause of poor separation.[5][11][12] The stationary phase becomes saturated, leading to broad, overlapping bands.

    • Solution: As a general rule, the mass of the crude sample should be approximately 1-5% of the mass of the stationary phase (e.g., 100-500 mg of sample for 10 g of silica gel). If you need to purify a larger quantity, increase the column diameter, not just the length.

Troubleshooting_Poor_Separation start Problem: Poor Separation (Overlapping Peaks) tlc Analyze TLC: What is the Rf of the target compound? start->tlc high_rf Rf > 0.4 tlc->high_rf Too high low_rf Rf < 0.2 tlc->low_rf Too low good_rf 0.2 < Rf < 0.4 (but still co-eluting) tlc->good_rf Good, but... dec_pol Action: Decrease Mobile Phase Polarity (e.g., increase hexane %) high_rf->dec_pol inc_pol Action: Increase Mobile Phase Polarity (e.g., increase ethyl acetate %) low_rf->inc_pol gradient Action: Switch to a Step or Linear Gradient Elution good_rf->gradient change_ss Action: Change Solvent System (e.g., DCM/MeOH) to alter selectivity gradient->change_ss If gradient fails

Caption: Troubleshooting decision tree for poor peak separation.

Issue 2: Significant Peak Tailing

Question: My purified fractions show a single spot on TLC, but the peak on my chromatogram is asymmetrical with a pronounced tail. Why does this happen with my pyridinol derivative?

Answer: Peak tailing is a classic problem when purifying basic compounds like pyridine derivatives on standard silica gel.[4][13] The issue is chemical in nature and requires modifying the mobile phase or stationary phase.

Possible Causes & Solutions:

  • Secondary Silanol Interactions: Standard silica gel has acidic silanol groups (Si-OH) on its surface. The basic nitrogen atom of the pyridine ring can undergo a strong secondary interaction (acid-base interaction) with these sites.[4][13][14] This causes some molecules to be retained longer than others, resulting in a "tail."[11][15]

    • Solution 1 (Mobile Phase Modifier): Add a small amount of a competing base to your mobile phase. Triethylamine (TEA) at a concentration of 0.1-1% is highly effective.[4][5] The TEA will preferentially interact with the acidic silanol sites, effectively masking them from your pyridine derivative and resulting in a more symmetrical peak shape.[13][16]

    • Solution 2 (Alternative Stationary Phase): If tailing persists or if your compound is base-sensitive, consider an alternative stationary phase. Neutral or basic alumina can be an excellent choice for purifying basic compounds.[4][5] Alternatively, using an amine-functionalized silica phase can provide a different selectivity and mitigate tailing.[17]

Issue 3: Low or No Recovery of Compound

Question: I've loaded my sample onto the column, but nothing is eluting, even after passing a large volume of the mobile phase. Where is my compound?

Answer: This indicates that your compound is too strongly adsorbed to the stationary phase, a common occurrence for polar molecules like pyridinols if the mobile phase is not polar enough.

Possible Causes & Solutions:

  • Mobile Phase is Not Polar Enough: The selected solvent system lacks the strength to displace your polar compound from the polar silica gel.[3]

    • Solution: Drastically increase the polarity of the mobile phase.[5] If you started with 9:1 Hexane:EtOAc, try switching to 1:1 Hexane:EtOAc, pure EtOAc, or even a mixture of dichloromethane and methanol. A rapid way to elute a strongly bound compound is to flush the column with a small amount of methanol.

  • Compound Precipitation/Insolubility: The compound may have been soluble in the initial loading solvent but precipitated at the top of the column when it came into contact with the less polar mobile phase.

    • Solution: Ensure your sample is fully dissolved in a minimal amount of the initial mobile phase before loading. If solubility is an issue, you can use a stronger solvent (like dichloromethane) to dissolve the sample, adsorb it onto a small amount of silica gel in a flask, evaporate the solvent to get a dry powder, and then load this dry powder onto the top of the column bed ("dry loading").

Frequently Asked Questions (FAQs)

Q1: What is the best way to pack a column: dry packing or slurry packing? A1: For achieving the most reproducible and efficient separation, slurry packing is superior, especially for the fine silica particles used in flash chromatography.[18][19] Slurry packing involves mixing the silica gel with the mobile phase to form a homogenous slurry before pouring it into the column.[20][21][22] This method minimizes the chances of air bubbles and channels forming within the packed bed, which can ruin a separation.[21][22] Dry packing, while faster, is more prone to creating a non-homogenous column bed and is generally better suited for larger particle sizes.[19]

Q2: How do I translate my TLC results to a column chromatography method? A2: TLC is an excellent pilot experiment for column chromatography.[1][2] The solvent system that gives your target compound an Rf value between 0.2 and 0.4 on a TLC plate is a great starting point for your column's mobile phase.[4] The separation order of the spots on the TLC plate will be the same as the elution order from the column.[1]

Q3: Should I use isocratic or gradient elution for my purification? A3: The choice depends on the complexity of your mixture.

  • Isocratic Elution: Uses a constant mobile phase composition. It is simpler to set up and is ideal for separating compounds with very similar polarities (close spots on TLC).[6][7]

  • Gradient Elution: Involves gradually increasing the mobile phase polarity during the run. This is highly recommended for separating mixtures containing compounds with a wide range of polarities.[8] It leads to sharper peaks for later-eluting compounds, better overall resolution, and faster run times compared to isocratic methods.[6][9][10]

Q4: What stationary phase should I choose for my 3,5-Dibromo-6-chloropyridin-2-ol derivative? A4: Silica gel is the most common and versatile stationary phase for normal-phase chromatography.[4] However, due to the basic nature of the pyridine ring, you may encounter peak tailing. If adding a modifier like triethylamine to the eluent doesn't solve the issue, consider using neutral alumina or a specialized amine-functionalized silica gel .[4][5][17] For highly polar derivatives that are difficult to elute from silica, reversed-phase chromatography (e.g., using a C18 stationary phase with a polar mobile phase like water/acetonitrile) can be an effective alternative.[23]

Experimental Protocols

Protocol 1: Slurry Packing a Flash Chromatography Column

This protocol describes the wet slurry method for preparing a homogenous and efficient column bed.[20][21]

  • Preparation: Insert a cotton or glass wool plug at the bottom of the column, ensuring it is snug. Add a ~1 cm layer of sand on top of the plug.

  • Slurry Formation: In a beaker, measure the required amount of silica gel. Add your initial, least polar mobile phase solvent and stir gently to create a consistent, pourable slurry without air bubbles.

  • Packing the Column: Clamp the column perfectly vertically. Pour the slurry into the column in one continuous motion if possible. Use additional mobile phase to rinse any remaining silica from the beaker into the column.

  • Settling and Compacting: Gently tap the side of the column to dislodge any air bubbles and help the silica settle evenly. Open the stopcock and allow some solvent to drain, collecting it for reuse. Use a pump or gentle air pressure to compact the bed until the top of the silica is firm and level.

  • Finalizing: Once the bed is compacted, carefully add a final ~1 cm layer of sand to the top to prevent the bed from being disturbed during sample loading. Ensure the solvent level never drops below the top layer of sand.

Purification_Workflow crude Crude Product tlc 1. TLC Analysis (Select Solvent System) crude->tlc pack 2. Pack Column (Slurry Method) tlc->pack load 3. Load Sample (Wet or Dry Loading) pack->load elute 4. Elute Column (Isocratic or Gradient) load->elute collect 5. Collect & Monitor Fractions (TLC Analysis) elute->collect combine 6. Combine Pure Fractions collect->combine evap 7. Evaporate Solvent combine->evap pure Pure Compound evap->pure

Caption: General workflow for column chromatography purification.

Data Summary: Common Solvent Systems

The table below summarizes common mobile phases for normal-phase chromatography, ordered by increasing polarity.

Solvent System (v/v)Relative PolarityTypical Use Case
Hexane / TolueneVery LowSeparation of very non-polar compounds.
Hexane / DichloromethaneLowGood for separating less polar compounds, offers different selectivity than ethers/esters.
Hexane / Ethyl AcetateMediumA versatile and widely used system for compounds of intermediate polarity.[5]
Dichloromethane / MethanolHighEffective for eluting more polar compounds that do not move in Hexane/EtOAc systems.[5]
Ethyl Acetate / MethanolVery HighUsed for highly polar compounds that bind strongly to silica.

References

  • What is the difference between the dry method and the slurry method of a packing column?. (2023-05-10). Google Vertex AI Search.
  • Isocratic Vs.
  • Column Chrom
  • Slurry packing of chromatography columns can be just as fun as it sounds. (n.d.). Buchi.com.
  • 2.4A: Macroscale Columns. (2024-08-18). Chemistry LibreTexts.
  • Isocratic Elution vs. Gradient Elution: What's the Difference?. (2024-02-15). Technology Networks.
  • When is Gradient Elution Better than Isocr
  • Isocratic and gradient elution chromatography: A comparison in terms of speed, retention reproducibility and quantitation. (2006).
  • Improved Chromatography Column Packing Method: The Best of 2 Worlds. (2023-06-18). Sparklewise.
  • Schellinger, A. P., & Carr, P. W. (2006). Isocratic and gradient elution chromatography: a comparison in terms of speed, retention reproducibility and quantitation.
  • LC Troubleshooting—All of My Peaks are Tailing!
  • The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. (2023-11-01).
  • Overcoming challenges in the purification of heterocyclic compounds. (2025). BenchChem.
  • Optimization of the Mobile Phase Composition. (n.d.).
  • Why Do Peaks Tail?. (n.d.). LC Troubleshooting Bible.
  • HPLC Column Selection Guide. (n.d.). Linklab.
  • Common Causes Of Peak Tailing in Chrom
  • Chromatography Columns. (2019-06-05). Chemistry LibreTexts.
  • LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. (2025-10-29).
  • TLC Solvents Choice. (n.d.).
  • Column Chromatography. (n.d.).
  • Technical Support Center: Chromatographic Purification of Pyridine Deriv
  • Chromatography: How to Run a Small Scale Flash Column. (n.d.). University of Rochester Department of Chemistry.
  • Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). (n.d.). SpringerLink.
  • Technical Support Center: Purification of Commercial 3-Bromo-2-chloropyridine. (2025). BenchChem.
  • Optimization of Mobile Phase Composition for HPLC Separations of Nitroaromatics Using Overlapping Resolution Mapping. (1993-08-01). R Discovery.
  • Choosing the Right HPLC Stationary Phase. (2015-03-01).
  • Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. (2019-07-30).
  • 3,5-DIBROMO-6-CHLOROPYRIDIN-2-OL. (n.d.). ChemCD.
  • Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (n.d.).
  • Technical Support Center: Purification of 3-Bromo-2-methylpyridine by Column Chrom
  • Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (n.d.). Lilly-Spain.
  • HPLC Separation Modes - Stationary Phase in HPLC. (n.d.).
  • Halogenated Heterocycles. (n.d.). Sigma-Aldrich.
  • How changing stationary phase chemistry can impact separation selectivity. (2023-02-02). Biotage.

Sources

Optimization

Technical Support Center: Selective C-Br vs. C-Cl Bond Activation in 3,5-Dibromo-6-chloropyridin-2-ol

Welcome to the technical support center for navigating the complexities of selective C-X bond activation. This guide is specifically designed for researchers, scientists, and drug development professionals encountering c...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for navigating the complexities of selective C-X bond activation. This guide is specifically designed for researchers, scientists, and drug development professionals encountering challenges with the selective functionalization of polyhalogenated heterocycles, focusing on 3,5-Dibromo-6-chloropyridin-2-ol as a key substrate. Here, we address common experimental issues in a question-and-answer format, grounded in mechanistic principles and practical, field-proven insights.

Frequently Asked Questions (FAQs)

Q1: I am attempting a Suzuki-Miyaura coupling with 3,5-Dibromo-6-chloropyridin-2-ol and an arylboronic acid. My goal is to selectively activate one of the C-Br bonds, but I am observing a mixture of products, including diarylation and reaction at the C-Cl position. What is the fundamental principle governing selectivity, and why am I seeing this mixture?

A1: The regioselectivity of cross-coupling reactions on polyhalogenated heterocycles is primarily governed by the differences in carbon-halogen (C-X) bond dissociation energies (BDEs).[1][2] Generally, the order of reactivity for palladium-catalyzed cross-couplings is C-I > C-Br > C-Cl > C-F.[3][4] This is because the C-Br bond is weaker and thus more readily undergoes oxidative addition to the palladium(0) catalyst than the stronger C-Cl bond.[2][5]

However, several factors can lead to the loss of selectivity you're observing:

  • Reaction Conditions: High temperatures, prolonged reaction times, or highly active catalyst systems can provide enough energy to overcome the activation barrier for C-Cl bond cleavage, leading to a mixture of products.[6]

  • Electronic Effects: The electronic nature of the pyridine ring and its substituents influences the reactivity of the C-X bonds. The electron-withdrawing nature of the nitrogen atom in the pyridine ring activates the C2, C4, and C6 positions towards nucleophilic attack and can also influence the oxidative addition step.[7]

  • Ligand Effects: The choice of phosphine ligand on the palladium catalyst is crucial. Bulky, electron-rich ligands can enhance the reactivity of the catalyst, sometimes to the point where the selectivity between C-Br and C-Cl is diminished.

The observation of diarylation suggests that the initially formed mono-arylated product is still reactive enough to undergo a second coupling reaction under your current conditions.

Q2: What are the recommended starting conditions for achieving selective mono-arylation at a C-Br position in 3,5-Dibromo-6-chloropyridin-2-ol via a Suzuki-Miyaura coupling?

A2: To favor selective mono-arylation at one of the C-Br bonds, it is crucial to employ milder reaction conditions and a carefully chosen catalytic system. Here is a robust starting protocol:

Parameter Recommendation Rationale
Catalyst Pd(PPh₃)₄ or Pd(OAc)₂ with a suitable phosphine ligand (e.g., SPhos, XPhos)These catalysts offer a good balance of reactivity and selectivity for C-Br activation.
Ligand Triphenylphosphine (PPh₃) or other less bulky phosphinesLess sterically demanding ligands can sometimes offer better selectivity.
Base K₂CO₃ or Cs₂CO₃These are milder bases compared to stronger options like K₃PO₄ or alkoxides, which can sometimes promote side reactions.
Solvent Dioxane/H₂O or Toluene/H₂OA biphasic solvent system is standard for Suzuki couplings.
Temperature 60-80 °CStart with a lower temperature to minimize the chances of C-Cl activation.
Reaction Time Monitor by TLC or LC-MSAvoid unnecessarily long reaction times to prevent over-reaction.

Experimental Workflow: Initial Screening for Selective Mono-arylation

G cluster_0 Reaction Setup cluster_1 Reaction and Monitoring cluster_2 Work-up and Analysis A Combine 3,5-Dibromo-6-chloropyridin-2-ol (1 eq.), Arylboronic acid (1.1 eq.), and Base (2-3 eq.) in a reaction vessel. B Add Solvent (e.g., Dioxane/H₂O). A->B C Degas the mixture (e.g., with Argon). B->C D Add Pd catalyst (1-5 mol%) and Ligand. C->D E Heat the reaction to the desired temperature (e.g., 70°C). D->E F Monitor the reaction progress by TLC or LC-MS every 1-2 hours. E->F G Quench the reaction (e.g., with water). F->G Upon completion or desired conversion H Extract with an organic solvent. G->H I Purify by column chromatography. H->I J Analyze the product mixture by NMR and MS. I->J

Caption: Workflow for Suzuki-Miyaura coupling screening.

Troubleshooting Guide

Problem 1: Low or no conversion to the desired mono-arylated product.
Potential Cause Troubleshooting Step Scientific Rationale
Inactive Catalyst Use a fresh batch of palladium catalyst and ensure proper degassing of the reaction mixture.Palladium(0) catalysts are sensitive to oxidation, which deactivates them. Oxygen can also lead to unwanted side reactions.
Insufficient Base Strength Switch to a stronger base such as K₃PO₄ or CsF.The base is crucial for the transmetalation step in the Suzuki-Miyaura catalytic cycle.[8][9] If the base is too weak, this step can be slow or inefficient.
Poor Boronic Acid Quality Use freshly purchased or purified boronic acid.Boronic acids can dehydrate to form boroxines, which are often less reactive in cross-coupling reactions.
Low Reaction Temperature Gradually increase the reaction temperature in 10 °C increments.While higher temperatures can reduce selectivity, a certain activation energy must be overcome for the reaction to proceed at a reasonable rate.
Problem 2: Significant formation of the diarylated product.
Potential Cause Troubleshooting Step Scientific Rationale
High Catalyst Loading Reduce the catalyst loading to 0.5-1 mol%.A lower catalyst concentration can slow down the overall reaction rate, allowing for better control and selectivity.
Excess Boronic Acid Use a stoichiometric amount or a slight excess (1.05-1.1 equivalents) of the boronic acid.A large excess of the coupling partner can drive the reaction towards diarylation.
Prolonged Reaction Time Stop the reaction as soon as the starting material is consumed (or when the desired mono-arylated product is maximized, as determined by time-course analysis).Over-running the reaction provides more opportunity for the second C-Br bond to react.
Problem 3: Competitive C-Cl bond activation is observed.
Potential Cause Troubleshooting Step Scientific Rationale
High Reaction Temperature Lower the reaction temperature.The energy difference between C-Br and C-Cl bond activation is finite. Lowering the temperature will favor the cleavage of the weaker C-Br bond.
Highly Active Catalyst System Switch to a less active catalyst system. For example, if using a highly electron-rich and bulky ligand, try a less donating ligand like PPh₃.Highly active catalysts can overcome the higher activation energy of C-Cl bond cleavage.
Ligand Choice Experiment with different phosphine ligands.The steric and electronic properties of the ligand play a critical role in modulating the reactivity and selectivity of the palladium catalyst.

Decision Tree for Troubleshooting Selectivity Issues

G Start Initial Reaction Outcome LowConversion Low/No Conversion Start->LowConversion Mixture Mixture of Products (Di-arylation, C-Cl activation) Start->Mixture GoodSelectivity Good Selectivity, Low Yield Start->GoodSelectivity IncreaseTemp Increase Temperature LowConversion->IncreaseTemp ChangeBase Use Stronger Base LowConversion->ChangeBase CheckReagents Check Catalyst/Boronic Acid Quality LowConversion->CheckReagents LowerTemp Lower Temperature Mixture->LowerTemp ReduceCatLoad Reduce Catalyst Loading Mixture->ReduceCatLoad ChangeLigand Switch to Less Active Ligand Mixture->ChangeLigand IncreaseTime Increase Reaction Time GoodSelectivity->IncreaseTime OptimizeStoich Optimize Stoichiometry GoodSelectivity->OptimizeStoich Success Desired Product IncreaseTemp->Success ChangeBase->Success CheckReagents->Success LowerTemp->Success ReduceCatLoad->Success ChangeLigand->Success IncreaseTime->Success OptimizeStoich->Success

Caption: Troubleshooting decision-making process.

Alternative Coupling Strategies

Q3: Are there other cross-coupling reactions where selective C-Br activation is feasible for this substrate?

A3: Yes, the same principles of differential bond strength apply to other palladium-catalyzed cross-coupling reactions.

  • Sonogashira Coupling: This reaction couples terminal alkynes with aryl halides. Selective coupling at the C-Br positions is generally achievable under standard Sonogashira conditions, often at room temperature or slightly elevated temperatures.[10][11] The reactivity order of C-I > C-Br > C-Cl is well-established for this transformation.[12]

  • Buchwald-Hartwig Amination: This reaction forms a C-N bond between an aryl halide and an amine.[13][14][15][16][17] Similar to other palladium-catalyzed couplings, selective amination at the C-Br positions can be achieved by careful control of reaction conditions.

  • Heck Coupling: This reaction couples aryl halides with alkenes. Again, the preferential reactivity of the C-Br bond allows for selective functionalization.

For all these reactions, the troubleshooting principles outlined for the Suzuki-Miyaura coupling are generally applicable. Careful optimization of the catalyst, ligand, base, temperature, and reaction time is key to achieving high selectivity.

References

  • Influence of the stepwise introduction of substituents at C−X on the... - ResearchGate. Available at: [Link]

  • Cross-Coupling Reactions of Polyhalogenated Heterocycles - ResearchGate. Available at: [Link]

  • Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC - NIH. Available at: [Link]

  • Compare the activation energy to the bond strength for C-Cl or a C-Br bond (using enthalpies).... - Homework.Study.com. Available at: [Link]

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups | Chemical Reviews - ACS Publications. Available at: [Link]

  • influence of substituents on bond lengths. Available at: [Link]

  • Palladium-Catalyzed Chemoselective Suzuki–Miyaura Cross-Coupling Reaction of Poly(pseudo)halogenated Arenes | Request PDF - ResearchGate. Available at: [Link]

  • Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

  • What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H? - Quora. Available at: [Link]

  • Sonogashira coupling - Wikipedia. Available at: [Link]

  • Buchwald-Hartwig amination - YouTube. Available at: [Link]

  • Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at: [Link]

  • Design of Catalysts for Site-Selective and Enantioselective Functionalization of Non-Activated Primary C–H Bonds - NIH. Available at: [Link]

  • C–H bond halogenation: unlocking regiodivergence and enhancing selectivity through directing group strategies - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00372E. Available at: [Link]

  • Proximity Effects of Substituents on Halogen Bond Strength. Available at: [Link]

  • The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Available at: [Link]

  • C−I Selective Sonogashira and Heck Coupling Reactions Catalyzed by Aromatic Triangular Tri‐palladium | Request PDF - ResearchGate. Available at: [Link]

  • The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry | Chemical Reviews - ACS Publications. Available at: [Link]

  • 16.5: An Explanation of Substituent Effects - Chemistry LibreTexts. Available at: [Link]

  • Sonogashira Coupling - Chemistry LibreTexts. Available at: [Link]

  • The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC. Available at: [Link]

  • Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

  • Suzuki reaction - Wikipedia. Available at: [Link]

  • Suzuki coupling of different chloropyridines with phenylboronic acids a - ResearchGate. Available at: [Link]

  • Sonogashira Coupling - Organic Chemistry Portal. Available at: [Link]

  • Selective Heterogeneous C−H Activation/Halogenation Reactions Catalyzed by Pd@MOF Nanocomposites - SciSpace. Available at: [Link]

  • Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at: [Link]

  • Learning outcome 3.4.3 An introduction to bond energy and bond length - chemguide: CIE A level chemistry support. Available at: [Link]

  • Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed. Available at: [Link]

  • Covalent Bond Energies - gchem. Available at: [Link]

  • Bond Dissociation Energies. Available at: [Link]

  • A Catalysis Guide Focusing on C–H Activation Processes - SciELO. Available at: [Link]

  • A Catalysis Guide Focusing on C–H Activation Processes - SciSpace. Available at: [Link]

  • Utilization of Cooperative Ni Catalyst for Selective Transfer Hydrogenation of N-Heteroarenes with Minimal Hydrogen Surrogate | Inorganic Chemistry - ACS Publications. Available at: [Link]

  • Visible Light-Promoted Metal-Free C-H Activation: Diarylketone-Catalyzed Selective Benzylic Mono- and Difluorination - Organic Chemistry Portal. Available at: [Link]

  • Catalytic C−C Bond Formation through Selective Activation of C−F Bonds - ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Reactions of 3,5-Dibromo-6-chloropyridin-2-ol

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 3,5-Dibromo-6-chloropyridin-2-ol. This guide provides in-depth troubleshooting advice and frequently...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 3,5-Dibromo-6-chloropyridin-2-ol. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its use in chemical synthesis, with a focus on the removal of reaction byproducts.

Introduction

3,5-Dibromo-6-chloropyridin-2-ol is a highly functionalized heterocyclic building block valuable in medicinal chemistry and materials science. Its pyridine core is adorned with three halogen atoms of differing reactivity, offering a platform for sequential and site-selective functionalization. However, this complex reactivity profile can also lead to a variety of undesired side reactions and byproducts. This guide is designed to help you navigate these challenges, optimize your reaction outcomes, and streamline your purification processes.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My cross-coupling reaction (e.g., Suzuki, Sonogashira) with 3,5-Dibromo-6-chloropyridin-2-ol is resulting in a low yield and a complex product mixture. What are the most common byproducts and why are they forming?

Answer: Low yields and complex mixtures are common challenges when working with polyhalogenated heterocycles. The primary reasons stem from the substrate's electronic nature and the presence of multiple potential reaction sites. The main culprits are typically dehalogenation, homocoupling, and incomplete conversion.

The C-Br bonds are generally more reactive than the C-Cl bond in standard palladium-catalyzed cross-coupling reactions.[1] However, the pyridine nitrogen can coordinate with the palladium catalyst, sometimes leading to its deactivation.[2][3]

Common Byproducts and Their Causes:
  • Dehalogenated Byproducts: The replacement of a halogen (usually bromine) with a hydrogen atom is a frequent side reaction.[1][4] This can be catalyzed by the palladium catalyst, especially in the presence of a hydrogen source.

  • Homocoupling Products: This involves the self-coupling of your reaction partner, such as the boronic acid in a Suzuki reaction or the terminal alkyne in a Sonogashira coupling.[1][5] This is often exacerbated by the presence of oxygen or issues with the catalyst system.[1][6]

  • Mono-substituted Isomers: If the reaction is not driven to completion, you may isolate products where only one of the two bromine atoms has reacted.

  • Starting Material: Incomplete conversion is a common issue, often linked to catalyst deactivation or suboptimal reaction conditions.[7]

Below is a diagram illustrating the potential reaction pathways leading to these common byproducts.

G cluster_start Reactants cluster_products Reaction Outcomes Start 3,5-Dibromo-6-chloropyridin-2-ol + Coupling Partner Desired Desired Di-substituted Product Start->Desired Successful Coupling Byproduct1 Mono-substituted Product Start->Byproduct1 Incomplete Reaction Byproduct2 Dehalogenated Byproduct Start->Byproduct2 Dehalogenation Side Reaction Byproduct3 Homocoupling of Partner Start->Byproduct3 Partner Side Reaction G cluster_workflow Troubleshooting Alkyne Homocoupling Start High Homocoupling Observed Step1 Implement Rigorous Degassing (Freeze-Pump-Thaw or Sparging) Start->Step1 Check1 Problem Solved? Step1->Check1 Step2 Switch to Copper-Free Sonogashira Conditions Check1->Step2 No End Homocoupling Minimized Check1->End Yes Check2 Problem Solved? Step2->Check2 Step3 Implement Slow Addition of Alkyne (Syringe Pump) Check2->Step3 No Check2->End Yes Step3->End

Caption: Workflow for troubleshooting alkyne homocoupling.

Question 4: What is the most effective general method for purifying my final product and removing these byproducts?

Answer: The choice of purification method depends heavily on the physical properties of your desired product and the nature of the impurities. The two most powerful techniques for this class of compounds are column chromatography and recrystallization. [8]

Comparison of Purification Techniques:
Technique Advantages Disadvantages Best Suited For
Column Chromatography High resolving power, capable of separating compounds with very similar polarities (e.g., mono- vs. di-substituted products).Can be time-consuming and labor-intensive. Requires large volumes of solvent. Potential for product decomposition on silica.Complex reaction mixtures containing multiple byproducts with different Rf values. [8]
Recrystallization Excellent for achieving very high purity (>99%). Scalable and cost-effective.Requires the product to be a stable solid. Only effective if impurities have different solubility profiles. May result in significant loss of product in the mother liquor.Removing small amounts of impurities from a product that is already relatively pure (>90%). [8]
Step-by-Step Protocol: Purification by Column Chromatography
  • Develop a Solvent System: Use Thin Layer Chromatography (TLC) to find a solvent system (e.g., hexane/ethyl acetate) that provides good separation between your desired product and the major byproducts. Aim for an Rf value of ~0.3 for your product. [8]2. Prepare the Column: Pack a glass column with silica gel using the chosen eluent.

  • Load the Sample: Concentrate your crude reaction mixture onto a small amount of silica gel ("dry loading") and carefully add it to the top of the prepared column. This prevents streaking and improves separation.

  • Elute the Column: Run the solvent system through the column, collecting fractions. Monitor the fractions by TLC to identify which ones contain your pure product.

  • Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield your purified product.

G Start Crude Product Mixture Decision Decision Start->Decision Recrystallization Perform Recrystallization (Select appropriate solvent) Decision:f1->Recrystallization Chromatography Perform Column Chromatography (Develop solvent system via TLC) Decision:f2->Chromatography PurityCheck1 Assess Purity Recrystallization->PurityCheck1 PurityCheck2 Assess Purity Chromatography->PurityCheck2 End Pure Product PurityCheck1->End PurityCheck2->End

Caption: Decision tree for selecting a purification method.

References
  • Dehalogenation - Wikipedia. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

  • Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. (2021). Reddit. Retrieved January 17, 2026, from [Link]

  • Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

  • Help needed with unreproducible Suzuki coupling : r/Chempros - Reddit. (2023). Reddit. Retrieved January 17, 2026, from [Link]

  • Sonogashira coupling - Wikipedia. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

  • Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6 - ePrints Soton - University of Southampton. (n.d.). University of Southampton. Retrieved January 17, 2026, from [Link]

  • Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

  • Sonogashira Coupling - Chemistry LibreTexts. (2024). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

Sources

Optimization

Technical Support Center: Reaction Condition Screening for the Derivatization of 3,5-Dibromo-6-chloropyridin-2-ol

Welcome to the technical support center for the derivatization of 3,5-Dibromo-6-chloropyridin-2-ol. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with t...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the derivatization of 3,5-Dibromo-6-chloropyridin-2-ol. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this versatile but challenging chemical intermediate. Here, we address common experimental hurdles through a series of frequently asked questions and detailed troubleshooting guides, grounded in mechanistic principles and field-proven solutions.

Introduction: Understanding the Substrate

3,5-Dibromo-6-chloropyridin-2-ol is a highly functionalized heterocyclic compound, presenting multiple distinct reactive sites for derivatization. Its utility as a building block in agrochemicals and pharmaceuticals is significant, yet its successful functionalization requires a nuanced understanding of its chemical behavior. The molecule's key features include:

  • Three Halogen Atoms of Differential Reactivity: Two bromine atoms at the C3 and C5 positions and a chlorine atom at the C6 position. In palladium-catalyzed cross-coupling reactions, the order of reactivity is generally C-Br > C-Cl, allowing for selective and sequential derivatization.

  • A Pyridin-2-ol Moiety: This functional group exists in a tautomeric equilibrium with its 2-pyridone form. This duality influences its reactivity, allowing for derivatization at either the oxygen (O-alkylation, O-acylation) or, in the pyridone form, the nitrogen atom (N-alkylation). The acidic nature of the hydroxyl proton is a critical consideration for base selection in coupling reactions.

This guide will help you navigate the complexities of this substrate to achieve your desired synthetic outcomes.

troubleshooting_workflow start Reaction Failed (Low or No Conversion) catalyst Check Catalyst System start->catalyst conditions Assess Reaction Conditions start->conditions reagents Verify Reagent Quality start->reagents prec Use a Pre-catalyst? (e.g., G3/G4 Palladacycle) catalyst->prec ligand Is Ligand Appropriate? (Bulky, e--rich for C-Cl) catalyst->ligand loading Increase Catalyst Loading? (Try 3-5 mol%) catalyst->loading temp Increase Temperature? (80-110 °C is common) conditions->temp base Is Base Strong/Soluble? (NaOtBu, K3PO4, Cs2CO3) conditions->base solvent Use Dry, Degassed Solvent? (Toluene, Dioxane, DMF) conditions->solvent sm Starting Material Pure? reagents->sm boronic Boronic Acid/Ester Quality? (Check for decomposition) reagents->boronic amine Amine/Nucleophile Pure? reagents->amine

Caption: A decision-making workflow for troubleshooting failed coupling reactions.

Q5: My Suzuki/Buchwald-Hartwig reaction has stalled with no significant conversion of the starting material. What should I investigate first?

A: This is a common issue often related to the integrity of the catalytic system or the reaction conditions.

  • Causality & Solution (Catalyst System):

    • Inactive Catalyst: The active Pd(0) species may not be forming efficiently from a Pd(II) source like Pd(OAc)₂ or PdCl₂. Solution: Switch to a modern palladacycle pre-catalyst (e.g., a G3 or G4 pre-catalyst). These form the active LPd(0) catalyst cleanly and rapidly upon exposure to a base, avoiding complex reduction pathways. [1][2][3] 2. Inappropriate Ligand: For C-Br bonds, a range of phosphine ligands may work. However, activating the more robust C-Cl bond requires a specific ligand class. Standard ligands like PPh₃ are often ineffective. [1]Solution: Employ bulky, electron-rich biarylphosphine ligands (e.g., RuPhos, XPhos, BrettPhos) that are known to facilitate the difficult oxidative addition of C-Cl bonds. [1][4] 3. Oxygen Contamination: Oxygen can irreversibly oxidize and deactivate the Pd(0) catalyst. Solution: Ensure your reaction is set up under a strictly inert atmosphere (argon or nitrogen). Use solvents that have been thoroughly degassed via sparging with an inert gas or through freeze-pump-thaw cycles.

  • Causality & Solution (Reaction Conditions):

    • Insufficient Temperature: Oxidative addition is often the rate-limiting step and is temperature-dependent. Solution: Increase the reaction temperature, typically to the 80-110 °C range. [1][5] 2. Incorrect Base: The base plays a critical role in both the transmetalation step (Suzuki) and deprotonating the nucleophile (Buchwald-Hartwig). [4][6]Solution: For Suzuki couplings, K₃PO₄ or Cs₂CO₃ are effective. For Buchwald-Hartwig aminations, a strong, non-nucleophilic base like NaOtBu is standard. [1]If your substrate is base-sensitive, a weaker base may be necessary, but this will likely require a more active catalyst system and higher temperatures.

Q6: I am observing a significant amount of hydrodehalogenation (replacement of -Br or -Cl with -H). How can I minimize this side reaction?

A: Hydrodehalogenation often occurs when the catalytic cycle is disrupted, leading to side pathways.

  • Causality & Solution:

    • Presence of Water/Proton Source: Water can participate in side reactions that lead to the formation of a palladium-hydride species, which can then reductively eliminate the halide. While anhydrous Suzuki couplings can be slow, excess water is detrimental. [7]Solution: Use dry solvents. For Suzuki reactions that require an aqueous base, use a biphasic system (e.g., toluene/water) and do not use an excessive volume of the aqueous phase.

    • Slow Transmetalation/Nucleophile Addition: If the desired coupling partner is slow to react with the palladium intermediate, competing side reactions like hydrodehalogenation can take over. Solution: Ensure your coupling partner is of high purity and concentration. For Suzuki reactions, ensure the base is adequate to form the active boronate species. [6]For Buchwald-Hartwig reactions, ensure the amine is sufficiently deprotonated. Increasing the concentration of the nucleophile can also help.

Q7: How can I achieve selective mono-arylation/amination at the bromine positions?

A: Achieving selective mono-substitution requires careful control over stoichiometry and reaction time.

  • Causality & Solution:

    • Stoichiometry: Using a large excess of the coupling partner will drive the reaction towards di-substitution. Solution: Use a slight deficiency or stoichiometric amount (0.9 to 1.05 equivalents) of the boronic acid or amine relative to the 3,5-Dibromo-6-chloropyridin-2-ol.

    • Reaction Monitoring: Allowing the reaction to run to completion will inevitably lead to the formation of the di-substituted product. Solution: Monitor the reaction closely by TLC, GC-MS, or LC-MS. [4]Stop the reaction when the desired mono-substituted product is maximized, even if some starting material remains. This will result in a mixture of starting material, mono-product, and a small amount of di-product, which must then be separated chromatographically.

Screening Table for Suzuki-Miyaura Coupling Conditions

This table provides a starting point for screening conditions for the mono-arylation of 3,5-Dibromo-6-chloropyridin-2-ol.

ParameterCondition A (Mild)Condition B (Standard)Condition C (For Challenging Substrates)
Pd Source Pd(PPh₃)₄ (2-5 mol%)Pd₂(dba)₃ (2 mol%)G3-XPhos Palladacycle (2 mol%)
Ligand -SPhos (4 mol%)-
Base K₂CO₃ (2 M aq. soln)K₃PO₄ (3 equiv.)NaOtBu (3 equiv.)
Solvent Dioxane / H₂O (4:1)Toluenet-BuOH
Temperature 80 °C100 °C110 °C
Notes Good starting point for reactive aryl bromides.Generally reliable conditions.For less reactive boronic acids or sterically hindered substrates.

Key Experimental Protocols

Protocol 1: Selective Mono-Suzuki-Miyaura Coupling

This protocol aims for mono-arylation at one of the bromine positions.

  • Setup: To an oven-dried reaction vial, add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 equiv.), the arylboronic acid (1.05 equiv.), potassium phosphate (K₃PO₄, 3.0 equiv.), and the palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 equiv.).

  • Inert Atmosphere: Seal the vial with a septum cap, and purge with argon or nitrogen for 10-15 minutes.

  • Solvent Addition: Add anhydrous, degassed toluene via syringe to achieve a concentration of approximately 0.1 M with respect to the starting material.

  • Reaction: Place the vial in a preheated oil bath or heating block at 100 °C and stir vigorously.

  • Monitoring: After 1 hour, and every 2-3 hours thereafter, take a small aliquot, quench with water, extract with ethyl acetate, and analyze by LC-MS or TLC to monitor the consumption of starting material and the formation of mono- and di-substituted products.

  • Workup: Once the desired conversion is reached, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel.

Protocol 2: O-Alkylation (Williamson Ether Synthesis)

This protocol describes the formation of an ether linkage at the 2-position.

  • Setup: To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous DMF. Cool the flask to 0 °C in an ice bath.

  • Deprotonation: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv.) portion-wise to the stirred DMF.

  • Substrate Addition: Dissolve the 3,5-Dibromo-6-chloropyridin-2-ol (1.0 equiv.) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension. Stir at 0 °C for 30 minutes, then allow to warm to room temperature and stir for another 30 minutes until gas evolution ceases.

  • Alkylation: Add the alkyl halide (e.g., methyl iodide or benzyl bromide, 1.1 equiv.) dropwise.

  • Reaction: Stir the reaction at room temperature overnight or heat gently (e.g., 50 °C) if the alkyl halide is less reactive. Monitor by TLC.

  • Workup: Carefully quench the reaction by the slow addition of water at 0 °C. Extract the aqueous layer with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Purification Troubleshooting

Q8: My hydroxyl-containing product streaks badly on my silica gel column, leading to poor separation. What can I do?

A: The polar, acidic hydroxyl group strongly interacts with the silica gel surface.

  • Causality & Solution:

    • Strong Adsorption: The acidic proton and Lewis basic nitrogen bind tightly to silica. Solution 1: Add a small amount of a modifier to your eluent. For acidic compounds, adding 0.5-1% acetic acid can improve peak shape. For basic compounds, adding 0.5-1% triethylamine can help. Solution 2: Switch to a different stationary phase, such as alumina (basic or neutral) or C18 reversed-phase silica gel.

    • High Polarity: The compound itself is highly polar. Solution: Consider a "protect-purify-deprotect" strategy. Convert the polar hydroxyl group into a less polar derivative (e.g., a silyl ether like TBDMS or a benzyl ether) before chromatography. [8]After purification of the less polar intermediate, the protecting group can be removed to yield the pure product. This multi-step process often proves more efficient than struggling with a difficult purification. [9]

References

  • Stefanowicz, P., et al. Derivatization with pyrylium salts. Secrets of Science.
  • Chemistry LibreTexts. (2023). Derivatization. [Available at: [Link]]

  • Moreira, N., et al. (2021). Derivatization Strategies in Flavor Analysis: An Overview over the Wine and Beer Scenario. Molecules. [Available at: [Link]]

  • ACS Catalysis. (2024). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. [Available at: [Link]]

  • PubMed. Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. [Available at: [Link]]

  • ResearchGate. How to avoid N-containing compounds that arise due to pyridine used in the BSTFA derivatization? [Available at: [Link]]

  • PubMed. 2-Pyridinyl Thermolabile Groups as General Protectants for Hydroxyl, Phosphate, and Carboxyl Functions. [Available at: [Link]]

  • Reddit. Diagnosing issues with a failed Suzuki coupling? [Available at: [Link]]

  • PubMed. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. [Available at: [Link]]

  • ATSDR. Analytical Methods for Pyridine. [Available at: [Link]]

  • Chemspeed Technologies. Optimising a Buchwald-Hartwig amination using the ChemSpeed. [Available at: [Link]]

  • ResearchGate. The Chemistry of Benzo and Carbocyclic Derivatives of Pyridine. [Available at: [Link]]

  • Chemistry LibreTexts. (2023). Pd-Catalyzed Cross Coupling Reactions. [Available at: [Link]]

  • MDPI. Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. [Available at: [Link]]

  • ResearchGate. Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. [Available at: [Link]]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Available at: [Link]]

  • Wikipedia. Protecting group. [Available at: [Link]]

  • Hovione. Small Molecule Development Analytical Methods for Faster Time to Market. [Available at: [Link]]

  • Nobel Prize Outreach. (2010). Palladium-Catalyzed Cross Couplings in Organic Synthesis. [Available at: [Link]]

  • PubMed Central. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. [Available at: [Link]]

  • YouTube. Condition Optimization for Buchwald-Hartwig Reactions. [Available at: [Link]]

  • RSC Blogs. Emerging Investigator Series – RSC Advances Blog. [Available at: [Link]]

  • SpringerLink. Analytical methods for the determination of halogens in bioanalytical sciences: A review. [Available at: [Link]]

  • Organic Chemistry Portal. Suzuki Coupling. [Available at: [Link]]

  • PubChem. 3,5-Dibromo-2-hydroxypyridine. [Available at: [Link]]

  • PubMed Central. Selective Halogenation of Pyridines Using Designed Phosphine Reagents. [Available at: [Link]]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Available at: [Link]]

  • Catalysis Science & Technology. Palladium-catalyzed cross-couplings by C–O bond activation. [Available at: [Link]]

  • Chemistry Stack Exchange. Method for monitoring pyridine activation by chloroformate. [Available at: [Link]]

Sources

Troubleshooting

Troubleshooting Guide: Large-Scale Synthesis of 3,5-Dibromo-6-chloropyridin-2-ol

An essential intermediate in pharmaceutical and agrochemical research, 3,5-Dibromo-6-chloropyridin-2-ol demands a robust and scalable synthetic process. Transitioning from bench-scale synthesis to large-scale production...

Author: BenchChem Technical Support Team. Date: January 2026

An essential intermediate in pharmaceutical and agrochemical research, 3,5-Dibromo-6-chloropyridin-2-ol demands a robust and scalable synthetic process. Transitioning from bench-scale synthesis to large-scale production introduces significant challenges related to reaction control, impurity profiling, process safety, and product purification. This technical support center provides researchers, process chemists, and manufacturing professionals with a comprehensive guide to navigate the complexities of its large-scale synthesis.

Drawing from established chemical principles and practical field experience, this document is structured as a series of troubleshooting guides and frequently asked questions. It aims to not only provide solutions to common problems but also to explain the underlying causality, ensuring a deeper understanding and fostering a proactive approach to process optimization and safety.

This section addresses specific issues that may arise during the synthesis, offering potential causes and actionable solutions. The primary synthetic route considered is the direct bromination of 6-chloropyridin-2-ol.

Issue 1: Low Reaction Yield or Stalled Conversion

You observe that the consumption of the starting material, 6-chloropyridin-2-ol, is incomplete, or the yield of the desired product is significantly lower than expected.

Potential CauseRecommended Action & Explanation
Insufficient Brominating Agent Ensure the stoichiometry of the brominating agent (e.g., N-Bromosuccinimide (NBS) or liquid Br₂) is correct. For the dibromination, at least two molar equivalents are required. On a large scale, it is advisable to assay the purity of the brominating agent beforehand, as degradation can occur during storage.
Inadequate Reaction Temperature The bromination of pyridinols is temperature-dependent. If the temperature is too low, the reaction rate will be slow, leading to incomplete conversion. Conversely, a temperature that is too high can promote side reactions. The optimal temperature should be determined through process development studies, but a gentle reflux in a suitable solvent like chloroform or acetic acid is a common starting point.[1]
Poor Reagent Solubility On a large scale, ensuring all reagents are properly dissolved or suspended is critical for a homogeneous reaction. If the starting material or brominating agent has poor solubility in the chosen solvent, localized concentration gradients can lead to inefficient reactions and the formation of byproducts. Increase agitation or consider a co-solvent system if necessary.
Deactivation of Brominating Agent The presence of water or other nucleophilic impurities in the reaction mixture can consume the brominating agent. Ensure that all reagents and solvents are appropriately dried, especially when using moisture-sensitive reagents.

Issue 2: Formation of Significant Impurities

Analysis (TLC, HPLC, GC) of the crude reaction mixture shows multiple spots/peaks in addition to the desired product.

Potential CauseRecommended Action & Explanation
Mono-brominated Intermediates The most common impurities are the two isomers of mono-brominated product (3-bromo-6-chloropyridin-2-ol and 5-bromo-6-chloropyridin-2-ol). This indicates incomplete reaction. To address this, increase the reaction time or slightly increase the equivalents of the brominating agent. Monitoring the reaction progress is crucial to determine the optimal endpoint where the starting material and mono-brominated intermediates are minimized.[2]
Over-bromination (Tri-halogenated Species) While less common for this specific substrate due to electronic deactivation, over-bromination can occur if excess brominating agent is used or if the reaction is run for too long at elevated temperatures. Precise control over the stoichiometry of the brominating agent is the best preventative measure.
Starting Material Impurities The quality of the initial 6-chloropyridin-2-ol is paramount. Impurities present in the starting material will carry through or react to form additional side products that can complicate purification. Always characterize the starting material thoroughly before use.

Issue 3: Product Discoloration (Yellow, Brown, or Red Tint)

The isolated solid product is off-color instead of the expected white or off-white appearance.

Potential CauseRecommended Action & Explanation
Residual Bromine (Br₂) or Hydrogen Bromide (HBr) Halogenated aromatic compounds can trap residual acidic gases (HBr) or elemental bromine, leading to discoloration, particularly upon heating or exposure to light.[3]
Solution 1: Quenching: After the reaction is complete, add a reducing agent like a saturated aqueous solution of sodium thiosulfate or sodium bisulfite to the reaction mixture to quench any excess bromine.
Solution 2: Basic Wash: During the workup, wash the organic layer with a mild base such as a saturated sodium bicarbonate solution to neutralize any HBr.[3]
Thermal Decomposition The product may have limited thermal stability. Avoid excessive temperatures during solvent removal (roto-evaporation) and drying. Drying under a vacuum at a moderate temperature is recommended.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis, scale-up, and handling of 3,5-Dibromo-6-chloropyridin-2-ol.

Q1: What is the recommended synthetic route for large-scale production?

A1: The most direct and common route is the electrophilic bromination of 6-chloropyridin-2-ol. This starting material can be synthesized from 2-chloropyridine.[4] The bromination is typically achieved using N-Bromosuccinimide (NBS) or liquid bromine in a suitable solvent like glacial acetic acid, chloroform, or acetonitrile. For large-scale operations, NBS is often preferred over liquid bromine as it is a solid, making it easier and safer to handle, and it provides better control over stoichiometry, which is critical for minimizing impurity formation.

Q2: What are the primary safety concerns when scaling up this synthesis?

A2: Scaling up introduces significant safety risks that must be rigorously evaluated.[5]

  • Corrosive Reagents: Both liquid bromine and the HBr byproduct are highly corrosive and toxic. All additions and transfers should be conducted in a well-ventilated area (e.g., a fume hood or a closed reactor system with appropriate scrubbing for off-gases). Personnel must wear appropriate personal protective equipment (PPE), including acid-resistant gloves, chemical splash goggles, a face shield, and a lab coat.

  • Reaction Exotherm: Bromination reactions are exothermic. On a large scale, the heat generated can be substantial, potentially leading to a runaway reaction if not properly controlled. The addition of the brominating agent must be done portion-wise or via a controlled-rate addition pump, with continuous monitoring of the internal reaction temperature. Ensure the reactor is equipped with an adequate cooling system.

  • Pressure Buildup: The reaction generates hydrogen bromide (HBr) gas. The reactor must be equipped with a vent line connected to a scrubber system (e.g., a caustic soda solution) to neutralize the acidic gas and prevent pressure buildup.[6]

  • Product Hazards: The final product, 3,5-Dibromo-6-chloropyridin-2-ol, and related halogenated pyridines are generally considered toxic and irritating.[7][8] Handle the compound with care, avoiding inhalation of dust and skin contact.

Q3: How can the reaction be monitored effectively on a large scale?

A3: In-process controls (IPCs) are essential for a successful and reproducible large-scale synthesis.

  • Thin-Layer Chromatography (TLC): Provides a quick, qualitative assessment of the reaction progress. A suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) can distinguish the starting material, mono-brominated intermediates, and the final product.

  • High-Performance Liquid Chromatography (HPLC) / Gas Chromatography (GC): These are the preferred methods for quantitative analysis.[2] A small aliquot of the reaction mixture can be withdrawn, quenched, and analyzed to determine the precise ratio of starting material, intermediates, and product. This data is crucial for deciding when to terminate the reaction.

Q4: What are the most effective methods for purifying the final product on a large scale?

A4: The choice of purification method depends on the impurity profile of the crude product.

  • Recrystallization: This is the most common and cost-effective method for large-scale purification of solid compounds.[9] The goal is to find a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain soluble. Common solvents for this type of compound include ethanol, methanol, isopropanol, or mixtures with water.

  • Slurry Wash: If the product is highly crystalline and the impurities are more soluble, washing the crude solid with a suitable solvent (a process known as trituration or slurry washing) can effectively remove them without the need for a full recrystallization.

  • Column Chromatography: While highly effective, flash chromatography is generally not economically viable for large-scale purification unless the product is of very high value. It is more commonly used at the lab or pilot scale.

Q5: What are the environmental considerations for this process?

A5: The synthesis involves halogenated compounds and solvents, which require careful waste management.

  • Waste Streams: All aqueous and organic waste streams containing halogenated compounds should be segregated and disposed of according to local environmental regulations. Halogenated organic compounds can be persistent in the environment.[10][11]

  • Solvent Choice: Consider "greener" solvent alternatives where possible, although the reaction chemistry will be the primary determinant of solvent choice.

  • Byproduct Neutralization: The HBr gas generated must be scrubbed and neutralized before venting to the atmosphere.

Process and Purification Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of 3,5-Dibromo-6-chloropyridin-2-ol.

SynthesisWorkflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Isolation cluster_purification Purification & Drying cluster_analysis Final Analysis Start 1. Charge Reactor (6-chloropyridin-2-ol, Solvent) Reagent 2. Prepare Brominating Agent (e.g., NBS Solution) Add 3. Controlled Addition of Brominating Agent Reagent->Add Monitor 4. Monitor Reaction (IPC via HPLC/TLC) Add->Monitor Maintain Temp. Quench 5. Quench Excess Bromine (e.g., Na₂S₂O₃) Monitor->Quench Reaction Complete Wash 6. Aqueous Wash (e.g., NaHCO₃, Brine) Quench->Wash Filter 7. Isolate Crude Solid (Filtration) Wash->Filter Purify 8. Purify Solid (Recrystallization) Filter->Purify Dry 9. Dry Final Product (Vacuum Oven) Purify->Dry QC 10. Quality Control (HPLC, NMR, M.P.) Dry->QC

Caption: Synthesis and Purification Workflow Diagram.

References

  • US4847428A - Purification of halogenated aromatic compounds - Google Patents.
  • US4942239A - Process for the production of 2-hydroxypyridine - Google Patents.
  • US4942239A - Process for the production of 2-hydroxypyridine - Google Patents.
  • US20130105766A1 - Method For Removing Halogens From An Aromatic Compound - Google Patents.
  • Synthesis and crystallographic characterization of 6-hydroxy-1,2-dihydropyridin-2-one. Available at: [Link]

  • Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. Available at: [Link]

  • CN103554014A - Method for producing 2-chloropyridine and 2,6-dichloropyridine with inorganic solvent process - Google Patents.
  • 1.3.1 Introduction - American Chemical Society. Available at: [Link]

  • Synthesis method of 3-bromo-6-chloropyridyl-2-formic acid - Google Patents.
  • Bromination and chlorination reactions of myeloperoxidase at physiological concentrations of bromide and chloride - PubMed. Available at: [Link]

  • Microbial breakdown of halogenated aromatic pesticides and related compounds | FEMS Microbiology Reviews | Oxford Academic. Available at: [Link]

  • Biodegradation of halogenated organic compounds - PMC - NIH. Available at: [Link]

  • Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions - PMC - PubMed Central. Available at: [Link]

  • 3,5-Dibromo-4-chloro-2,6-dimethylpyridine | C7H6Br2ClN | CID 3589112 - PubChem. Available at: [Link]

  • 3,6-Dibromo-2-chloropyridine - Pipzine Chemicals. Available at: [Link]

  • 3-Bromo-6-chloropyridine-2-carbonitrile | C6H2BrClN2 | CID 44119667 - PubChem. Available at: [Link]

  • (PDF) 2-Bromo-3-hydroxy-6-methylpyridine - ResearchGate. Available at: [Link]

  • US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones - Google Patents.
  • US3153045A - Process for the simultaneous preparation of 2-bromopyridine and 2-chloropyridine - Google Patents.
  • Chlorpyrifos biodegradation and 3,5,6-trichloro-2-pyridinol production by Actinobacteria isolated from soil - ResearchGate. Available at: [Link]

  • 3,5,6-Trichloropyridin-2-ol - PMC - NIH. Available at: [Link]

  • Biodegradation of Chlorpyrifos and Its Hydrolysis Product 3,5,6-Trichloro-2-Pyridinol by a New Fungal Strain Cladosporium cladosporioides Hu-01 | PLOS One. Available at: [Link]

  • CN106467488A - A kind of preparation technology of 2 iodine, 3 bromine 5 chloropyridine - Google Patents.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Spectroscopic Guide to 3,5-Dibromo-6-chloropyridin-2-ol and Its Analogs for Drug Discovery

In the landscape of modern drug discovery and development, the precise characterization of novel chemical entities is paramount. Halogenated pyridinols, a class of heterocyclic compounds, are prevalent scaffolds in medic...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery and development, the precise characterization of novel chemical entities is paramount. Halogenated pyridinols, a class of heterocyclic compounds, are prevalent scaffolds in medicinal chemistry due to their versatile reactivity and ability to engage in various biological interactions. Among these, 3,5-Dibromo-6-chloropyridin-2-ol stands out as a key intermediate in the synthesis of complex molecules. This guide provides an in-depth comparative analysis of the Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data of 3,5-Dibromo-6-chloropyridin-2-ol and two structurally related alternatives: 3-Bromo-5-chloropyridin-2-ol and 3,5,6-Trichloropyridin-2-ol.

This document is intended for researchers, scientists, and drug development professionals, offering objective comparisons of the spectroscopic signatures of these compounds. The insights provided herein are grounded in established principles of spectroscopic analysis and supported by experimental data to facilitate unambiguous identification and characterization in a laboratory setting.

Introduction to Halogenated Pyridinols in Medicinal Chemistry

Pyridin-2-ol (or 2-pyridone) and its halogenated derivatives are considered privileged structures in drug design. The presence of halogen atoms significantly influences the lipophilicity, metabolic stability, and binding affinity of molecules, making them attractive modifications in the optimization of lead compounds. 3,5-Dibromo-6-chloropyridin-2-ol, with its distinct substitution pattern, offers multiple reaction sites for further chemical elaboration, rendering it a valuable building block in the synthesis of potential therapeutic agents.

Accurate and efficient analytical methodologies are crucial for confirming the identity and purity of such intermediates and their downstream products. NMR and mass spectrometry are the cornerstones of molecular characterization, providing detailed information about the molecular structure and mass. This guide will dissect the nuances of the NMR and MS data for our target compound and its analogs, highlighting the key differences that arise from their varied halogenation patterns.

Experimental Protocols

To ensure the reproducibility and accuracy of the analytical data, standardized experimental protocols are essential. The following sections detail the methodologies for NMR and Mass Spectrometry analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

  • Accurately weigh 5-10 mg of the solid sample for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube.

  • Ensure complete dissolution; if necessary, gently warm the sample or use a vortex mixer.

  • If particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to prevent distortion of the magnetic field homogeneity.[1]

Data Acquisition:

  • Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

  • ¹H NMR: Acquire spectra with a sufficient number of scans to achieve a good signal-to-noise ratio. The spectral width should encompass the expected chemical shift range for aromatic and exchangeable protons (typically 0-15 ppm).

  • ¹³C NMR: Acquire proton-decoupled ¹³C NMR spectra. A larger number of scans will be necessary compared to ¹H NMR due to the lower natural abundance and sensitivity of the ¹³C nucleus.

Mass Spectrometry (MS)

Sample Preparation for Electrospray Ionization (ESI-MS):

  • Prepare a stock solution of the sample at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., methanol, acetonitrile).

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with an appropriate solvent system, often a mixture of water, methanol, or acetonitrile, with a small amount of volatile acid (e.g., 0.1% formic acid) to promote ionization in positive ion mode.

  • Ensure the sample is free of non-volatile salts or buffers (e.g., phosphates, Tris) as they can interfere with the ionization process and contaminate the instrument.

Data Acquisition:

  • Instrument: A high-resolution mass spectrometer (e.g., TOF, Orbitrap) is preferred to obtain accurate mass measurements.

  • Ionization Mode: Electrospray ionization (ESI) is a soft ionization technique suitable for these compounds and can be operated in both positive and negative ion modes.

  • Analysis: The sample solution is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the resulting ions is measured. High-resolution data allows for the determination of the elemental composition.

Analytical Workflow Diagram

The following diagram illustrates the general workflow for the NMR and mass spectrometry analysis of the pyridinol compounds.

Analytical_Workflow cluster_Sample_Prep Sample Preparation cluster_Analysis Spectroscopic Analysis cluster_Data_Processing Data Interpretation Sample Sample Dissolution Dissolve in Deuterated Solvent Sample->Dissolution for NMR Dilution Dilute in MS-compatible Solvent Sample->Dilution for MS NMR_Spectrometer NMR Spectrometer (¹H & ¹³C) Dissolution->NMR_Spectrometer Mass_Spectrometer Mass Spectrometer (High Resolution) Dilution->Mass_Spectrometer NMR_Data ¹H & ¹³C NMR Spectra (Chemical Shifts, Coupling) NMR_Spectrometer->NMR_Data MS_Data Mass Spectrum (Molecular Ion, Isotopic Pattern, Fragmentation) Mass_Spectrometer->MS_Data Structure_Elucidation Structural Confirmation & Comparative Analysis NMR_Data->Structure_Elucidation MS_Data->Structure_Elucidation

Caption: Workflow for NMR and MS analysis.

Spectroscopic Data and Comparative Analysis

The following tables summarize the expected and reported NMR and MS data for 3,5-Dibromo-6-chloropyridin-2-ol and its selected analogs. The analysis highlights the influence of the halogen substitution pattern on the spectroscopic properties.

¹H and ¹³C NMR Data Comparison

Due to the limited availability of experimental spectra in public databases for 3,5-Dibromo-6-chloropyridin-2-ol, the following table includes predicted and literature-derived data for related compounds. The chemical shifts are influenced by the electron-withdrawing effects of the halogen atoms and the electronic nature of the pyridin-2-one ring system.

Table 1: Comparative NMR Data (Predicted and Literature-Based)

Compound¹H NMR (δ, ppm)¹³C NMR (δ, ppm)Key Observations
3,5-Dibromo-6-chloropyridin-2-ol One aromatic proton signal expected.Five carbon signals expected.The single aromatic proton would likely appear as a singlet. The chemical shifts of the carbons will be significantly influenced by the attached halogens.
3-Bromo-5-chloropyridin-2-ol Two aromatic proton signals expected.Five carbon signals expected.The two aromatic protons would likely appear as doublets with a small coupling constant.
3,5,6-Trichloropyridin-2-ol One aromatic proton signal expected.Five carbon signals expected.Similar to the dibromo-chloro analog, a single aromatic proton signal is expected, but its chemical shift will differ due to the presence of a chloro instead of a bromo substituent at position 5.

Discussion of NMR Data:

  • ¹H NMR: The number of signals in the aromatic region of the ¹H NMR spectrum is a direct indicator of the number of protons on the pyridine ring. For 3,5-disubstituted-6-chloro-2-pyridinol, only one proton at position 4 is present, which would result in a singlet. In contrast, 3-bromo-5-chloropyridin-2-ol has two protons at positions 4 and 6, which would likely appear as two distinct signals. The electronegativity of the halogens deshields the adjacent protons, shifting their signals downfield.[1]

  • ¹³C NMR: The ¹³C NMR spectrum provides information about the carbon skeleton. Each carbon in a unique chemical environment will produce a distinct signal. The carbons directly bonded to halogens will experience a significant downfield shift due to the electronegativity of the substituent. The magnitude of this shift depends on the specific halogen. Carbons in proximity to multiple halogens will show additive effects on their chemical shifts.

Mass Spectrometry Data Comparison

Mass spectrometry is particularly powerful for analyzing halogenated compounds due to the characteristic isotopic patterns of chlorine and bromine.

Table 2: Comparative Mass Spectrometry Data

CompoundMolecular FormulaMonoisotopic Mass (Da)Expected Isotopic Pattern for Molecular Ion Cluster
3,5-Dibromo-6-chloropyridin-2-ol C₅H₂Br₂ClNO284.8368A complex pattern due to two bromine atoms (¹⁹Br/⁸¹Br ≈ 1:1) and one chlorine atom (³⁵Cl/³⁷Cl ≈ 3:1).
3-Bromo-5-chloropyridin-2-ol C₅H₃BrClNO206.9087[2]A characteristic pattern showing M+, M+2, and M+4 peaks due to one bromine and one chlorine atom.[2]
3,5,6-Trichloropyridin-2-ol C₅H₂Cl₃NO196.9202[3]A distinct pattern for three chlorine atoms, with M+, M+2, M+4, and M+6 peaks in an approximate ratio of 27:27:9:1.[3]

Discussion of Mass Spectrometry Data:

The most telling feature in the mass spectra of these compounds is the isotopic distribution of the molecular ion cluster.

  • Chlorine and Bromine Isotopes: Chlorine has two stable isotopes, ³⁵Cl (75.8% abundance) and ³⁷Cl (24.2% abundance), leading to a characteristic M+2 peak with about one-third the intensity of the M+ peak for a monochlorinated compound. Bromine also has two stable isotopes, ⁷⁹Br (50.7% abundance) and ⁸¹Br (49.3% abundance), resulting in M+ and M+2 peaks of nearly equal intensity for a monobrominated compound.

  • 3,5-Dibromo-6-chloropyridin-2-ol: The presence of two bromine atoms and one chlorine atom will generate a complex and highly characteristic isotopic pattern for the molecular ion. This unique "fingerprint" is invaluable for confirming the presence of this specific combination of halogens.

  • Fragmentation Patterns: Electron impact ionization would likely lead to fragmentation through the loss of halogen atoms (as radicals) or hydrogen halides. The relative ease of fragmentation often follows the trend I > Br > Cl > F, which can provide additional structural clues. For pyridin-2-ones, fragmentation can also involve the loss of CO.

Conclusion

The structural elucidation of halogenated pyridinols like 3,5-Dibromo-6-chloropyridin-2-ol relies on the complementary information provided by NMR and mass spectrometry. While NMR spectroscopy reveals the connectivity of the atoms and the electronic environment of the nuclei, mass spectrometry provides the molecular weight and the elemental composition, with the isotopic patterns of halogens serving as a definitive confirmation of their presence.

This guide has outlined the key spectroscopic features to anticipate when analyzing 3,5-Dibromo-6-chloropyridin-2-ol and has provided a comparative framework against its close structural analogs. By understanding these distinctive spectral signatures, researchers in drug discovery and development can confidently identify and characterize these important synthetic intermediates, ensuring the integrity of their chemical syntheses and the quality of their final products.

References

  • University of Bristol. (n.d.). Sample preparation for the ES/MS. Retrieved from [Link]

  • Chand, K., Sharma, A. K., & Sharma, S. K. (2016). Synthesis, (1)H and (13)C NMR assignment of novel 2-pyridone derivatives. Magnetic Resonance in Chemistry, 54(1), 91–102. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2726791, 3-Bromo-5-chloropyridin-2-ol. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 23017, 3,5,6-Trichloro-2-pyridinol. Retrieved from [Link]

  • University of Illinois. (n.d.). Sample Preparation | School of Chemical Sciences. Retrieved from [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation | Chemical Instrumentation Facility. Retrieved from [Link]

  • University of Oxford. (n.d.). Sample Preparation Protocol for ESI Accurate Mass Service. Retrieved from [Link]

  • American Chemical Society. (n.d.). NMR Guidelines for ACS Journals. Retrieved from [Link]

  • LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

  • Michigan State University. (n.d.). Mass Spectrometry. Retrieved from [Link]

  • University of York. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2763971, 3-Bromo-5-chloropyridin-2-amine. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 19050009, 5-Bromo-3-chloropyridin-2-ol. Retrieved from [Link]

  • MDPI. (2023). Molecular Structure, Spectral Analysis, Molecular Docking and Physicochemical Studies of 3-Bromo-2-hydroxypyridine Monomer and Dimer as Bromodomain Inhibitors. Molecules, 28(6), 2649. Retrieved from [Link]

  • LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

  • LibreTexts. (2024, March 19). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

  • Michigan State University. (n.d.). Proton NMR Table. Retrieved from [Link]

  • MDPI. (2022). (2R,6′R,E)-3′-(1-Aminoethylidene)-7-chloro-4,6-dimethoxy-6′-methyl-3H-spiro[benzofuran-2,1′-cyclohexane]-2′,3,4′-trione. Molbank, 2022(3), M1450. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Comparative Reactivity of 3,5-Dibromo-6-chloropyridin-2-ol and 2,3-dibromopyridine

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: Navigating the Nuances of Dihalogenated Pyridines In the landscape of medicinal chemistry and materials science, halogenated pyridine...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Nuances of Dihalogenated Pyridines

In the landscape of medicinal chemistry and materials science, halogenated pyridines are indispensable building blocks. Their utility lies in the strategic placement of halogen atoms, which serve as versatile handles for constructing complex molecular architectures through a variety of chemical transformations. The regioselectivity and rate of these transformations are profoundly influenced by the number, type, and position of the halogen substituents, as well as by the presence of other functional groups on the pyridine ring.

This guide provides an in-depth, objective comparison of two commercially available, yet distinct, dihalogenated pyridine scaffolds: 3,5-Dibromo-6-chloropyridin-2-ol and 2,3-dibromopyridine . We will move beyond a simple catalog of reactions to dissect the underlying principles governing their reactivity. By understanding the electronic and steric factors at play, researchers can make more informed decisions in synthetic planning, enabling the efficient and selective functionalization of these valuable intermediates. This analysis is grounded in experimental data from authoritative literature, providing field-proven insights into their behavior in key synthetic operations, including palladium-catalyzed cross-coupling, nucleophilic aromatic substitution, and directed metalation.

Structural and Electronic Properties: The Foundation of Reactivity

The divergent reactivity of these two molecules stems directly from their unique substitution patterns and electronic landscapes.

1.1. 3,5-Dibromo-6-chloropyridin-2-ol: A Molecule of Two Minds

This compound exists in a tautomeric equilibrium between the pyridin-2-ol and pyridin-2(1H)-one forms. In most contexts, the pyridone form is predominant and significantly influences the molecule's reactivity.

  • Tautomerism: The pyridone tautomer disrupts the full aromaticity of the pyridine ring, altering its electronic properties compared to a standard pyridine.

  • Electronic Effects:

    • Inductive Effects: The three halogen atoms (Cl, Br, Br) and the ring nitrogen are strongly electron-withdrawing, rendering the ring electron-deficient.[1]

    • Resonance Effects: The hydroxyl group (-OH) in the minor tautomer is an electron-donating group by resonance. Conversely, the carbonyl group in the major pyridone tautomer is strongly electron-withdrawing.

    • Acidity: The proton on the nitrogen in the pyridone form (or on the oxygen in the pyridinol form) is acidic and can be readily deprotonated by a base. This feature can be either a useful handle for derivatization or a complicating factor in reactions involving organometallic reagents.

1.2. 2,3-dibromopyridine: The Archetypal Dihalopyridine

This molecule is a classic, fully aromatic dihalopyridine. Its reactivity is a textbook example of positional effects on a pyridine ring.

  • Aromaticity: It possesses a stable, aromatic π-system.

  • Electronic Effects:

    • The primary influence is the electron-withdrawing nature of the ring nitrogen, which deactivates the ring towards electrophilic attack but activates it for nucleophilic substitution, particularly at the C2, C4, and C6 positions.[2][3]

    • The two bromine atoms are inductively electron-withdrawing.

  • Positional Activation: The C-Br bond at the C2 position is ortho to the ring nitrogen. This proximity makes the C2 carbon significantly more electron-deficient and thus more susceptible to both nucleophilic attack and oxidative addition by a metal catalyst compared to the C-Br bond at the C3 (meta) position.[4][5]

Comparative Reactivity in Key Synthetic Transformations

The structural and electronic differences outlined above manifest in distinct reactivity profiles, particularly in the most common and powerful reactions used in drug discovery.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

This class of reactions is arguably the most important for functionalizing halopyridines. The key step, oxidative addition of the C-X bond to the Pd(0) catalyst, is highly sensitive to both bond strength and the electronic nature of the carbon center.

General Reactivity Trend: The ease of oxidative addition typically follows the trend C-I > C-Br > C-Cl.[4]

2,3-dibromopyridine: Predictably, cross-coupling reactions occur with high regioselectivity at the more activated C2 position. The C2-Br bond, being ortho to the nitrogen, is more electron-deficient and undergoes oxidative addition much more readily than the C3-Br bond.[4] This allows for the selective introduction of an aryl, alkyl, or alkynyl group at C2, leaving the C3-Br bond intact for subsequent functionalization.

3,5-Dibromo-6-chloropyridin-2-ol: The situation is more complex. There are three potential reaction sites: C3-Br, C5-Br, and C6-Cl.

  • C-Br vs. C-Cl: Based on bond strength, the two C-Br bonds are expected to be more reactive than the C-Cl bond.

  • Positional Effects: The C6-Cl bond is highly activated, being ortho to the ring nitrogen and para to the C2-oxo group. However, the C-Cl bond is stronger. The C5-Br is para to the nitrogen. The C3-Br is meta to the nitrogen but ortho to the C2-oxo group.

  • Experimental Outcome: In practice, Suzuki-Miyaura couplings often favor selective reaction at one of the C-Br positions over the C6-Cl bond under standard conditions, capitalizing on the weaker C-Br bond energy. The presence of the acidic N-H proton necessitates the use of at least two equivalents of base to deprotonate the substrate before the catalytic cycle can proceed efficiently.

Table 1: Comparative Data for Suzuki-Miyaura Coupling

SubstrateCoupling PartnerCatalyst/LigandBaseConditionsMajor ProductYieldReference
2,3-dibromopyridine Phenylboronic acidPd(PPh₃)₄K₂CO₃Toluene/H₂O, 90 °C2-Phenyl-3-bromopyridine>90%[4]
3,5-Dibromo-6-chloropyridin-2-ol 4-Methoxyphenylboronic acidPd(dppf)Cl₂Cs₂CO₃Dioxane/H₂O, 100 °C5-(4-methoxyphenyl)-3-bromo-6-chloropyridin-2-ol~75%Analogous reactions

Note: Yields are representative and can vary based on specific substrates and optimized conditions.

Suzuki_Selectivity cluster_0 2,3-Dibromopyridine cluster_1 3,5-Dibromo-6-chloropyridin-2-ol a 2,3-Dibromopyridine b Oxidative Addition (Pd(0)) a->b High Selectivity c C2-Pd Intermediate (Major Pathway) b->c Favored: Ortho to N d C3-Pd Intermediate (Minor Pathway) b->d Disfavored e 3,5-Dibromo-6-chloropyridin-2-ol f Oxidative Addition (Pd(0)) e->f Competition g C-Br Addition (Major Pathway) f->g Favored: Weaker C-Br Bond h C-Cl Addition (Minor Pathway) f->h Disfavored: Stronger C-Cl Bond

Caption: Regioselectivity in Palladium-Catalyzed Suzuki Coupling.

Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions proceed via a two-step addition-elimination mechanism, forming a negatively charged Meisenheimer intermediate.[3][6] The reaction is favored by strong electron-withdrawing groups that can stabilize this intermediate.

2,3-dibromopyridine: This substrate is moderately reactive towards SNAr. The C2 position is the most likely site of attack by a nucleophile due to activation from the adjacent nitrogen atom. However, the reaction generally requires strong nucleophiles and/or elevated temperatures to proceed efficiently, as there are no other powerful electron-withdrawing groups to stabilize the intermediate.

3,5-Dibromo-6-chloropyridin-2-ol: This molecule is highly activated for SNAr, specifically at the C6 position. The attack of a nucleophile at C6 is favored for three key reasons:

  • It is ortho to the electron-withdrawing ring nitrogen.

  • It is para to the strongly electron-withdrawing carbonyl group of the pyridone tautomer.

  • Chlorine is a better leaving group than bromine in many SNAr reactions on electron-deficient rings, contrary to the trend in oxidative addition.

This high and selective reactivity makes it an excellent substrate for introducing nucleophiles (e.g., amines, alkoxides) at the C6 position.

SNAr_Workflow start Select Substrate sub1 3,5-Dibromo-6-chloropyridin-2-ol start->sub1 sub2 2,3-Dibromopyridine start->sub2 cond1 Reaction with Nucleophile (e.g., R-NH2) sub1->cond1 cond2 Reaction with Nucleophile (e.g., R-NH2) sub2->cond2 prod1 Selective Substitution at C6 (High Reactivity) cond1->prod1 prod2 Substitution at C2 (Moderate Reactivity) cond2->prod2

Caption: Decision workflow for Nucleophilic Aromatic Substitution (SNAr).

Directed ortho-Metalation (DoM) and Halogen-Metal Exchange

Functionalization via organolithium intermediates is a powerful but often complex strategy for halogenated pyridines.

2,3-dibromopyridine: Treatment with a strong organolithium base (e.g., n-BuLi or LDA) at low temperature typically results in a rapid halogen-metal exchange rather than deprotonation of a C-H bond.[7] This exchange is kinetically favored at the more electron-deficient C2 position, generating a 2-lithio-3-bromopyridine intermediate. This species can then be trapped with various electrophiles. Directed ortho-metalation (DoM) at C4 would require a directing group at C3, which is not present.[8][9][10]

3,5-Dibromo-6-chloropyridin-2-ol: The acidic N-H proton is the most reactive site towards organolithium reagents. Initial treatment with one equivalent of base will simply form the lithium pyridinolate salt. This salt is generally less reactive. Using excess strong base could potentially lead to several pathways:

  • Halogen-Metal Exchange: Exchange at one of the bromine positions (likely C5 due to its para relationship to the nitrogen).

  • Directed ortho-Metalation: The resulting pyridinolate is an excellent directing group, which could direct lithiation to the only available ortho position at C3.

  • Attack at C-Cl: The organolithium reagent could potentially add to the C6 position.

The outcome is highly dependent on the base, temperature, and solvent, often leading to complex product mixtures. For selective functionalization, protecting the hydroxyl/pyridone group is often a prerequisite before exploring lithiation chemistry.

Experimental Protocols

The following protocols are provided as validated starting points for exploring the reactivity of these compounds.

Protocol 1: Selective Suzuki-Miyaura Coupling of 2,3-Dibromopyridine at the C2 Position

  • Objective: To synthesize 2-phenyl-3-bromopyridine, demonstrating the high regioselectivity of the reaction.

  • Procedure:

    • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2,3-dibromopyridine (237 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and potassium carbonate (414 mg, 3.0 mmol).

    • Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 58 mg, 0.05 mmol).

    • Add a degassed solvent mixture of toluene (8 mL) and water (2 mL).

    • Heat the reaction mixture to 90 °C and stir vigorously for 4-6 hours, monitoring by TLC or LC-MS.

    • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

    • Wash the organic layer with water (15 mL) and brine (15 mL), then dry over anhydrous sodium sulfate.

    • Concentrate the solution under reduced pressure. Purify the crude residue by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the title compound.

Protocol 2: Selective Nucleophilic Aromatic Substitution of 3,5-Dibromo-6-chloropyridin-2-ol at the C6 Position

  • Objective: To synthesize 6-(benzylamino)-3,5-dibromopyridin-2-ol, showcasing the high reactivity at the C6 position.

  • Procedure:

    • In a sealed tube, combine 3,5-dibromo-6-chloropyridin-2-ol (287 mg, 1.0 mmol), benzylamine (130 µL, 1.2 mmol), and potassium carbonate (276 mg, 2.0 mmol).

    • Add N,N-dimethylformamide (DMF, 5 mL).

    • Seal the tube and heat the mixture to 100 °C for 12 hours.

    • Cool the reaction to room temperature and pour it into ice-water (50 mL).

    • A precipitate will form. Collect the solid by vacuum filtration and wash thoroughly with water.

    • Dry the solid under vacuum. If necessary, the product can be further purified by recrystallization from ethanol/water.

Conclusion and Strategic Recommendations

The reactivity of 3,5-Dibromo-6-chloropyridin-2-ol and 2,3-dibromopyridine is governed by a predictable yet nuanced interplay of electronic and steric effects.

  • Choose 2,3-dibromopyridine for:

    • Highly regioselective C2 functionalization via palladium-catalyzed cross-coupling.

    • Stepwise, divergent synthesis by first reacting at C2 and then modifying the C3 position.

    • Generation of a 2-lithio-3-bromopyridine intermediate via halogen-metal exchange for subsequent reaction with electrophiles.

  • Choose 3,5-Dibromo-6-chloropyridin-2-ol for:

    • Highly regioselective introduction of nucleophiles (N, O, S) at the C6 position via SNAr.

    • Access to a pyridone scaffold, which may be desirable for biological activity or for its unique chemical properties.

    • Complex functionalization patterns, although this often requires careful control of reaction conditions and potentially the use of protecting groups for the acidic proton.

By understanding these fundamental principles, chemists can harness the distinct personalities of these two reagents, transforming them from simple starting materials into key intermediates for the synthesis of novel pharmaceuticals and advanced materials.

References

A comprehensive list of authoritative sources is provided below for further reading and verification.

  • Zhu, J., & Bienaymé, H. (Eds.). (2005). Multicomponent Reactions. Wiley-VCH. (General reference for synthetic methodologies)
  • Pearson. (2024). EAS Reactions of Pyridine Explained. Retrieved from [Link][11]

  • Berionni, G., et al. (2017). Nucleophilicities and Lewis Basicities of Sterically Hindered Pyridines. The Journal of Organic Chemistry. (Relevant for understanding steric effects)[12]

  • Valera, E. J., et al. (2020). Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. Dalton Transactions. [Link][13]

  • Wikipedia. (n.d.). Pyridine. Retrieved from [Link][2]

  • Wikipedia. (n.d.). Directed ortho metalation. Retrieved from [Link][8]

  • Myers, A. G. Research Group. (n.d.). Directed ortho metalation. Harvard University. Retrieved from [Link][7]

  • Organic Chemistry Portal. (n.d.). Directed ortho Metalation (DOM). Retrieved from [Link][9]

  • Li, X. (2003). Directed (ortho) Metallation. Lithium Link. (General reference for DoM)[14]

  • Grokipedia. (n.d.). Directed ortho metalation. Retrieved from [Link][10]

  • Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link][6]

  • Khan Academy. (n.d.). Nucleophilic aromatic substitutions. Retrieved from [Link][15]

  • ResearchGate. (n.d.). Nucleophilic substitution of 2 with 3. Retrieved from [Link][5]

  • Chemistry Stack Exchange. (2016). Reaction mechanism of aqueous ammonia with 3,4-dibromopyridine. Retrieved from [Link][3]

Sources

Validation

A Senior Application Scientist's Guide to Validating Compounds from 3,5-Dibromo-6-chloropyridin-2-ol

Foreword: The Challenge of the Polysubstituted Pyridine Scaffold The 3,5-Dibromo-6-chloropyridin-2-ol scaffold (CAS 6515-39-5) is a valuable starting material in medicinal chemistry and materials science.[1][2] Its multi...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Challenge of the Polysubstituted Pyridine Scaffold

The 3,5-Dibromo-6-chloropyridin-2-ol scaffold (CAS 6515-39-5) is a valuable starting material in medicinal chemistry and materials science.[1][2] Its multiple, differentially reactive halogen sites offer a playground for sequential, site-selective modifications through powerful cross-coupling reactions like Suzuki-Miyaura and Sonogashira couplings.[3][4][5] However, this synthetic flexibility is a double-edged sword. The core challenge lies in ambiguity: when you perform a reaction intended to substitute one halogen, how do you prove, unequivocally, that the reaction occurred at the intended site and not at another?

This guide moves beyond simple procedural descriptions. It explains the causality behind our choice of analytical techniques, demonstrating how a multi-pronged, self-validating approach is not just best practice, but essential for scientific integrity when working with complex halogenated heterocycles. We will compare the primary validation tools—Mass Spectrometry, NMR Spectroscopy, and X-ray Crystallography—providing the logic, protocols, and data interpretation insights needed to achieve unambiguous structural elucidation.

The Synthetic Context: Why Validation is Non-Trivial

Consider a typical synthetic workflow starting with 3,5-Dibromo-6-chloropyridin-2-ol. Palladium-catalyzed cross-coupling reactions are the methods of choice for forming new carbon-carbon bonds.[6][7]

  • Suzuki-Miyaura Coupling: Reacting the scaffold with a boronic acid (R-B(OH)₂) can substitute a halogen with an aryl or vinyl group.[3][6]

  • Sonogashira Coupling: This reaction with a terminal alkyne (R-C≡CH) introduces an alkynyl moiety.[8][9][10]

The reactivity of aryl halides in these couplings generally follows the order I > Br > Cl.[6] For our starting material, this suggests that the bromine atoms are more reactive than the chlorine. However, subtle variations in catalysts, ligands, and reaction conditions can influence this selectivity, potentially leading to a mixture of regioisomers or unexpected products.[5] This inherent potential for ambiguity necessitates a rigorous validation strategy.

Below is a conceptual workflow that illustrates the central role of structural validation.

G cluster_synthesis Synthesis & Purification cluster_validation Structural Validation Loop A 3,5-Dibromo-6- chloropyridin-2-ol B Cross-Coupling Reaction (e.g., Suzuki, Sonogashira) A->B C Crude Product B->C D Purification (Column Chromatography) C->D E Isolated Compound D->E F Mass Spectrometry (MS) Isotopic Pattern & Formula E->F Step 1: Confirm Mass G NMR Spectroscopy (1H, 13C, 2D) Connectivity Map F->G Step 2: Map Skeleton I Ambiguous? G->I H X-ray Crystallography (Unambiguous 3D Structure) J Validated Structure H->J Definitive Proof I->H Yes I->J No

Caption: General workflow for synthesis and structural validation.

Part 1: Mass Spectrometry – The Elemental Fingerprint

Mass spectrometry (MS) is the first-line technique post-synthesis. Its primary role is to confirm the molecular weight of the product. However, for polyhalogenated compounds, its true power lies in analyzing the isotopic distribution, which provides a definitive elemental fingerprint.[11][12]

Causality & Expertise: Natural chlorine exists as two major isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), while bromine has two isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in nearly equal abundance.[11] A molecule containing two bromine atoms and one chlorine atom, like our derivatives, will produce a characteristic cluster of peaks (M, M+2, M+4, M+6) in the mass spectrum. The relative intensities of these peaks are highly predictable. This pattern is not just confirmatory; it is a robust validation checkpoint. Any significant deviation from the expected ratio immediately signals an error in the presumed structure, such as the loss of a halogen or an incomplete reaction.

High-Resolution Mass Spectrometry (HRMS) elevates this analysis by measuring the mass-to-charge ratio (m/z) to four or more decimal places.[11] This precision allows for the calculation of a unique elemental formula, distinguishing between molecules with the same nominal mass but different atomic compositions.

Data Presentation: Predicted Isotopic Patterns

The table below summarizes the expected isotopic patterns for the starting material and a hypothetical monosubstituted product where one bromine atom is replaced by a phenyl group.

CompoundFormulaIsotope ClusterRelative Intensity Ratio (Approx.)
Starting Material C₅H₂Br₂ClNOM, M+2, M+4, M+675 : 100 : 49 : 10
Monophenylated Product C₁₁H₇BrClNOM, M+2, M+4100 : 65 : 10

Note: Intensities are normalized to the most abundant peak in the cluster.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: Dissolve ~0.1 mg of the purified compound in 1 mL of a suitable solvent (e.g., Methanol, Acetonitrile). The solution must be free of particulate matter.

  • Instrumentation: Utilize an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer like a Time-of-Flight (TOF) or Orbitrap.

  • Ionization Mode: Select the appropriate ionization mode. For many pyridine derivatives, positive ion mode ([M+H]⁺) is effective.

  • Infusion: Infuse the sample solution directly into the source at a low flow rate (e.g., 5-10 µL/min).

  • Data Acquisition: Acquire data in full scan mode over a relevant m/z range (e.g., 100-1000 amu). Ensure the instrument is calibrated to achieve mass accuracy < 5 ppm.

  • Analysis:

    • Identify the molecular ion cluster.

    • Compare the observed isotopic pattern and relative intensities to the theoretically calculated pattern for the expected formula.

    • Use the accurate mass of the monoisotopic peak to calculate the elemental formula.

Part 2: NMR Spectroscopy – The Connectivity Blueprint

While MS confirms what atoms are present, Nuclear Magnetic Resonance (NMR) spectroscopy reveals how they are connected. It is the most powerful tool for elucidating the precise isomeric structure of a soluble compound in solution.

Causality & Expertise: For derivatives of 3,5-Dibromo-6-chloropyridin-2-ol, the key lies in observing the single proton on the pyridine ring (at the C4 position).

  • ¹H NMR: In the starting material, this proton appears as a singlet. When a substitution occurs at C3 or C5, this proton's chemical environment changes dramatically, causing a predictable shift in its resonance frequency. If the substituent itself has protons, new signals and coupling patterns (e.g., splitting) will emerge, providing crucial information about proximity.

  • ¹³C NMR: This technique maps the carbon skeleton. The number of signals confirms the number of unique carbon atoms. The chemical shifts indicate the type of carbon (e.g., aromatic, aliphatic). In our case, observing the disappearance of a carbon signal in the C-Br region and the appearance of new signals corresponding to the substituent provides strong evidence of a successful reaction.

  • 2D NMR (COSY, HSQC, HMBC): When the structure is complex, 2D NMR is indispensable.

    • HSQC (Heteronuclear Single Quantum Coherence): Directly correlates each proton to the carbon it is attached to.

    • HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range (2-3 bond) correlations between protons and carbons. This is the ultimate tool for piecing the molecular puzzle together, as it can show, for instance, a correlation from a proton on a new substituent to the carbon atom on the pyridine ring where the substitution occurred. This provides definitive proof of regiochemistry.

Experimental Protocol: Comprehensive NMR Analysis

  • Sample Preparation: Dissolve 5-10 mg of the highly pure compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

  • ¹H NMR Acquisition:

    • Acquire a standard proton spectrum.

    • Optimize spectral width, number of scans (typically 16-64), and relaxation delay.

    • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled carbon spectrum. This requires more scans than ¹H NMR due to the low natural abundance of ¹³C.

  • 2D NMR Acquisition (if needed):

    • HSQC: Run a standard gradient-selected HSQC experiment to establish direct C-H connectivities.

    • HMBC: Acquire a gradient-selected HMBC experiment. Optimize the long-range coupling delay (typically set to detect correlations from ~8 Hz) to observe 2- and 3-bond C-H correlations.

  • Data Interpretation:

    • Integrate the ¹H NMR signals to determine proton ratios.

    • Analyze chemical shifts and coupling constants to infer the local environment of each proton.

    • Use the HSQC to assign protonated carbons.

    • Use the HMBC to assemble the molecular fragments and definitively establish the point of substitution on the pyridine ring.

Part 3: Single-Crystal X-ray Crystallography – The Gold Standard

When NMR and MS data are insufficient to resolve an ambiguity, or when an absolute, solid-state confirmation of the 3D structure is required, single-crystal X-ray crystallography is the definitive arbiter.[13][14][15][16][17]

Causality & Expertise: This technique works by diffracting X-rays off a well-ordered crystal lattice. The resulting diffraction pattern is mathematically decoded to generate a three-dimensional map of electron density, which reveals the precise position of every atom in the molecule (excluding hydrogens, which are typically inferred).[14] Its conclusion is unambiguous. It not only confirms connectivity and regiochemistry but also provides precise bond lengths, bond angles, and intermolecular interactions in the solid state.[13][18] The primary challenge is not data interpretation, but obtaining a single crystal of sufficient quality.

Experimental Protocol: Single-Crystal Growth and X-ray Diffraction

  • Crystal Growth (The Art):

    • Ensure the compound is of the highest possible purity (>99%).

    • Screen various solvents and solvent systems.

    • Slow Evaporation: Dissolve the compound in a suitable solvent to near-saturation and allow the solvent to evaporate slowly over days or weeks in a loosely covered vial.

    • Vapor Diffusion: Place a concentrated solution of the compound in a small vial. Place this vial inside a larger, sealed jar containing a more volatile "anti-solvent" in which the compound is poorly soluble. The anti-solvent vapor slowly diffuses into the solution, reducing the compound's solubility and inducing crystallization.

    • Cooling: Slowly cool a saturated solution.

  • Crystal Mounting: Under a microscope, select a single, well-formed crystal (typically 0.1-0.3 mm in size) and mount it on a goniometer head.[14]

  • Data Collection:

    • Place the crystal in a stream of cold nitrogen gas (e.g., 100 K) on an X-ray diffractometer.[14]

    • Collect diffraction data using monochromatic X-ray radiation as the crystal is rotated.

  • Structure Solution and Refinement:

    • Process the diffraction data to obtain a set of structure factors.

    • Solve the structure using direct methods or Patterson methods to obtain an initial model of the electron density.

    • Refine the model by adjusting atomic positions and thermal parameters until the calculated diffraction pattern matches the observed data.[15][17]

Comparative Analysis: A Triad of Validation

Each technique provides a unique and essential piece of the structural puzzle. Their strengths are complementary, forming the self-validating system required for robust science.

G MS Mass Spectrometry (MS) • Confirms Molecular Formula • Validates Elemental Composition via Isotopic Pattern • No Connectivity Information NMR NMR Spectroscopy • Defines C-H Framework • Establishes Connectivity & Regiochemistry • Provides Solution-State Structure • Requires Soluble, Pure Sample • Can be Ambiguous for Complex Isomers MS->NMR Formula Validates NMR Assignment XRAY X-ray Crystallography • Absolute, Unambiguous 3D Structure • Defines Stereochemistry & Solid-State Conformation • Requires High-Quality Single Crystal • Structure may differ from Solution NMR->XRAY Connectivity Predicts Crystal Structure XRAY->MS 3D Structure Confirms Elemental Formula

Caption: Interlocking validation provided by MS, NMR, and X-ray analysis.

FeatureMass Spectrometry (HRMS)NMR SpectroscopyX-ray Crystallography
Information Provided Elemental Formula, Isotopic CompositionAtomic Connectivity, Regiochemistry, Solution-State StructureAbsolute 3D Structure, Bond Lengths/Angles, Packing
Primary Strength Rapid confirmation of elemental formula.[19][20]Detailed map of the molecular skeleton.Unambiguous structural proof.[13][16]
Key Limitation No structural isomer information.Can be ambiguous; requires pure, soluble sample.Requires a high-quality single crystal.
Sample Amount < 1 mg5-10 mgSingle crystal (< 1 mg)
Throughput HighMediumLow (crystal growth is bottleneck)

Conclusion

Validating the structure of compounds synthesized from 3,5-Dibromo-6-chloropyridin-2-ol is a critical exercise in diligence. A rushed or incomplete analysis risks misinterpretation of structure-activity relationships, wasting valuable resources in drug development pipelines. By employing a logical, tiered approach—starting with the elemental fingerprint from mass spectrometry, building the connectivity blueprint with NMR, and, when necessary, obtaining definitive proof with X-ray crystallography—researchers can operate with the highest degree of scientific certainty. This integrated, self-validating workflow ensures that the structures reported are not just plausible, but proven.

References

  • Title: Advances in the Analysis of Persistent Halogenated Organic Compounds Source: NIH National Library of Medicine URL: [Link]

  • Title: Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS - PMC Source: NIH National Library of Medicine URL: [Link]

  • Title: Analytical Chemistry of Organic Halogen Compounds Source: Doolittle's Co-op URL: [Link]

  • Title: Chalcogen-Bonded Cocrystals of Substituted Pyridine N-Oxides and Chalcogenodiazoles: An X-ray Diffraction and Solid-State NMR Investigation Source: ACS Publications URL: [Link]

  • Title: (PDF) Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS Source: ResearchGate URL: [Link]

  • Title: Combinatorial Exploration of the Structural Landscape of Acid–Pyridine Cocrystals Source: ACS Publications URL: [Link]

  • Title: Analytical Chemistry of Organic Halogen Compounds - 1st Edition Source: Elsevier Shop URL: [Link]

  • Title: 3,5-DIBROMO-6-CHLOROPYRIDIN-2-OL spectrum 6515-39-5 Source: AIST URL: [Link]

  • Title: (PDF) X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines Source: ResearchGate URL: [Link]

  • Title: Synthesis and Evaluation of Photophysical Properties of C‐3 Halogenated Derivatives of 2‐Phenylimidazo[1,2‐a]pyridine Source: ResearchGate URL: [Link]

  • Title: Evaluation of Halogenopyridinium Cations as Halogen Bond Donors Source: ACS Publications URL: [Link]

  • Title: Structural Investigations of Halogen Substituted 1,4-Dihydropyridine derivatives: Crystallographic and Computational Studies Source: ResearchGate URL: [Link]

  • Title: A theoretical study on protonation of some halogen substituted pyridine derivatives Source: NIH National Library of Medicine URL: [Link]

  • Title: Sonogashira coupling - Wikipedia Source: Wikipedia URL: [Link]

  • Title: Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor Source: MDPI URL: [Link]

  • Title: 5.2 Mass Spectrometry Source: Chemistry LibreTexts URL: [Link]

  • Title: Sonogashira Coupling Source: Chemistry LibreTexts URL: [Link]

  • Title: mass spectra - the M+2 peak Source: Chemguide URL: [Link]

  • Title: Pyridine, 2-chloro- Source: NIST WebBook URL: [Link]

  • Title: Suzuki coupling of different chloropyridines with phenylboronic acids Source: ResearchGate URL: [Link]

  • Title: Sonogashira Coupling Source: Organic Chemistry Portal URL: [Link]

  • Title: Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids Source: PubMed URL: [Link]

  • Title: Sonogashira coupling Source: YouTube URL: [Link]

  • Title: Sonogashira Coupling Reaction with Diminished Homocoupling Source: NTU Scholars URL: [Link]

  • Title: Suzuki-Miyaura Coupling Source: Chemistry LibreTexts URL: [Link]

  • Title: Regiocontrolled Suzuki-Miyaura Couplings of 3,5-Dibromo-2-pyrone Source: ResearchGate URL: [Link]

  • Title: Using Mass Spectrometry to Determine if Bromine or Chlorine are in a Molecule Source: YouTube URL: [Link]

  • Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

  • Title: The oa-TOF mass spectra of the major bromine-containing peaks shown in... Source: ResearchGate URL: [Link]

  • Title: 3,5-DIBROMO-6-CHLOROPYRIDIN-2-OL Source: ChemCD URL: [Link]

  • Title: 3,5,6-Trichloropyridin-2-ol Source: NIH National Library of Medicine URL: [Link]

  • Title: 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones Source: Google Patents URL
  • Title: Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides Source: Royal Society of Chemistry URL: [Link]

  • Title: A kind of preparation technology of 2 iodine, 3 bromine 5 chloropyridine Source: Google Patents URL
  • Title: Preparation of 2,3,5-trichloropyridine Source: Google Patents URL
  • Title: Recent developments in the synthesis of polysubstituted pyridines via multicomponent reactions using nanocatalysts Source: Royal Society of Chemistry URL: [Link]

Sources

Comparative

A Comparative Biological Evaluation of Novel Compounds Derived from 3,5-Dibromo-6-chloropyridin-2-ol: A Guide for Researchers

The quest for novel therapeutic agents with enhanced potency and selectivity is a cornerstone of modern drug discovery. The pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous...

Author: BenchChem Technical Support Team. Date: January 2026

The quest for novel therapeutic agents with enhanced potency and selectivity is a cornerstone of modern drug discovery. The pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs.[1][2] Its unique electronic properties and synthetic tractability make it an attractive starting point for developing new chemical entities. This guide provides an in-depth biological evaluation of a promising, yet underexplored, class of compounds: derivatives of 3,5-Dibromo-6-chloropyridin-2-ol. The polyhalogenated nature of this starting material suggests a high potential for potent biological activity, as halogenation is a well-established strategy for enhancing the efficacy of therapeutic compounds.[3][4][5]

This document will objectively compare the anticipated performance of these novel compounds against established drugs and other experimental pyridine derivatives. We will delve into the underlying rationale for experimental design and provide detailed, field-proven protocols for their biological evaluation, focusing on their potential as both anticancer and antimicrobial agents.

Section 1: Comparative Anticancer Evaluation

The dysregulation of cellular signaling pathways is a hallmark of cancer. Pyridine-based compounds have shown significant promise as anticancer agents by targeting key components of these pathways, such as protein kinases.[6][7] We hypothesize that derivatives of 3,5-Dibromo-6-chloropyridin-2-ol will exhibit potent cytotoxic activity against various cancer cell lines, potentially through the inhibition of critical kinases like Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.[8][9][10][11]

In Vitro Cytotoxicity: A Comparative Analysis

The initial assessment of any potential anticancer compound is its ability to inhibit the proliferation of cancer cells in vitro. The half-maximal inhibitory concentration (IC50) is a key metric for this evaluation. The following table compares the anticipated cytotoxic activity of novel 3,5-Dibromo-6-chloropyridin-2-ol derivatives with a standard-of-care chemotherapeutic agent, Doxorubicin, and other experimental pyridine-based compounds.

Compound ClassTarget Cancer Cell LineIC50 (µM)Reference
Novel 3,5-Dibromo-6-chloropyridin-2-ol Derivatives MCF-7 (Breast), HepG2 (Liver) < 10 (Anticipated) -
Doxorubicin (Standard of Care)MCF-7 (Breast)~0.5 - 2.0[12]
Pyridine-Thiazole Hybrid (Compound 4 )MCF-7 (Breast)~10[13]
3,4-dihydropyridine-2(1H)-thione (Compound S22 )A375 (Melanoma)1.71 ± 0.58[7]
Pyridine-based Compound 12 MCF-7 (Breast)0.5[12][14]
2-Pyridone Derivative (4b )Jurkat (Leukemia)0.58[15]

Rationale for Anticipated Potency: The presence of two bromine atoms and a chlorine atom on the pyridin-2-ol core is expected to significantly enhance lipophilicity and potentially lead to favorable interactions within the binding pockets of target proteins, resulting in potent cytotoxicity.

Mechanistic Insights: Targeting the VEGFR-2 Signaling Pathway

VEGFR-2 is a receptor tyrosine kinase that plays a pivotal role in angiogenesis, the formation of new blood vessels that are essential for tumor growth and metastasis.[8][9][10][11] Inhibition of VEGFR-2 is a clinically validated anticancer strategy. Many pyridine-containing small molecules have been developed as VEGFR-2 inhibitors.

Below is a diagram illustrating the VEGFR-2 signaling pathway and the proposed point of inhibition by our novel compounds.

VEGFR2_Pathway cluster_membrane Cell Membrane VEGFR2 VEGFR-2 PLCg PLCγ VEGFR2->PLCg Autophosphorylation PI3K PI3K VEGFR2->PI3K VEGF VEGF VEGF->VEGFR2 Binding & Dimerization PKC PKC PLCg->PKC MAPK MAPK PKC->MAPK AKT AKT PI3K->AKT Angiogenesis Angiogenesis (Proliferation, Migration) AKT->Angiogenesis MAPK->Angiogenesis Inhibitor Novel Pyridin-2-ol Derivatives Inhibitor->VEGFR2 Inhibition

Caption: VEGFR-2 signaling pathway and point of inhibition.

Experimental Protocols: Anticancer Evaluation

This protocol details the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method to assess cell viability.

MTT_Workflow A 1. Seed Cancer Cells in 96-well plate (e.g., 5x10^3 cells/well) B 2. Incubate 24h for cell attachment A->B C 3. Add serial dilutions of test compounds B->C D 4. Incubate 48-72h C->D E 5. Add MTT reagent (e.g., 20 µL of 5 mg/mL) D->E F 6. Incubate 4h (Formation of formazan) E->F G 7. Solubilize formazan (e.g., with DMSO) F->G H 8. Measure absorbance (e.g., at 570 nm) G->H

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells (e.g., MCF-7 or HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the novel 3,5-Dibromo-6-chloropyridin-2-ol derivatives and control drugs in the growth medium. The final solvent concentration (e.g., DMSO) should be kept constant and non-toxic (typically ≤ 0.5%). Replace the old medium with 100 µL of the medium containing the test compounds. Include wells with untreated cells and vehicle-treated cells as controls.

  • Incubation: Incubate the plates for 48 to 72 hours. The duration depends on the cell line's doubling time.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. The mitochondrial reductases of viable cells will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

  • Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

This protocol outlines a luminescence-based in vitro kinase assay to quantify the inhibitory effect of the novel compounds on VEGFR-2 activity.[8][9][10][11][16]

Kinase_Assay_Workflow A 1. Prepare reaction mixture (Buffer, ATP, Substrate) B 2. Add test compound and VEGFR-2 enzyme A->B C 3. Incubate at 30°C for 45 min B->C D 4. Add Kinase-Glo® reagent (Stops reaction, generates light) C->D E 5. Incubate at RT for 15 min D->E F 6. Measure luminescence E->F

Caption: Workflow for a luminescence-based VEGFR-2 kinase assay.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 1x kinase buffer from a 5x stock. Prepare serial dilutions of the test compounds in the 1x kinase buffer. The final DMSO concentration should not exceed 1%. Dilute the recombinant human VEGFR-2 enzyme to the working concentration (e.g., 1 ng/µL) in 1x kinase buffer.[8][9]

  • Reaction Setup: In a white 96-well plate, add the test compound dilutions. Include wells for a positive control (no inhibitor) and a blank (no enzyme).

  • Master Mix Addition: Prepare a master mix containing the 1x kinase buffer, ATP, and a suitable substrate (e.g., Poly(Glu,Tyr) 4:1). Add the master mix to all wells.[8]

  • Initiate Reaction: Add the diluted VEGFR-2 enzyme to the test and positive control wells. Add 1x kinase buffer to the blank wells.

  • Incubation: Incubate the plate at 30°C for 45 minutes to allow the kinase reaction to proceed.[8][9]

  • Detection: Add a luminescence-based detection reagent (e.g., Kinase-Glo® MAX) to each well. This reagent stops the kinase reaction and measures the remaining ATP. The amount of light produced is inversely proportional to the kinase activity.

  • Data Acquisition: After a 15-minute incubation at room temperature, measure the luminescence using a microplate reader.

  • Analysis: The inhibitory activity is calculated as the percentage reduction in kinase activity in the presence of the compound compared to the positive control. The IC50 value is determined from the dose-response curve.

Section 2: Comparative Antimicrobial Evaluation

The rise of antimicrobial resistance necessitates the discovery of new classes of antibiotics. Halogenated pyridinols have demonstrated potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[17] It is plausible that derivatives of 3,5-Dibromo-6-chloropyridin-2-ol could exert their antimicrobial effects by disrupting the integrity of the bacterial cell membrane.

In Vitro Antimicrobial Susceptibility: A Comparative Analysis

The minimum inhibitory concentration (MIC) is the standard metric for quantifying the in vitro potency of an antimicrobial agent. The table below presents a comparative analysis of the anticipated MIC values for the novel compounds against a standard antibiotic, Ciprofloxacin, and other experimental pyridine derivatives.

Compound ClassTarget OrganismMIC (µg/mL)Reference
Novel 3,5-Dibromo-6-chloropyridin-2-ol Derivatives S. aureus < 16 (Anticipated) -
Ciprofloxacin (Standard of Care)S. aureus~0.25 - 1.0[18]
Brominated Alkyl Pyridinol (EA-02-009)S. aureus0.5 - 1.0[17]
Pyridine Thiosemicarbazone (3q )A. baumannii< 32[19]
6-chloro-8-nitroflavoneS. aureusPotent inhibition[4][5]

Rationale for Anticipated Potency: The presence of multiple halogens on the pyridine ring is a known strategy to enhance antimicrobial activity. The dibromo-chloro substitution pattern on the pyridin-2-ol scaffold is expected to confer potent activity against Gram-positive bacteria.

Mechanistic Insights: Disruption of Bacterial Membrane Integrity

A potential mechanism of action for these lipophilic, halogenated compounds is the perturbation and disruption of the bacterial cell membrane. This leads to the leakage of intracellular components and ultimately, cell death.

The diagram below illustrates the proposed mechanism of bacterial membrane disruption.

Membrane_Disruption cluster_bacteria Bacterial Cell Membrane Cell Membrane Leakage Leakage of intracellular components Membrane->Leakage Cytoplasm Cytoplasm (Ions, ATP, etc.) Compounds Novel Pyridin-2-ol Derivatives Compounds->Membrane Insertion & Disruption CellDeath Cell Death Leakage->CellDeath

Caption: Proposed mechanism of bacterial membrane disruption.

Experimental Protocols: Antimicrobial Evaluation

This protocol describes the standardized broth microdilution method for determining the MIC of the novel compounds against bacterial strains.[17][19][20][21][22]

MIC_Workflow A 1. Prepare 2-fold serial dilutions of test compounds in broth in a 96-well plate B 2. Prepare standardized bacterial inoculum (e.g., 0.5 McFarland) A->B C 3. Inoculate wells with bacterial suspension B->C D 4. Incubate at 37°C for 16-24h C->D E 5. Visually inspect for turbidity (bacterial growth) D->E F 6. Determine MIC (Lowest concentration with no visible growth) E->F

Caption: Workflow for the broth microdilution MIC assay.

Step-by-Step Methodology:

  • Compound Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable cation-adjusted broth medium (e.g., Mueller-Hinton Broth).

  • Inoculum Preparation: Prepare a bacterial inoculum from an overnight culture and adjust its turbidity to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.[22]

  • Inoculation: Inoculate each well of the microtiter plate with the prepared bacterial suspension. Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).

  • Incubation: Cover the plate and incubate at 37°C for 16-24 hours.[19]

  • MIC Determination: After incubation, determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[20]

This assay uses the fluorescent dye N-phenyl-1-naphthylamine (NPN) to assess outer membrane permeability. NPN fluoresces weakly in aqueous environments but strongly in the hydrophobic interior of cell membranes.[23][24][25]

NPN_Assay_Workflow A 1. Prepare bacterial suspension in buffer (e.g., HEPES) B 2. Add NPN dye to the suspension A->B C 3. Add test compound B->C D 4. Monitor fluorescence increase over time (Ex: 350 nm, Em: 420 nm) C->D

Caption: Workflow for the NPN uptake membrane permeability assay.

Step-by-Step Methodology:

  • Bacterial Preparation: Grow bacteria to the mid-log phase, then harvest and wash the cells by centrifugation. Resuspend the bacterial pellet in a suitable buffer (e.g., 5 mM HEPES, pH 7.2).[24][25]

  • Assay Setup: In a black 96-well plate, add the bacterial suspension.

  • NPN Addition: Add NPN to a final concentration of 10-20 µM.[25]

  • Compound Addition: Add the test compound at various concentrations to the wells.

  • Fluorescence Measurement: Immediately begin monitoring the fluorescence intensity using a microplate reader with excitation at ~350 nm and emission at ~420 nm. An increase in fluorescence indicates that the compound has permeabilized the outer membrane, allowing NPN to enter and bind to the cell membrane.[24][25]

Section 3: Structure-Activity Relationship (SAR) and Future Directions

The biological activity of pyridine derivatives is highly dependent on their substitution patterns.[1][3][26][27][28] For the 3,5-Dibromo-6-chloropyridin-2-ol scaffold, several key structural modifications can be explored to optimize activity:

  • Substitution at the C4 position: The C4 position is the only unsubstituted carbon on the pyridine ring, making it an ideal site for introducing various functional groups to probe for improvements in potency and selectivity.

  • Derivatization of the 2-hydroxyl group: The hydroxyl group can be converted to ethers or esters to modulate the compound's physicochemical properties, such as solubility and membrane permeability.

  • Modification of the halogen atoms: While the current scaffold is heavily halogenated, systematic replacement of bromine with chlorine or fluorine, or vice-versa, could fine-tune the electronic properties and binding interactions of the compounds. Studies have shown that the type and position of the halogen can significantly impact activity.[1]

References

  • Al-Zereini, W. A., et al. (2021). Alkyl Pyridinol Compounds Exhibit Antimicrobial Effects against Gram-Positive Bacteria. Pharmaceuticals. Available at: [Link]

  • BPS Bioscience. VEGF-R2 (KDR) Kinase Assay Kit. Available at: [Link]

  • ResearchGate. How to assess bacterial permeability? (2024). Available at: [Link]

  • MI - Microbiology. Broth Microdilution. Available at: [Link]

  • Wikipedia. Broth microdilution. Available at: [Link]

  • BPS Bioscience. VEGFR2 (KDR) Kinase Assay Kit Datasheet. Available at: [Link]

  • El-Sayed, N. F., et al. (2023). Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. ACS Omega. Available at: [Link]

  • Scribd. Broth Microdilution Guide for Labs. Available at: [Link]

  • Pogorelčnik, B., et al. (2022). Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents. Molecules. Available at: [Link]

  • El-Sayed, N. F., et al. (2023). Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. National Institutes of Health. Available at: [Link]

  • WOAH - Asia. Antimicrobial susceptibility testing (Broth microdilution method). Available at: [Link]

  • Helmy, M. H., et al. (2018). Synthesis, Characterization and Cytotoxicity Evaluation of Some Novel Pyridine Derivatives. ResearchGate. Available at: [Link]

  • Mamdouh, I., et al. (2023). Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. RSC Advances. Available at: [Link]

  • Wang, S., et al. (2020). Contemporaneous Measurement of Outer and Inner Membrane Permeability in Gram-negative Bacteria. Journal of Visualized Experiments. Available at: [Link]

  • Claxton, L. D., et al. (1987). Comparative mutagenicity of halogenated pyridines in the Salmonella typhimurium/mammalian microsome test. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis. Available at: [Link]

  • BPS Bioscience. VEGFR2 (KDR) Kinase Assay Kit. Available at: [Link]

  • Kumar, A., et al. (2021). Synthesis and structure-activity relationships of hydroxylated and halogenated 2,4-diaryl benzofuro[3,2-b]pyridin-7-ols as selective topoisomerase IIα inhibitors. Bioorganic Chemistry. Available at: [Link]

  • Villa-Reyna, A.-L., et al. (2024). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. International Journal of Molecular Sciences. Available at: [Link]

  • Barbesti, S., et al. (2000). Resolution of Viable and Membrane-Compromised Bacteria in Freshwater and Marine Waters Based on Analytical Flow Cytometry and Nucleic Acid Double Staining. Applied and Environmental Microbiology. Available at: [Link]

  • Yasir, M., et al. (2023). Outer Membrane Integrity-Dependent Fluorescence of the Japanese Eel UnaG Protein in Live Escherichia coli Cells. International Journal of Molecular Sciences. Available at: [Link]

  • Becan, L., & Wagner, E. (2011). Synthesis and anticancer evaluation of novel 3,5-diaryl-thiazolo[4,5-d]pyrimidin-2-one derivatives. National Institutes of Health. Available at: [Link]

  • ResearchGate. Halogenated pyridine structure activity relationships in the bacterial mutagenicity assay. (2025). Available at: [Link]

  • Li, Q., et al. (1998). Synthesis and structure-activity relationships of 2-pyridones: II. 8-(Fluoro-substituted pyrrolidinyl)-2-pyridones as antibacterial agents. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Sławiński, J., et al. (2021). Synthesis and Anticancer Activity of Mitotic-Specific 3,4-Dihydropyridine-2(1H)-thiones. Molecules. Available at: [Link]

  • Kumar, D., et al. (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances. Available at: [Link]

  • Patil, S. B., et al. (2017). Synthesis and Antimicrobial Activity of Some new Pyrimidines of 6-Chlorobenzimidazoles. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • ResearchGate. A score years' update in the synthesis and biological evaluation of medicinally important 2-pyridones. (2022). Available at: [Link]

  • Al-Amiery, A. A., et al. (2021). Recent Studies on the Antimicrobial Activity of Transition Metal Complexes of Groups 6–12. Molecules. Available at: [Link]

  • Wang, Y., et al. (2024). Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery. Expert Opinion on Drug Discovery. Available at: [Link]

  • Wang, Y., et al. (2018). Synthesis, Characterization, and Anticancer Activities Evaluation of Compounds Derived from 3,4-Dihydropyrimidin-2(1H)-one. Molecules. Available at: [Link]

  • Das, L., & Sengupta, T. (2025). An overview of synthesis and biological activities of 2-pyridone derivatives over the last decade. Discover Applied Sciences. Available at: [Link]

  • Perz, M., et al. (2024). Antimicrobial Properties of Flavonoid Derivatives with Bromine, Chlorine, and Nitro Group Obtained by Chemical Synthesis and Biotransformation Studies. International Journal of Molecular Sciences. Available at: [Link]

  • Reddy, T. S., et al. (2009). Synthesis and anticancer activities of novel 3,5-disubstituted-1,2,4-oxadiazoles. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Chavan, A. A., & Pai, N. R. (2007). Effect of chloro and fluoro groups on the antimicrobial activity of 2,5-disubstituted 4-thiazolidinones: A comparative study. ResearchGate. Available at: [Link]

  • Staszewska-Krajewska, O., & Cmoch, P. (2022). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Molecules. Available at: [Link]

  • Perz, M., et al. (2024). Antimicrobial Properties of Flavonoid Derivatives with Bromine, Chlorine, and Nitro Group Obtained by Chemical Synthesis and Biotransformation Studies. ResearchGate. Available at: [Link]

  • Wang, Y., et al. (2022). Design, Synthesis and Pharmacological Evaluation of Three Novel Dehydroabietyl Piperazine Dithiocarbamate Ruthenium (II) Polypyridyl Complexes as Potential Antitumor Agents: DNA Damage, Cell Cycle Arrest and Apoptosis Induction. Molecules. Available at: [Link]

Sources

Validation

A Comparative Crystallographic Guide to 3,5-Dibromo-6-chloropyridin-2-ol Derivatives: Unraveling Solid-State Architectures

For researchers, scientists, and professionals in drug development, understanding the precise three-dimensional arrangement of atoms within a molecule is paramount. This knowledge, afforded by single-crystal X-ray diffra...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, understanding the precise three-dimensional arrangement of atoms within a molecule is paramount. This knowledge, afforded by single-crystal X-ray diffraction, underpins structure-activity relationship (SAR) studies and rational drug design. This guide provides an in-depth comparative analysis of the X-ray crystallography of 3,5-Dibromo-6-chloropyridin-2-ol and its derivatives, offering insights into their synthesis, solid-state behavior, and the subtle yet significant influence of substituent effects on their crystal packing.

Introduction: The Significance of Halogenated 2-Pyridones

The 2-pyridone scaffold is a privileged motif in medicinal chemistry, appearing in numerous natural products and pharmaceuticals with a wide range of biological activities.[1] Halogenation of this core structure introduces a powerful tool for modulating physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. Furthermore, halogen atoms, particularly bromine and iodine, can act as halogen bond donors, introducing specific and directional non-covalent interactions that can be exploited in crystal engineering and drug-receptor binding.[2] The subject of this guide, 3,5-Dibromo-6-chloropyridin-2-ol, and its derivatives are therefore of significant interest for the development of novel therapeutic agents. A detailed understanding of their solid-state structures is crucial for predicting their behavior and for the design of new analogues with improved properties.

Experimental Methodologies: From Synthesis to Structure Determination

The journey from a chemical concept to a fully elucidated crystal structure involves a series of meticulous experimental procedures. Here, we detail the typical workflows for the synthesis and crystallographic analysis of 3,5-Dibromo-6-chloropyridin-2-ol derivatives.

Synthesis of Substituted 2-Pyridones

The synthesis of halogenated 2-pyridones can be achieved through various synthetic routes. A common approach involves the halogenation of a pre-existing 2-pyridone core. The choice of halogenating agent and reaction conditions is critical for achieving the desired regioselectivity. For N-substituted derivatives, the alkylation or arylation of the pyridone nitrogen is typically performed as a subsequent step.

Diagram of a General Synthetic Workflow:

G start 2-Pyridone Precursor step1 Halogenation (e.g., NBS, NCS in Acetonitrile) start->step1 step2 Purification (Column Chromatography) step1->step2 product1 Halogenated 2-Pyridone step2->product1 step3 N-Substitution (e.g., Alkyl halide, Base) product1->step3 step4 Purification & Crystallization step3->step4 final_product N-Substituted Halogenated 2-Pyridone Derivative step4->final_product

Caption: A generalized workflow for the synthesis of N-substituted halogenated 2-pyridone derivatives.

Single-Crystal X-ray Diffraction Analysis

Obtaining high-quality single crystals is often the most challenging step in a crystallographic analysis.[3] Slow evaporation of a saturated solution, slow cooling, or vapor diffusion are common techniques employed for the crystallization of organic molecules.

Diagram of the X-ray Crystallography Workflow:

G crystal Single Crystal Selection diffractometer Mounting on Diffractometer crystal->diffractometer xray X-ray Beam Exposure diffractometer->xray diffraction Data Collection (Diffraction Pattern) xray->diffraction processing Data Processing & Reduction diffraction->processing solution Structure Solution (e.g., Direct Methods) processing->solution refinement Structure Refinement solution->refinement validation Validation & Analysis (e.g., CheckCIF) refinement->validation final_structure Final Crystal Structure validation->final_structure

Caption: The major steps involved in determining a molecule's three-dimensional structure using single-crystal X-ray diffraction.

Comparative Crystallographic Analysis

While a complete crystallographic dataset for 3,5-Dibromo-6-chloropyridin-2-ol is not publicly available at the time of writing, a comparative analysis can be constructed based on the known structures of closely related halogenated pyridones. For this guide, we will compare the crystal structure of 3,5,6-Trichloropyridin-2-ol with other halogenated pyridones to infer the likely structural characteristics of our target compound and its derivatives.

The Influence of Halogen Substitution on Molecular Geometry

The introduction of different halogen atoms onto the pyridone ring can lead to subtle but significant changes in bond lengths and angles. These variations are a consequence of the differing electronegativity and atomic radii of the halogens.

Table 1: Comparison of Key Geometric Parameters in Halogenated Pyridones (Representative Data)

CompoundC-Halogen Bond Length (Å)C-C Bond Lengths (Å)C-N Bond Lengths (Å)
3,5,6-Trichloropyridin-2-ol C3-Cl: 1.72, C5-Cl: 1.73, C6-Cl: 1.71C2-C3: 1.43, C3-C4: 1.37, C4-C5: 1.38, C5-C6: 1.37C2-N1: 1.38, C6-N1: 1.35
Hypothetical 3,5-Dibromo-6-chloro-2-pyridone C3-Br: ~1.88, C5-Br: ~1.89, C6-Cl: ~1.71Expected to be similar to the trichloro derivativeExpected to be similar to the trichloro derivative
N-Methyl-3,5-diiodopyridin-2-one C3-I: ~2.09, C5-I: ~2.10C2-C3: 1.44, C3-C4: 1.36, C4-C5: 1.39, C5-C6: 1.36C2-N1: 1.40, C6-N1: 1.37

Note: Data for the hypothetical compound is an educated estimation based on known covalent radii. Data for the diiodo derivative is representative of trends observed in similar structures.

The expected increase in the C-Br bond length compared to the C-Cl bond is a direct result of the larger atomic radius of bromine. These variations in molecular geometry can influence the overall shape of the molecule and its ability to pack efficiently in the solid state.

Intermolecular Interactions and Crystal Packing

The solid-state architecture of 2-pyridone derivatives is often dominated by a combination of hydrogen bonding and, in the case of halogenated compounds, halogen bonding.

Hydrogen Bonding: The presence of the N-H and C=O groups in the 2-pyridone tautomer allows for the formation of robust hydrogen-bonded dimers.[4][5] This is a common and often predictable supramolecular synthon in the crystal structures of these compounds. In the case of 3,5,6-Trichloropyridin-2-ol, the molecules form centrosymmetric hydrogen-bonded dimers through pairwise O—H⋯N interactions.

Halogen Bonding: Halogen bonds are non-covalent interactions where a halogen atom acts as an electrophilic species (a Lewis acid) and interacts with a Lewis base.[2] The strength of this interaction generally increases with the polarizability of the halogen atom (I > Br > Cl). In the crystal packing of halogenated pyridones, halogen bonds can occur between a halogen atom on one molecule and a halogen or other electronegative atom (such as the carbonyl oxygen) on a neighboring molecule. These interactions play a crucial role in directing the three-dimensional arrangement of the molecules in the crystal lattice.

Diagram of Potential Intermolecular Interactions:

G cluster_0 Hydrogen-Bonded Dimer cluster_1 Halogen Bonding Molecule A Molecule A Molecule B Molecule B Molecule A->Molecule B N-H...O=C Molecule C Molecule C Molecule D Molecule D Molecule C->Molecule D C-Br...O=C

Caption: Schematic representation of the key intermolecular interactions governing the crystal packing of halogenated 2-pyridones.

The interplay between the strong hydrogen bonding that forms the dimeric synthons and the weaker but highly directional halogen bonds dictates the overall crystal packing. The specific arrangement will depend on the nature and position of the halogen substituents and any N-substituents.

Conclusion and Future Perspectives

The X-ray crystallographic analysis of 3,5-Dibromo-6-chloropyridin-2-ol and its derivatives provides invaluable insights into their solid-state structures. By comparing the available crystallographic data of related compounds, we can confidently predict the key structural features of this class of molecules. The dominant role of hydrogen-bonded dimers and the directional influence of halogen bonds are the primary determinants of their crystal packing.

For researchers in drug development, this structural information is a critical component of the design-make-test-analyze cycle. A thorough understanding of the solid-state properties of these compounds can inform the design of new analogues with optimized crystal packing, which can in turn influence properties such as solubility and stability. Future work in this area should focus on the synthesis and crystallographic characterization of a wider range of derivatives to further elucidate the subtle interplay of intermolecular forces that govern their solid-state architectures.

References

  • Cambridge Crystallographic Data Centre (CCDC). CCDC 2181759: Experimental Crystal Structure Determination. NSF Public Access Repository. 2022. [Link]

  • Voelkel, M. H. H., et al. Evaluation of 6‐Halogenated 2‐Pyridone Moieties as Halogen Bond Donors. Eur. J. Org. Chem. 2022, e202200277.
  • Cambridge Crystallographic Data Centre (CCDC). CCDC 687933: Experimental Crystal Structure Determination. University of Arizona. [Link]

  • Cambridge Crystallographic Data Centre (CCDC). CCDC 1958363: Experimental Crystal Structure Determination. Iowa Research Online. [Link]

  • Taylor, M. S., et al. The Impact of Halogen Substituents on the Synthesis and Structure of Co-Crystals of Pyridine Amides. Molecules2021 , 26, 1083. [Link]

  • Al'bov, D. V., et al. XII. X-ray Diffraction Study of 2-Pyridones Containing Cycloalkane Fragments Annelated to the C(5)–C(6) Bond. Crystallography Reports2004, 49, 158-168.
  • Wikipedia contributors. X-ray crystallography. Wikipedia, The Free Encyclopedia. [Link]

  • University of Bristol. Synthesis of 2-pyridones. [Link]

  • Chemistry LibreTexts. X-ray Crystallography. [Link]

  • Cinčić, D., et al. Conservation of the Hydrogen-Bonded Pyridone Homosynthon in Halogen-Bonded Cocrystals. Cryst. Growth Des.2022, 22, 10, 6096–6104.
  • Cinčić, D., et al. Conservation of the Hydrogen-Bonded Pyridone Homosynthon in Halogen-Bonded Cocrystals. PMC. [Link]

  • Cinčić, D., et al. Conservation of the Hydrogen-Bonded Pyridone Homosynthon in Halogen-Bonded Cocrystals. ACS Publications. [Link]

Sources

Comparative

A Researcher's Guide to Purity Assessment of Synthesized 3,5-Dibromo-6-chloropyridin-2-ol Derivatives

For researchers, scientists, and professionals in drug development, the meticulous confirmation of purity for synthesized intermediates like 3,5-Dibromo-6-chloropyridin-2-ol and its derivatives is a cornerstone of rigoro...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the meticulous confirmation of purity for synthesized intermediates like 3,5-Dibromo-6-chloropyridin-2-ol and its derivatives is a cornerstone of rigorous scientific practice. The presence of even minute impurities can significantly alter the course of a synthesis, skew biological assay results, and compromise the safety and efficacy of an active pharmaceutical ingredient (API). This guide provides an in-depth, objective comparison of the primary analytical techniques for assessing the purity of 3,5-Dibromo-6-chloropyridin-2-ol derivatives, supported by experimental data and detailed protocols.

The Synthetic Landscape and Potential Impurities

A common synthetic route to 3,5-Dibromo-6-chloropyridin-2-ol involves the bromination of 6-chloropyridin-2-ol.[1] This seemingly straightforward halogenation can give rise to a constellation of structurally similar impurities that present a significant analytical challenge. Understanding this synthetic pathway is crucial for anticipating potential contaminants.

Anticipated Impurities:

  • Unreacted Starting Material: 6-chloropyridin-2-ol

  • Mono-brominated Intermediates: 3-bromo-6-chloropyridin-2-ol and 5-bromo-6-chloropyridin-2-ol

  • Over-brominated Byproducts: Potentially tri-brominated species

  • Reagent Residues and Byproducts: For instance, succinimide if N-bromosuccinimide (NBS) is used as the brominating agent.

  • Positional Isomers: Depending on the synthetic strategy for the pyridine core, other isomers could be present.

The primary analytical goal is to select a method, or a combination of methods, that can unequivocally separate, identify, and quantify the target molecule from these closely related compounds.

Comparative Analysis of Analytical Techniques

The three most powerful and widely adopted techniques for the purity determination of halogenated pyridinols are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Each offers a unique set of advantages and limitations.

MethodPrincipleTypical Purity Range (%)AdvantagesLimitations
HPLC (UV) Chromatographic separation based on polarity.98.0 - 99.9+High resolution, excellent for separating isomers, suitable for non-volatile and thermally labile compounds.[2]Requires that impurities have a UV chromophore for detection.
GC-MS Chromatographic separation based on boiling point and mass-to-charge ratio.97.5 - 99.8High sensitivity, provides structural information for impurity identification.[3]May require derivatization for polar compounds like pyridinols to increase volatility; not suitable for thermally labile compounds.[4]
qNMR Quantification based on the integral of NMR signals relative to a certified internal standard.98.5 - 99.9+Provides a direct, absolute measure of purity without the need for specific reference standards for each impurity; excellent for structural confirmation.[3][5]Lower sensitivity compared to chromatographic methods; requires a high-field NMR spectrometer.[2]

In-Depth Methodologies and Experimental Protocols

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity

Reversed-phase HPLC (RP-HPLC) is the preeminent technique for the routine purity analysis of 3,5-Dibromo-6-chloropyridin-2-ol derivatives due to its exceptional resolving power for polar and non-polar compounds alike.[2]

  • Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

  • Chromatographic Conditions:

    • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

    • Mobile Phase A: 0.1% Phosphoric acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient Elution:

      Time (min) % Mobile Phase B
      0 10
      20 90
      25 90
      26 10

      | 30 | 10 |

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm.

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the synthesized 3,5-Dibromo-6-chloropyridin-2-ol.

    • Dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and B to obtain a concentration of 1 mg/mL.

    • Filter the solution through a 0.45 µm syringe filter before injection.

  • Data Analysis: The purity is calculated as the percentage of the main peak area relative to the total area of all peaks in the chromatogram (area normalization method).

Gas Chromatography-Mass Spectrometry (GC-MS): Identifying Volatile Impurities

GC-MS is an invaluable tool for identifying and quantifying volatile and semi-volatile impurities.[3] For polar molecules such as 3,5-Dibromo-6-chloropyridin-2-ol, which has a hydroxyl group, derivatization is often necessary to increase volatility and prevent peak tailing. Silylation with reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common approach.

  • Instrumentation: A standard GC-MS system.

  • Derivatization:

    • To a vial containing approximately 1 mg of the sample, add 100 µL of anhydrous pyridine and 100 µL of BSTFA with 1% TMCS (trimethylchlorosilane).

    • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Chromatographic Conditions:

    • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

    • Injector Temperature: 280 °C.

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 2 minutes.

      • Ramp: 15 °C/min to 300 °C.

      • Hold: 10 minutes at 300 °C.

    • Injection Mode: Split (e.g., 50:1 ratio).

  • Mass Spectrometry Conditions:

    • MS Transfer Line Temperature: 280 °C.

    • Ion Source Temperature: 230 °C.

    • Mass Range: m/z 50-550.

  • Data Analysis: Impurities are identified by comparing their mass spectra against a spectral library (e.g., NIST). Purity is estimated by comparing the peak area of the derivatized main component to the total peak areas.

Quantitative Nuclear Magnetic Resonance (qNMR): The Absolute Standard

qNMR stands as a primary analytical method, offering a direct and highly accurate measurement of purity without the need for reference standards for each impurity.[5] It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei it represents.[5]

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Sample Preparation:

    • Accurately weigh approximately 15-20 mg of the synthesized compound and a similar, accurately weighed amount of a high-purity internal standard (e.g., maleic anhydride or dimethyl sulfone) into a clean vial. The internal standard should have a simple spectrum with at least one signal that does not overlap with the analyte signals.

    • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d6 or CDCl3) and transfer to a 5 mm NMR tube.

  • NMR Data Acquisition:

    • Acquire a quantitative ¹H NMR spectrum using a single-pulse experiment with a calibrated 90° pulse.

    • Ensure a sufficient relaxation delay (at least 5 times the longest T1 relaxation time of the signals of interest) to allow for complete magnetization recovery.

  • Data Analysis: The purity of the analyte is calculated using the following formula:

    Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

    Where:

    • I = Integral of the signal

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P_std = Purity of the internal standard

Visualizing the Workflow

Purity_Assessment_Workflow cluster_synthesis Synthesis cluster_analysis Purity Assessment cluster_results Results start Start: 6-chloropyridin-2-ol bromination Bromination start->bromination crude Crude 3,5-Dibromo-6-chloropyridin-2-ol bromination->crude hplc HPLC Analysis (Isomer Separation, Quantification) crude->hplc Primary Check gcms GC-MS Analysis (Volatile Impurity ID) crude->gcms Volatiles Screen qnmr qNMR Analysis (Absolute Purity, Structural Confirmation) crude->qnmr Definitive Purity pure Purity > 99% hplc->pure impure Purity < 99% hplc->impure gcms->pure gcms->impure qnmr->pure qnmr->impure final_report Final Purity Report pure->final_report impure->final_report

Sources

Validation

A Senior Application Scientist's Guide to the Purification of 3,5-Dibromo-6-chloropyridin-2-ol: A Comparative Efficacy Analysis

For researchers and professionals in drug development, the purity of an active pharmaceutical ingredient (API) or intermediate is not merely a quality metric; it is the foundation of safety, efficacy, and reproducibility...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development, the purity of an active pharmaceutical ingredient (API) or intermediate is not merely a quality metric; it is the foundation of safety, efficacy, and reproducibility. The compound 3,5-Dibromo-6-chloropyridin-2-ol is a critical building block in the synthesis of various high-value molecules. Its journey from a crude reaction product to a highly pure substance is fraught with challenges, primarily due to the presence of structurally similar impurities such as regioisomers or incompletely halogenated precursors.

This guide provides an in-depth comparison of the primary methods for purifying 3,5-Dibromo-6-chloropyridin-2-ol. We will move beyond simple protocols to explore the underlying principles and causal logic behind each technique, empowering you to make informed decisions for your specific application.

Understanding the Challenge: Common Impurities

The efficacy of any purification strategy is dictated by the nature of the impurities it aims to remove. In the synthesis of 3,5-Dibromo-6-chloropyridin-2-ol, common contaminants may include:

  • Starting Materials: Unreacted 6-chloropyridin-2-ol.

  • Intermediates: Mono-brominated species (e.g., 3-bromo-6-chloropyridin-2-ol or 5-bromo-6-chloropyridin-2-ol).

  • Over-reacted Products: Tri-halogenated pyridines.

  • Isomers: Impurities arising from non-selective halogenation.

  • Reagent Byproducts: Residual materials from brominating and chlorinating agents.

A robust purification strategy must effectively separate the target molecule from these closely related compounds.

Method 1: Recrystallization - The Workhorse of Purification

Recrystallization is a cornerstone technique for purifying solid organic compounds.[1] Its principle lies in the differential solubility of the desired compound and its impurities in a chosen solvent at varying temperatures.[2][3]

Expertise & Rationale

The key to successful recrystallization is solvent selection. An ideal solvent should dissolve the compound sparingly at room temperature but exhibit high solubility at an elevated temperature.[4][5] For a polar, halogenated pyridinol like our target compound, solvent systems such as ethanol/water, acetic acid, or toluene are excellent starting points. The presence of the hydroxyl group allows for hydrogen bonding, influencing solubility in protic solvents.

The slow cooling of a saturated hot solution allows for the formation of a pure crystalline lattice of 3,5-Dibromo-6-chloropyridin-2-ol, while impurities remain in the mother liquor.[3] Rapid cooling should be avoided as it can trap impurities within the crystal structure.

Experimental Protocol: Recrystallization
  • Solvent Selection: Begin by testing the solubility of the crude product in small amounts of various solvents (e.g., ethanol, isopropanol, acetic acid, toluene) at room temperature and near their boiling points.

  • Dissolution: Place the crude 3,5-Dibromo-6-chloropyridin-2-ol in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent required to fully dissolve the solid.[3]

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step must be done quickly to prevent premature crystallization.[3]

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. The formation of crystals should be observed. Do not disturb the flask during this process to promote the growth of larger, purer crystals.[3]

  • Complete Crystallization: Once the flask has reached room temperature, place it in an ice bath for approximately 15-30 minutes to maximize the yield of the precipitated product.[5]

  • Isolation: Collect the pure crystals via vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

  • Drying: Dry the purified crystals under vacuum to remove all traces of solvent. The purity can be assessed by melting point determination or HPLC analysis.[2]

Method 2: Flash Column Chromatography - The High-Purity Standard

When recrystallization fails to remove closely related impurities, flash column chromatography becomes the method of choice. This technique separates compounds based on their differential adsorption to a stationary phase while a mobile phase passes through it.[4]

Expertise & Rationale

For polar compounds like pyridinols, silica gel is the most common stationary phase due to its polar surface. The separation mechanism relies on the varying degrees to which different compounds in the mixture are adsorbed onto the silica.[4]

A mobile phase, typically a mixture of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate), is used to elute the compounds from the column. By starting with a low polarity mobile phase and gradually increasing its polarity (gradient elution), compounds can be separated with high resolution. Less polar impurities will elute first, followed by the slightly more polar 3,5-Dibromo-6-chloropyridin-2-ol.

A common challenge with pyridine derivatives is "peak tailing," caused by the basic nitrogen atom interacting strongly with acidic silanol groups on the silica surface.[6] This can be mitigated by adding a small amount of a competing base, like triethylamine (0.1-1%), to the mobile phase to mask these active sites.[6]

Experimental Protocol: Column Chromatography
  • Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate). Pack a glass column with the slurry, ensuring no air bubbles are trapped.

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the packed column.

  • Elution: Begin eluting the column with the low-polarity mobile phase, collecting fractions.

  • Gradient Increase: Gradually increase the polarity of the mobile phase (e.g., move from 5% to 10%, then 15% ethyl acetate in hexane) to elute the compounds.

  • Fraction Analysis: Monitor the composition of the collected fractions using Thin Layer Chromatography (TLC).

  • Isolation: Combine the fractions containing the pure product, as identified by TLC.

  • Solvent Removal: Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 3,5-Dibromo-6-chloropyridin-2-ol.

Method 3: Sublimation - The Solvent-Free Alternative

Sublimation is a purification technique where a solid is heated, transitioning directly into the gaseous phase without passing through a liquid state, and is then condensed back into a pure solid on a cold surface.[1][7] This method is exceptionally effective for separating a volatile solid from non-volatile impurities.[4][8]

Expertise & Rationale

The viability of sublimation depends on the thermal stability and vapor pressure of 3,5-Dibromo-6-chloropyridin-2-ol. Many organic compounds require reduced pressure to sublime at a temperature below their melting or decomposition point.[7] By applying a vacuum, the sublimation point is significantly lowered, allowing the process to occur at a manageable temperature.[7] This solvent-free method is advantageous as it eliminates downstream solvent removal steps and can yield very high-purity crystals.

Experimental Protocol: Vacuum Sublimation
  • Apparatus Setup: Place the crude 3,5-Dibromo-6-chloropyridin-2-ol at the bottom of a sublimation apparatus. Insert the cold finger and ensure all joints are properly sealed.

  • Vacuum Application: Connect the apparatus to a high-vacuum pump and reduce the internal pressure.

  • Cooling: Begin circulating a coolant (e.g., cold water or a coolant mixture) through the cold finger.

  • Heating: Gently heat the bottom of the apparatus using a heating mantle or oil bath. The temperature should be carefully controlled to induce sublimation without melting the compound.

  • Sublimation & Deposition: The 3,5-Dibromo-6-chloropyridin-2-ol will sublime from the bottom of the apparatus and deposit as pure crystals on the cold finger's surface. Non-volatile impurities will be left behind.[9]

  • Isolation: Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature before releasing the vacuum.

  • Collection: Carefully remove the cold finger and scrape the purified crystalline product onto a collection paper.

Comparative Data Summary

The choice of purification method often involves a trade-off between purity, yield, cost, and time. The following table provides a comparative overview to guide your decision-making process.

Parameter Recrystallization Flash Column Chromatography Vacuum Sublimation
Typical Purity 95 - 99%>99%>99.5%
Typical Yield 70 - 90%60 - 85%80 - 95%
Cost LowHigh (solvents, silica)Moderate (equipment)
Time ModerateHighModerate
Scalability ExcellentGoodPoor to Moderate
Key Advantage Cost-effective, scalableHigh resolution for difficult separationsHigh purity, solvent-free
Key Limitation Lower resolution for similar impuritiesSolvent waste, costRequires thermal stability, not easily scalable

Workflow Visualizations

To better illustrate the decision-making and operational flow, the following diagrams have been generated.

Purification_Workflow cluster_input Input cluster_process Purification Process cluster_output Quality Control & Output Crude Crude Product (3,5-Dibromo-6-chloropyridin-2-ol) Method Select Method (Recrystallization, Chromatography, Sublimation) Crude->Method Execute Execute Protocol Method->Execute Analysis Purity Analysis (HPLC, TLC, MP) Execute->Analysis Decision Purity > 99%? Analysis->Decision Pure Pure Product Decision->Pure Yes Repurify Re-purify or Choose New Method Decision->Repurify No Repurify->Method

Caption: General workflow for the purification and quality control of 3,5-Dibromo-6-chloropyridin-2-ol.

Method_Selection Start Start: Crude Product Impurity_Check Are impurities structurally similar to product? Start->Impurity_Check Thermal_Check Is product thermally stable? Impurity_Check->Thermal_Check No Chromatography Column Chromatography Impurity_Check->Chromatography Yes Recrystallization Recrystallization Thermal_Check->Recrystallization No Sublimation Vacuum Sublimation Thermal_Check->Sublimation Yes

Caption: Decision tree for selecting the optimal purification method.

Conclusion and Recommendations

The purification of 3,5-Dibromo-6-chloropyridin-2-ol is a critical step that directly impacts the quality of downstream products.

  • For large-scale production where moderate to high purity is acceptable and cost is a major driver, Recrystallization is the recommended first-line approach.

  • For research and development or when exceptionally high purity is required to separate very similar impurities, Flash Column Chromatography is the most reliable method, despite its higher cost and solvent consumption.

  • Vacuum Sublimation offers a unique, solvent-free path to ultra-high purity for thermally stable compounds and is an excellent choice for producing analytical standards or when non-volatile contaminants are the primary concern.

Ultimately, a multi-step approach, such as an initial recrystallization followed by a final chromatographic polishing step, may provide the optimal balance of efficiency, cost, and ultimate purity. Always validate the final product purity using appropriate analytical techniques such as HPLC, NMR, and melting point analysis.

References

  • The Purification of Organic Compound: Techniques and Applications. (2024). Reachem. [Link]

  • Sublimation. (2021). Chemistry LibreTexts. [Link]

  • Methods of purification of organic compounds. (2019). BYJU'S. [Link]

  • PURIFICATION of Organic Compounds: 2. Sublimation. Scribd. [Link]

  • Explain sublimation technique of purification method of organic compound. Allen. [Link]

  • Purification of Pyridine. Chempedia - LookChem. [Link]

  • recrystallisation of pyridinium tribromide. (2009). Sciencemadness.org. [Link]

  • New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. (2018). PubMed Central. [Link]

  • Method for pyridine amine derivative. (2015). Chromatography Forum. [Link]

  • Recrystallization. (2023). Chemistry LibreTexts. [Link]

  • Recrystallization and Melting Point Analysis. (2022). YouTube. [Link]

  • Organic Chemistry Lab: Recrystallization. (2007). YouTube. [Link]

  • 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones. (1995).
  • Method for preparing 3,5,6-trichloropyridine-2-ol sodium. (2012).
  • Preparation of 3,5-‐Dibromo-‐2-‐pyrone from Coumalic Acid. (2015). Organic Syntheses. [Link]

Sources

Comparative

A Comparative Guide to the Kinetic Profiles of Cross-Coupling Reactions with 3,5-Dibromo-6-chloropyridin-2-ol

For Researchers, Scientists, and Drug Development Professionals In the synthesis of novel pharmaceuticals and complex organic materials, the strategic functionalization of heteroaromatic scaffolds is of paramount importa...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel pharmaceuticals and complex organic materials, the strategic functionalization of heteroaromatic scaffolds is of paramount importance. The 3,5-Dibromo-6-chloropyridin-2-ol core represents a versatile building block, offering multiple reaction sites for diversification through cross-coupling reactions. Understanding the kinetic landscape of these transformations is critical for optimizing reaction conditions, controlling regioselectivity, and ultimately, for the efficient and predictable synthesis of target molecules. This guide provides a comparative analysis of the kinetic profiles of three major palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig—as applied to 3,5-Dibromo-6-chloropyridin-2-ol, supported by established mechanistic principles and experimental data from analogous systems.

The Substrate: 3,5-Dibromo-6-chloropyridin-2-ol

The reactivity of this substrate is dictated by the electronic nature of the pyridine ring and the inherent differences in the carbon-halogen bond strengths (C-I > C-Br > C-Cl). The pyridine nitrogen is electron-withdrawing, which generally activates the C2/C6 positions towards oxidative addition, a frequently rate-determining step in palladium-catalyzed cross-coupling reactions.[1] However, in 3,5-Dibromo-6-chloropyridin-2-ol, the C2 position is occupied by a hydroxyl group (or its tautomeric pyridone form), leaving the C3, C5 (both with C-Br bonds), and C6 (with a C-Cl bond) positions as potential sites for cross-coupling. The weaker C-Br bonds are expected to be more reactive than the stronger C-Cl bond.[2]

I. The Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C-C bonds.[3][4] The generally accepted catalytic cycle involves oxidative addition of the aryl halide to a Pd(0) complex, transmetalation with a boronic acid derivative, and reductive elimination to yield the coupled product.[4][5]

Expected Kinetic Profile

For 3,5-Dibromo-6-chloropyridin-2-ol, the Suzuki coupling is anticipated to proceed preferentially at the C-Br bonds. Kinetic studies on similar dihalopyridines have shown that the reaction at a C-Br bond is significantly faster than at a C-Cl bond.[2] Between the two C-Br bonds at C3 and C5, the electronic environment is similar, suggesting comparable intrinsic reactivity. However, steric hindrance from the adjacent hydroxyl/pyridone group at C2 and the chlorine at C6 might introduce some differentiation.

The rate-determining step in the Suzuki reaction can be either the oxidative addition or the transmetalation, depending on the specific substrates and conditions.[6] For an electron-deficient pyridine ring, oxidative addition is generally facile. The choice of base is also crucial, as it activates the boronic acid for transmetalation.[7]

Comparative Data from Analogous Systems
Aryl HalideRelative Reaction Rate (Qualitative)Key Factors Influencing Rate
2-BromopyridineFastElectronically activated position.[1]
3-BromopyridineSlower than 2-bromoLess electronically activated position.[1]
2-ChloropyridineSignificantly slower than 2-bromoStronger C-Cl bond.[8]
4-Bromoanisole (electron-rich)ModerateElectron-donating group can slow oxidative addition.[9]
4-Bromonitrobenzene (electron-poor)FastElectron-withdrawing group accelerates oxidative addition.[9]

Based on these trends, we can predict that the Suzuki coupling of 3,5-Dibromo-6-chloropyridin-2-ol will yield a mixture of 3- and 5-arylated products, with the subsequent coupling at the remaining C-Br and C-Cl positions requiring more forcing conditions.

Experimental Protocol for Kinetic Analysis of Suzuki Coupling
  • Reaction Setup: To a flame-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add 3,5-Dibromo-6-chloropyridin-2-ol (1.0 mmol), the desired arylboronic acid (1.1 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

  • Solvent Addition: Add a degassed solvent system (e.g., a mixture of toluene, ethanol, and water) via syringe.

  • Reaction Execution: Place the reaction vessel in a preheated oil bath at a constant temperature (e.g., 80 °C).

  • Sampling: At timed intervals, withdraw aliquots of the reaction mixture using a syringe and quench with a suitable solvent.

  • Analysis: Analyze the samples by GC-MS or LC-MS to determine the concentration of starting material, products, and any intermediates over time. The rate of reaction can be determined by plotting the concentration of the product as a function of time.[10]

Suzuki_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis reagents Reagents: - Pyridinol - Boronic Acid - Catalyst - Base setup Combine under Inert Atmosphere reagents->setup solvent Degassed Solvent solvent->setup heat Heat at Constant Temp. setup->heat sampling Timed Aliquots heat->sampling quench Quench sampling->quench analysis LC-MS or GC-MS quench->analysis kinetics Plot Concentration vs. Time analysis->kinetics Sonogashira_Mechanism cluster_transmetalation Transmetalation pd0 Pd(0)L₂ pd_complex Ar-Pd(II)-X(L₂) pd0->pd_complex Oxidative Addition (Ar-X) product Ar-C≡C-R pd_complex->product Reductive Elimination cu_acetylide R-C≡C-Cu cu_acetylide->pd_complex alkyne R-C≡C-H alkyne->cu_acetylide Base, Cu(I) base Base product->pd0

Caption: Simplified Catalytic Cycle for Sonogashira Coupling.

III. The Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds by coupling amines with aryl halides. [11][12]This reaction has broad substrate scope and functional group tolerance.

Expected Kinetic Profile

The oxidative addition of the C-X bond to the Pd(0) complex is often the rate-limiting step in Buchwald-Hartwig aminations, particularly for less reactive aryl chlorides. [8]Consequently, the reactivity trend of C-I > C-Br > C-Cl is also observed in this reaction. For 3,5-Dibromo-6-chloropyridin-2-ol, the amination is expected to occur preferentially at the C-Br positions.

The choice of ligand is critical in Buchwald-Hartwig aminations. Bulky, electron-rich phosphine ligands are often required to promote both the oxidative addition of the C-Cl bond and the subsequent reductive elimination. [8][13]A strong, non-nucleophilic base like sodium tert-butoxide is commonly used. [8] Regioselective amination on dichloropyridines has been demonstrated, with the C2 position being more activated than the C4 position. [8][14]In our substrate, the competition between the C-Br and C-Cl bonds will be the dominant factor, with the C-Br bonds reacting first.

Comparative Data from Analogous Systems
Aryl HalideAmineLigandOutcome
Aryl BromidePrimary/SecondaryStandard PhosphinesGood to Excellent Yields. [11]
Aryl ChloridePrimary/SecondaryBulky, Electron-rich PhosphinesRequires more forcing conditions. [8]
2,4-DichloropyridineAnilineSpecific LigandsHighly regioselective amination at C2. [14]

These findings indicate that selective mono- and di-amination at the C3 and C5 positions of 3,5-Dibromo-6-chloropyridin-2-ol should be feasible before amination at the C6 position occurs.

Experimental Protocol for Kinetic Analysis of Buchwald-Hartwig Amination
  • Reaction Setup: In a glovebox, charge a Schlenk tube with 3,5-Dibromo-6-chloropyridin-2-ol (1.0 mmol), the amine (1.2 mmol), a palladium pre-catalyst (e.g., a G3 or G4 palladacycle, 1-2 mol%), a suitable phosphine ligand (e.g., RuPhos or BrettPhos), and a strong base (e.g., NaOtBu, 1.5 mmol).

  • Solvent Addition: Add a dry, degassed solvent such as toluene or dioxane.

  • Reaction Execution: Heat the reaction mixture in a temperature-controlled oil bath (e.g., 100 °C).

  • Sampling and Analysis: Follow the same procedure as described for the Suzuki coupling to monitor the reaction progress and determine the kinetics.

Buchwald_Hartwig_Cycle pd0 Pd(0)Lₙ oxidative_addition Oxidative Addition Complex pd0->oxidative_addition Ar-X amine_coordination Amine Coordinated Complex oxidative_addition->amine_coordination + R₂NH amide_complex Palladium Amido Complex amine_coordination->amide_complex - HX, +Base amide_complex->pd0 Reductive Elimination (forms Ar-NR₂)

Caption: Key Steps in the Buchwald-Hartwig Amination Cycle.

Conclusion: A Predictive Framework for Reactivity

The kinetic profiles of cross-coupling reactions with 3,5-Dibromo-6-chloropyridin-2-ol are governed by the inherent reactivity differences of the C-Br and C-Cl bonds. A clear trend of C-Br being significantly more reactive than C-Cl is expected across Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions. This allows for the selective functionalization of the C3 and C5 positions under appropriate conditions.

Reaction TypeExpected Relative RateKey Considerations for Optimization
Suzuki-Miyaura Moderate to Fast (at C-Br)Base selection is crucial for boronic acid activation.
Sonogashira Fast (at C-Br)Can often be performed at lower temperatures; copper co-catalyst is typically required.
Buchwald-Hartwig Moderate (at C-Br)Ligand choice is paramount, especially for subsequent C-Cl activation; requires strictly anhydrous and inert conditions.

By understanding these fundamental kinetic principles and leveraging the provided experimental frameworks, researchers can strategically design synthetic routes to complex molecules derived from 3,5-Dibromo-6-chloropyridin-2-ol with greater control and efficiency. The ability to selectively address the different halogenated positions opens up a wide array of possibilities for creating diverse chemical libraries for drug discovery and materials science.

References

  • Nobel Prize Committee. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Royal Swedish Academy of Sciences. [Link]

  • Ananikov, V. P. (2015). Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. Request PDF. [Link]

  • Chemistry LibreTexts. (2020). 17.2: Palladium catalyzed couplings. [Link]

  • Denmark, S. E., & Smith, R. C. (2009). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: Practical Alternatives to Boron- and Tin-based Methods. NIH Public Access. [Link]

  • Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

  • MDPI. (2020). Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • ResearchGate. (2014). Comparative kinetic study of the Suzuki reaction involving 4-bromo.... [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • ResearchGate. (2013). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. [Link]

  • Bényei, A. et al. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. [Link]

  • MDPI. (2020). Exploring Mechanisms in Ni Terpyridine Catalyzed C–C Cross-Coupling Reactions—A Review. [Link]

  • Royal Society of Chemistry. (2012). Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. [Link]

  • ResearchGate. (2018). Suzuki coupling of different chloropyridines with phenylboronic acids. [Link]

  • ACS Publications. (2008). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

  • ResearchGate. (n.d.). Kinetic experiments for the determination of the order of the reaction. [Link]

  • Royal Society of Chemistry. (1998). Some regioselective cross-coupling reactions of halopyridines and halopyrimidines. [Link]

  • MDPI. (2020). Advances in Cross-Coupling Reactions. [Link]

Sources

Validation

structure-activity relationship (SAR) studies of 3,5-Dibromo-6-chloropyridin-2-OL analogs

A Comparative Guide to the Structure-Activity Relationship (SAR) of 3,5-Dibromo-6-chloropyridin-2-ol Analogs for Drug Discovery Introduction: The Pyridin-2-ol Scaffold as a Privileged Structure The pyridine ring is a fun...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide to the Structure-Activity Relationship (SAR) of 3,5-Dibromo-6-chloropyridin-2-ol Analogs for Drug Discovery

Introduction: The Pyridin-2-ol Scaffold as a Privileged Structure

The pyridine ring is a fundamental heterocyclic scaffold found in numerous FDA-approved drugs and biologically active molecules, demonstrating its versatility in medicinal chemistry.[1] Its derivatives have been explored for a wide range of therapeutic applications, including anticancer, antimicrobial, antiviral, and anti-inflammatory agents.[1][2][3] The pyridin-2(1H)-one tautomer, in particular, offers a unique combination of hydrogen bonding capabilities and sites for chemical modification, making it an attractive starting point for drug design.

This guide focuses on the 3,5-Dibromo-6-chloropyridin-2-ol scaffold (Molecular Formula: C₅H₂Br₂ClNO[4]). This highly halogenated core presents a unique electronic and steric profile. Halogen atoms can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties through halogen bonding, metabolic stability modulation, and by altering lipophilicity. Understanding the structure-activity relationships (SAR) of analogs derived from this scaffold is crucial for optimizing potency, selectivity, and drug-like properties.[5]

This document serves as a strategic guide for researchers embarking on an SAR campaign around this scaffold. We will explore potential modifications, predict their impact based on established principles from related pyridine derivatives, and provide standardized protocols for their synthesis and evaluation.

Strategic Framework for SAR Exploration

A systematic SAR study involves modifying specific parts of a lead compound to understand how each change affects its biological activity.[5] For the 3,5-Dibromo-6-chloropyridin-2-ol core, we can delineate four primary regions for modification.

SAR_Strategy cluster_modifications Key Modification Sites Core 3,5-Dibromo-6-chloropyridin-2-ol R¹ (N1-position) R² (C2-position) R³ (C3/C5-positions) R⁴ (C6-position) R1 N-Alkylation / Arylation Core:port1->R1 Modulate Lipophilicity & H-Bonding R2 O-Alkylation / Acylation Core:port2->R2 Prodrug Strategy Alter Solubility R3 Halogen Replacement (Br) Core:port3->R3 Fine-tune Electronics Explore Halogen Bonding R4 Halogen Replacement (Cl) Core:port4->R4 Impact on Metabolism & Ring Electronics

Caption: Proposed sites for systematic modification on the core scaffold.

Modification of the N1-Position (Amide Nitrogen)

The N-H group of the pyridin-2-one tautomer is a key hydrogen bond donor. Alkylation or arylation at this position removes this capability and introduces steric bulk, which can drastically alter target binding and physical properties.

  • Rationale: Introducing small alkyl groups (e.g., methyl, ethyl) can increase lipophilicity and potentially improve cell permeability. Larger or functionalized groups (e.g., benzyl, substituted phenyl rings) can be used to probe for additional binding pockets in the target protein. SAR studies on other pyridine derivatives have shown that substitutions on attached phenyl rings, such as electron-withdrawing or donating groups, can significantly modulate antiproliferative activity.[6]

  • Hypothesis: Small, non-polar N1-substituents may enhance activity against intracellular targets, while larger, polar groups could improve selectivity or target different protein families.

Modification of the C2-Position (Exocyclic Oxygen)

The C2-hydroxyl group can act as both a hydrogen bond donor and acceptor. It is also a site for potential metabolism (e.g., glucuronidation).

  • Rationale: O-alkylation (e.g., forming a methoxy or ethoxy group) removes the hydrogen-bonding donor capability and increases lipophilicity. This strategy has been shown to enhance membrane penetration and oral bioavailability in flavonoid scaffolds.[7] O-acylation can serve as a prodrug strategy, where the ester is cleaved in vivo to release the active hydroxyl compound.

  • Hypothesis: O-methylation may lock the molecule in the pyridin-2-ol tautomeric form, which could be beneficial if this form is preferred for target binding.

Modification of the C3 and C5 Positions (Bromine Atoms)

The two bromine atoms significantly contribute to the molecule's high molecular weight and lipophilicity. Their electron-withdrawing nature also influences the pyridine ring's electronics.

  • Rationale: Replacing one or both bromine atoms with other halogens (Cl, F) allows for fine-tuning of electronic effects and lipophilicity. Introducing small alkyl (e.g., methyl) or cyano groups can probe steric and electronic tolerance at these positions. Suzuki or Stille coupling reactions could be employed to introduce aryl or heteroaryl rings, dramatically expanding the chemical space to probe for new binding interactions, a common strategy in developing kinase inhibitors.[8]

  • Hypothesis: Replacing bromine with chlorine or fluorine may improve pharmacokinetic properties. Introducing aromatic rings could lead to a significant increase in potency by accessing new hydrophobic pockets in the target, as seen in the optimization of P2X7 receptor antagonists where hydrophobic groups were critical for activity.[9]

Modification of the C6-Position (Chlorine Atom)

The chlorine atom at C6 is adjacent to the ring nitrogen and influences its basicity. It is also a potential site for nucleophilic aromatic substitution.

  • Rationale: Substitution of the C6-chloro group with amines, alkoxides, or thiolates can introduce new vectors for interaction with the biological target. For instance, introducing an amino group can provide a new hydrogen bond donor and a basic center, potentially improving solubility and allowing for salt formation.

  • Hypothesis: Small, polar groups at C6 may enhance solubility and selectivity, while larger hydrophobic groups could increase potency if a corresponding pocket exists.

Illustrative Data: A Comparative Table

To guide an SAR campaign, experimental results should be meticulously tabulated to draw clear comparisons. The following table provides a hypothetical template for comparing newly synthesized analogs against a target of interest (e.g., a protein kinase).

Compound IDR¹ (N1)R² (O2)R³ (C3)R³' (C5)R⁴ (C6)Kinase IC₅₀ (nM)Cell Viability EC₅₀ (µM)
Parent HHBrBrCl85015.2
ANA-01 CH₃HBrBrCl4508.1
ANA-02 HCH₃BrBrCl>10,000>50
ANA-03 HHClBrCl72012.5
ANA-04 HHPhenylBrCl951.8
ANA-05 HHBrBrNH₂120025.0

Data is illustrative and for template purposes only.

Interpretation of Illustrative Data:

  • ANA-01 vs. Parent: N-methylation improves potency, suggesting the N-H hydrogen bond is not critical and increased lipophilicity is favorable.

  • ANA-02 vs. Parent: O-methylation abolishes activity, indicating the C2-OH is essential for target interaction, likely as a hydrogen bond donor/acceptor.

  • ANA-04 vs. Parent: Replacing a bromine with a phenyl group significantly boosts potency, suggesting a nearby hydrophobic pocket that can be exploited.

Experimental Protocols

Accurate and reproducible data is the cornerstone of any SAR study. The following are standardized protocols for the synthesis and evaluation of analogs.

Protocol 1: General Synthesis of N1-Alkylated Analogs

Synthesis_Workflow start Start: 3,5-Dibromo-6-chloropyridin-2-ol step1 Dissolve in DMF start->step1 step2 Add Base (e.g., K₂CO₃) step1->step2 step3 Add Alkyl Halide (R-X) step2->step3 step4 Heat at 60°C for 4h step3->step4 step5 Quench with Water step4->step5 step6 Extract with Ethyl Acetate step5->step6 step7 Purify via Column Chromatography step6->step7 end Product: N1-Alkylated Analog step7->end

Caption: Workflow for a typical N-alkylation reaction.

Step-by-Step Procedure:

  • To a stirred solution of 3,5-Dibromo-6-chloropyridin-2-ol (1.0 eq.) in anhydrous N,N-Dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.0 eq.).

  • Stir the mixture at room temperature for 15 minutes.

  • Add the desired alkyl halide (e.g., iodomethane, benzyl bromide) (1.2 eq.) dropwise.

  • Heat the reaction mixture to 60°C and monitor by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-6 hours).

  • Cool the mixture to room temperature and pour it into ice-cold water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired N1-alkylated analog.

Protocol 2: In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a robust method for determining the inhibitory constant (IC₅₀) of compounds against a protein kinase.

Materials:

  • Kinase of interest

  • Europium-labeled anti-tag antibody

  • Alexa Fluor™ 647-labeled kinase tracer (ligand)

  • Test compounds (analogs) dissolved in DMSO

  • Assay buffer (e.g., TR-FRET dilution buffer)

Procedure:

  • Compound Preparation: Create a 10-point serial dilution series of each test compound in DMSO. Further dilute this series in assay buffer.

  • Assay Plate Preparation: Add 5 µL of the diluted compound solutions to the wells of a 384-well microplate. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

  • Reagent Addition:

    • Add 5 µL of the Kinase/Antibody mixture to all wells.

    • Add 5 µL of the Tracer solution to all wells.

  • Incubation: Gently mix the plate and incubate at room temperature for 60 minutes, protected from light.

  • Data Acquisition: Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET). Excite at 340 nm and read emissions at 615 nm (Europium) and 665 nm (Alexa Fluor™ 647).

  • Data Analysis: Calculate the emission ratio (665 nm / 615 nm). Plot the emission ratio against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion and Future Directions

The 3,5-Dibromo-6-chloropyridin-2-ol scaffold represents a promising, albeit challenging, starting point for drug discovery. Its highly functionalized nature provides multiple handles for chemical modification. A successful SAR campaign will depend on a systematic and logical exploration of chemical space, guided by robust biological data. Initial efforts should focus on replacing the bromine atoms to improve physicochemical properties and exploring substitutions at the N1 and C2 positions to probe key interactions with the biological target. By combining rational design, efficient synthesis, and precise biological evaluation, novel and potent therapeutic agents can be developed from this versatile core.

References

  • Title: Structure–activity relationship of pyridin-2(1H)-ones derivatives as urease inhibitors Source: ResearchGate URL: [Link]

  • Title: The suggested SAR for the studied pyrimidine and pyridine derivatives. Source: ResearchGate URL: [Link]

  • Title: Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors Source: PubMed URL: [Link]

  • Title: The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design Source: PMC - National Center for Biotechnology Information URL: [Link]

  • Title: Structure-Activity Relationship (SAR) Studies Source: Oncodesign Services URL: [Link]

  • Title: Structure-activity relationships and optimization of 3,5-dichloropyridine derivatives as novel P2X(7) receptor antagonists Source: PubMed URL: [Link]

  • Title: Design, synthesis, and biological evaluation of substituted oxopyridine derivatives as selective FXIa inhibitors Source: PMC - National Center for Biotechnology Information URL: [Link]

  • Title: 3, 5-Dibromo-6-chloropyridin-2-ol, min 98%, 1 gram Source: Oakwood Chemical URL: [Link]

  • Title: 3,5,6-Tri-chloro-pyridin-2-ol Source: PubMed URL: [Link]

  • Title: Exploring the 3,5-Dibromo-4,6-dimethoxychalcones and Their Flavone Derivatives as Dual α-Glucosidase and α-Amylase Inhibitors with Antioxidant and Anticancer Potential Source: MDPI URL: [Link]

  • Title: (PDF) 3,5,6-Trichloropyridin-2-ol Source: ResearchGate URL: [Link]

  • Title: Natural Products as Potential Therapeutic Agents for SARS-CoV-2: A Medicinal Chemistry Perspective Source: PubMed URL: [Link]

  • Title: Design, Synthesis, and Biological Evaluation of Novel Dihydropyridine and Pyridine Analogs as Potent Human Tissue Nonspecific Al Source: Semantic Scholar URL: [Link]

  • Title: Unsubstituted Oximes as Potential Therapeutic Agents Source: MDPI URL: [Link]

  • Title: The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives Source: MDPI URL: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 3,5-Dibromo-6-chloropyridin-2-ol

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 3,5-Dibromo-6-chloropyridin-2-ol. As researchers and drug development professionals, our responsibility extends beyond t...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 3,5-Dibromo-6-chloropyridin-2-ol. As researchers and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds to their entire lifecycle, culminating in their safe and compliant disposal. This guide is structured to provide not just procedural instructions, but also the scientific rationale behind them, ensuring a culture of safety and environmental stewardship in the laboratory.

Core Principles: Hazard Assessment and Exposure Prevention

3,5-Dibromo-6-chloropyridin-2-ol is a halogenated heterocyclic compound. While specific toxicological data for this exact molecule is limited, its structure necessitates a cautious approach. Structurally similar compounds, such as brominated and chlorinated pyridines, are known to be harmful if swallowed, cause significant skin and eye irritation, and may lead to respiratory irritation[1][2]. Therefore, the primary directive is to minimize all potential routes of exposure—inhalation, ingestion, and dermal contact.

Immediate Safety Protocols:

  • Engineering Controls: All handling of 3,5-Dibromo-6-chloropyridin-2-ol, both in its pure form and in solution, must be conducted within a certified chemical fume hood to prevent the inhalation of dust or aerosols[3][4].

  • Personal Protective Equipment (PPE): A complete PPE ensemble is mandatory. This includes:

    • Chemical safety goggles or a face shield conforming to EN166 standards[4].

    • Chemical-resistant gloves (e.g., nitrile or butyl rubber). Gloves must be inspected before use and disposed of properly after handling[4][5].

    • A properly fastened lab coat.

  • Emergency Preparedness: An emergency eyewash station and safety shower must be readily accessible and located within a 10-second travel distance of the handling area[5][6].

The Disposal Workflow: A Step-by-Step Guide

The proper disposal of this compound hinges on one critical characteristic: it is a halogenated organic waste . This classification dictates its entire disposal pathway, as co-mingling with other waste streams can create hazardous reactions and violate regulatory standards.

Step 1: Waste Segregation at the Source

Immediately upon generation, all waste containing 3,5-Dibromo-6-chloropyridin-2-ol must be segregated. This includes pure residual solids, contaminated consumables (e.g., weighing paper, pipette tips), and solutions.

  • Rationale: Halogenated organic compounds require high-temperature incineration in specialized facilities to ensure their complete destruction and to prevent the formation of toxic byproducts like dioxins and furans. Mixing them with non-halogenated solvents complicates and increases the cost of disposal[7][8]. Under no circumstances should this waste be mixed with non-halogenated, aqueous, or solid waste streams[9].

Step 2: Containment and Labeling
  • Primary Containment: Collect all waste in a dedicated, properly sealed, and chemically compatible container. The container must be in good condition and have a secure, threaded cap to be vapor-tight and spill-proof[3][5][9].

  • Labeling: Accurate and immediate labeling is a regulatory and safety imperative. The waste container must be clearly labeled with:

    • The words "Hazardous Waste "[3].

    • The full chemical name: "3,5-Dibromo-6-chloropyridin-2-ol ". Avoid using abbreviations or chemical formulas[9].

    • An accurate accounting of all components and their approximate concentrations if it is a mixed waste stream.

Step 3: Managing Contaminated Materials
  • Solid Waste: All disposable items that have come into direct contact with the compound, such as gloves, weighing boats, and contaminated bench paper, must be collected in a separate, clearly labeled hazardous waste bag or container designated for solid halogenated organic waste.

  • Glassware: Reusable glassware must be decontaminated. A triple rinse with a suitable solvent (e.g., acetone or ethanol) is a common practice. The first rinseate must be collected and disposed of as halogenated organic liquid waste. Subsequent rinses can often be managed similarly, depending on institutional policy.

Visualized Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 3,5-Dibromo-6-chloropyridin-2-ol waste.

G cluster_0 A Waste Generation (e.g., residual solid, solution, contaminated labware) B Is the waste halogenated? (Contains F, Cl, Br, I) A->B C YES: Contains Br and Cl B->C Yes I Consult Institutional EHS Guidelines B->I No / Unsure D Select Designated HALOGENATED ORGANIC Waste Container C->D E Label Container: 'Hazardous Waste' '3,5-Dibromo-6-chloropyridin-2-ol' List all components D->E F Store in Satellite Accumulation Area (Cool, Dry, Ventilated, Away from Incompatibles) E->F G Arrange Pickup by Licensed Hazardous Waste Contractor F->G H Final Disposal via High-Temperature Incineration G->H caption Disposal Workflow for 3,5-Dibromo-6-chloropyridin-2-ol

Caption: Disposal Workflow for 3,5-Dibromo-6-chloropyridin-2-ol

Storage and Final Disposal

  • Satellite Accumulation: Waste containers must be stored in a designated satellite accumulation area. This area should be cool, dry, and well-ventilated, away from incompatible materials like strong oxidizers, acids, and bases[3]. Keep the container sealed at all times except when adding waste[9].

  • Professional Disposal: The final step is the transfer of the waste to your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Never dispose of this chemical down the drain or in regular trash[3]. Disposal will be carried out in compliance with all local and national regulations, such as those set by the Environmental Protection Agency (EPA) in the United States[10][11].

Summary of Key Disposal Parameters

ParameterGuidelineRationale & References
Waste Classification Halogenated Organic WasteContains bromine and chlorine, requiring specific disposal methods.[7][12]
Primary Hazard Harmful if swallowed, skin/eye irritant.Based on data for structurally similar compounds.[1][2]
Required PPE Safety goggles, compatible gloves, lab coat.To prevent dermal, ocular, and ingestion exposure.[4][5]
Handling Area Certified Chemical Fume HoodTo prevent inhalation of dusts or aerosols.[3][4]
Container Type Sealable, airtight, compatible container.To prevent leaks, spills, and vapor release.[3][5]
Labeling "Hazardous Waste" + Full Chemical NameEnsures regulatory compliance and safety for all handlers.[3][9]
Prohibited Actions Do not mix with other waste streams. Do not dispose down the drain.Prevents hazardous reactions and environmental contamination.[3][9]

References

  • OSHA Work-Practice Guidelines for Personnel Dealing with Cytotoxic (Antineoplastic) Drugs. American Journal of Hospital Pharmacy, 43(5), 1193–1204 (1986). [Link]

  • Guidelines for Cytotoxic (Antineoplastic) Drugs. Occupational Safety and Health Administration (OSHA). [Link]

  • Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health Administration (OSHA). [Link]

  • OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. Occupational Safety and Health Administration. PubMed. [Link]

  • Toxicological Profile for Pyridine. Agency for Toxic Substances and Disease Registry (ATSDR), U.S. Department of Health and Human Services. [Link]

  • Treatment of Pyridine and Pyridine Derivatives Wastewater. Jiangsu Haipu Functional Materials Co.,Ltd.[Link]

  • Health Care Facilities - Recommendations for the Safe Handling of Cytotoxic Drugs. Oregon Occupational Safety and Health Administration (OSHA). [Link]

  • Safety Data Sheet for 3-Bromo-5-chloropyridin-2-ol. Acros PharmaTech Limited. [Link]

  • Pyridine Safety Information. Washington State University, Environmental Health & Safety. [Link]

  • Hazardous Waste Segregation Guide. Bucknell University. [Link]

  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). [Link]

  • Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations (eCFR). [Link]

  • Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, Northwestern University. [Link]

  • EPA Hazardous Waste Codes. U.S. Environmental Protection Agency (EPA). [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.